Technical Documentation Center

1-Acetyl-4-methyl-1H-imidazol-2-yl acetate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate

Core Science & Biosynthesis

Foundational

Technical Monograph: 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate

CAS: 849454-49-5 Formula: C8H10N2O3 Molecular Weight: 182.18 g/mol [1] Executive Summary & Chemical Identity 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate is a specialized, high-reactivity heterocyclic building block used p...

Author: BenchChem Technical Support Team. Date: March 2026

CAS: 849454-49-5 Formula: C8H10N2O3 Molecular Weight: 182.18 g/mol [1]

Executive Summary & Chemical Identity

1-Acetyl-4-methyl-1H-imidazol-2-yl acetate is a specialized, high-reactivity heterocyclic building block used primarily in advanced organic synthesis and medicinal chemistry.[1] Structurally, it represents the O,N-diacetylated tautomer of 4-methyl-1,3-dihydro-2H-imidazol-2-one.[1]

Unlike simple imidazoles, this compound possesses two distinct electrophilic centers: the N-acetyl group (characteristic of high-energy acyl transfer reagents like 1-acetylimidazole) and the O-acetyl enol ester at the C2 position.[1] This dual-activation makes it a versatile reagent for selective acylation or as a "masked" intermediate for introducing the 4-methyl-2-oxo-imidazole scaffold into complex pharmaceutical targets.[1]

Structural Verification
PropertyDetail
IUPAC Name 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate
Common Name Diacetyl-4-methyl-2-imidazolinone
SMILES CC(=O)OC1=NC(C)=CN1C(=O)C
Core Moiety Imidazole (2-oxo tautomer)
Reactivity Class Activated Amide / Enol Ester

Synthesis & Production Logic

The synthesis of CAS 849454-49-5 relies on the exhaustive acetylation of the precursor 4-methyl-1,3-dihydro-2H-imidazol-2-one .[1] The precursor itself is typically generated via the Radziszewski synthesis (condensation of methylglyoxal, acetaldehyde, and ammonia) or urea-based cyclization.[1]

Mechanistic Pathway

The reaction proceeds via a two-step acylation sequence.[1] The N-acylation typically occurs first due to the higher nucleophilicity of the ring nitrogen compared to the lactam oxygen.[1] However, under forcing conditions (excess anhydride/catalyst), the tautomeric equilibrium shifts to the enol form, allowing O-acylation at the C2 position.[1]

Synthesispathway Precursor 4-Methyl-2-imidazolinone (Tautomeric Eq.) Intermed N-Acetyl Intermediate (Kinetic Product) Precursor->Intermed Step 1: N-Acylation Product 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (CAS 849454-49-5) Intermed->Product Step 2: O-Acylation (Enol Trap) Reagents Ac2O / Pyridine or AcCl / Et3N Reagents->Precursor

Figure 1: Stepwise acetylation pathway transforming the oxo-imidazole precursor into the diacetylated target.

Experimental Protocol: Synthesis from 4-Methyl-2-imidazolinone

Note: This protocol is adapted from standard methodologies for N,O-diacylation of cyclic ureas.[1]

Reagents:

  • 4-Methyl-1,3-dihydro-2H-imidazol-2-one (1.0 eq)[1]

  • Acetic Anhydride (3.0 eq)[1]

  • Pyridine (Catalytic, 0.1 eq) or DMAP (0.05 eq)[1]

  • Solvent: Dichloromethane (DCM) or Toluene (anhydrous)[1]

Procedure:

  • Setup: Charge a flame-dried round-bottom flask with 4-methyl-1,3-dihydro-2H-imidazol-2-one suspended in anhydrous DCM under Nitrogen atmosphere.

  • Addition: Add Pyridine (catalyst). Cool the mixture to 0°C.

  • Acylation: Dropwise add Acetic Anhydride over 20 minutes. The suspension should clarify as the lipophilic diacetylated product forms.[1]

  • Reaction: Allow to warm to Room Temperature (25°C) and stir for 4–6 hours. Monitor by TLC (EtOAc/Hexane 1:1); the product will have a significantly higher Rf than the polar starting material.[1]

  • Workup: Quench with ice-cold water. Separate the organic layer and wash rapidly with cold saturated NaHCO3 (to remove acetic acid) followed by brine.[1]

    • Critical: Perform washes quickly to prevent hydrolysis of the labile N-acetyl group.[1]

  • Isolation: Dry over Na2SO4, filter, and concentrate in vacuo. The product is typically obtained as a viscous oil or low-melting solid.[1]

Reactivity Profile & Applications

This compound is unique because it carries two "high-energy" bonds.[1] Its reactivity is governed by the relative lability of the N-acyl vs. O-acyl groups.[1]

Selective Acylation Reagent

Like 1-acetylimidazole, CAS 849454-49-5 can act as an acetyl transfer reagent.[1]

  • Primary Donor: The N-acetyl group is highly activated and will transfer to nucleophiles (amines, alcohols) under mild conditions.[1]

  • Secondary Donor: The O-acetyl group is less reactive than the N-acetyl but more reactive than a standard ester.[1]

Masked Building Block

In drug discovery, this compound serves as a lipophilic, protected form of the polar 4-methyl-2-imidazolinone.[1]

  • Advantage: The diacetylation increases solubility in non-polar solvents, facilitating purification and handling during intermediate steps (e.g., alkylation at the methyl group or halogenation of the ring).[1]

  • Deprotection: Both groups are easily removed via hydrolysis (acidic or basic) to regenerate the 2-oxo-imidazole core.[1]

Reactivity cluster_0 Pathway A: Nucleophilic Attack (R-NH2) cluster_1 Pathway B: Hydrolysis (H2O/OH-) Target 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate Amide Acetylated Amine (R-NH-Ac) Target->Amide Trans-acylation Byproduct 4-Methyl-2-acetoxyimidazole (Leaving Group) Target->Byproduct Core 4-Methyl-2-imidazolinone Target->Core Full Deprotection Acid 2 equiv. Acetic Acid Target->Acid

Figure 2: Divergent reactivity pathways: acting as an acyl donor (A) or undergoing deprotection (B).[1]

Analytical Characterization

To validate the identity of CAS 849454-49-5, the following spectroscopic signatures are expected.

Nuclear Magnetic Resonance (NMR)[1][2][3][4]
  • 1H NMR (CDCl3, 400 MHz):

    • δ 2.20 ppm (s, 3H): Methyl group on the imidazole ring (C4-Me).[1]

    • δ 2.35 ppm (s, 3H): O-Acetyl methyl protons.[1]

    • δ 2.65 ppm (s, 3H): N-Acetyl methyl protons (typically downfield due to amide-like anisotropy).[1]

    • δ 6.80–7.20 ppm (s, 1H): C5-H proton of the imidazole ring.[1]

    • Note: Shifts may vary slightly based on concentration and solvent.[1]

HPLC Method (Quality Control)[1]
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).[1]

  • Mobile Phase A: Water + 0.1% Formic Acid.[1]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 210 nm (amide/ester absorption) and 254 nm (aromatic).[1]

  • Retention Time: Expect the diacetylated product to elute significantly later (more hydrophobic) than the mono-acetyl or unsubstituted parent compound.[1]

Safety & Handling

  • Hazards: As an acylating agent, this compound is an Irritant (Skin/Eye/Respiratory).[1] It may cause sensitization upon prolonged contact.[1]

  • Stability: Moisture sensitive.[1] Store under inert atmosphere (Argon/Nitrogen) at 2–8°C.

  • Decomposition: Hydrolyzes to release Acetic Acid and 4-methyl-2-imidazolinone.[1] If the container smells strongly of vinegar, significant degradation has occurred.[1]

References

  • BenchChem. (2025).[1][2][3] Synthesis of 1-(4-Methyl-1H-imidazol-2-yl)ethanone: Technical Guide. Retrieved from BenchChem Database.[1]

  • PrepChem. (n.d.).[1] Synthesis of 1-acetyl-4-methyl-imidazole. Retrieved from .[1]

  • PubChem. (2025).[1] Compound Summary: 1-Acetyl-4-methylimidazole.[1][4] National Library of Medicine.[1] Retrieved from .[1]

  • Alchem Pharmtech. (2025).[1][4] Catalog Entry: CAS 849454-49-5.[1][4] Retrieved from Alchem Pharmtech Product List.[1]

  • Marburg, S., & Jencks, W. P. (1962).[1] The Solvolysis of 1-Acetylimidazole in Concentrated Acid and Salt Solutions. Journal of the American Chemical Society, 84(2), 232-239.[1]

Sources

Exploratory

1-Acetyl-4-methyl-1H-imidazol-2-yl Acetate: Structural Dynamics and Synthetic Utility

This guide details the chemical structure, synthesis, and reactivity of 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (CAS 849454-49-5).[1] It is designed for researchers requiring a deep understanding of this molecule's be...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the chemical structure, synthesis, and reactivity of 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (CAS 849454-49-5).[1] It is designed for researchers requiring a deep understanding of this molecule's behavior as a reactive intermediate and potential acetylating agent.

Executive Summary

1-Acetyl-4-methyl-1H-imidazol-2-yl acetate is a di-acetylated derivative of 4-methyl-2-imidazolone. Unlike the more common N,N'-diacetyl derivatives found in hydantoin chemistry, this molecule represents the


-diacetyl tautomer . Structurally, it features an acetyl group on the N1 nitrogen and an acetate ester at the C2 position (derived from the enol tautomer).

This specific electronic arrangement confers unique reactivity. It functions as a "vinyl ester" equivalent embedded within a heterocyclic system, making it a high-energy acetyl transfer reagent . Upon nucleophilic attack, it releases the stable 1-acetyl-4-methyl-2-imidazolone, driving the reaction forward thermodynamically.

Property Data
CAS Number 849454-49-5
Molecular Formula

Molecular Weight 182.18 g/mol
Core Scaffold 4-Methyl-1,3-dihydro-2H-imidazol-2-one
Functional Class Enol Acetate / Activated Amide
Predicted pKa (Parent) ~14.5 (Imidazolone N-H)

Structural Analysis & Tautomeric Trapping

The Core Tautomeric Equilibrium

The parent molecule, 4-methyl-2-imidazolone, exists in equilibrium between the keto form (imidazolin-2-one) and the enol form (2-hydroxyimidazole). While the keto form is thermodynamically favored in the unsubstituted state, acetylation can "trap" the enol form.

  • Keto Form:

    
     linkage.
    
  • Enol Form:

    
     linkage (aromatic imidazole character).
    

In 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate , the acetylation occurs at two distinct sites:

  • N1 Position: An amide-like linkage (

    
    ), reducing the basicity of the ring.
    
  • C2 Oxygen: An ester linkage (

    
    ), trapping the molecule in its aromatic enol form.
    
Electronic Activation

This structure is electronically "spring-loaded." The O-acetyl group acts as an activated ester because the leaving group (the N-acetylated imidazolone anion) is stabilized by resonance. This makes the compound a potent acetylating agent, potentially superior to standard


-acetylimidazole for sterically hindered nucleophiles.

TautomerTrapping Parent 4-Methyl-2-imidazolone (Keto Form) Enol 2-Hydroxy-4-methylimidazole (Enol Form) Parent->Enol Tautomerization Target 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (N,O-Diacetylated) Enol->Target + 2 equiv. Ac2O (Trapping)

Figure 1: Tautomeric trapping mechanism converting the keto-precursor to the N,O-diacetylated target.

Synthesis Protocol

The synthesis relies on the reaction of 4-methyl-2-imidazolone with acetic anhydride. While


-diacetylation is a competing pathway, the 

-isomer can be favored under specific catalytic conditions or isolated via fractional crystallization due to solubility differences.
Reagents & Materials
  • Precursor: 4-Methyl-2-imidazolone (CAS 616-47-7).

  • Acylating Agent: Acetic anhydride (

    
    , >99%).
    
  • Catalyst: 4-Dimethylaminopyridine (DMAP) or Sodium Acetate (

    
    ).
    
  • Solvent: Excess Acetic Anhydride or dry Toluene.

Step-by-Step Methodology
  • Activation: Dissolve 10 mmol of 4-methyl-2-imidazolone in 30 mL of acetic anhydride.

  • Catalysis: Add 0.5 mmol (5 mol%) of DMAP. Note: DMAP is crucial for O-acylation efficiency.

  • Reflux: Heat the mixture to reflux (

    
    ) for 4–6 hours. The solution will turn from clear to amber.
    
    • Mechanism:[2][3][4] The first equivalent acetylates the nitrogen. The second equivalent attacks the tautomeric hydroxyl group.

  • Workup:

    • Remove excess acetic anhydride under reduced pressure (rotary evaporator).

    • The residue is a mixture of

      
      -diacetyl and 
      
      
      
      -diacetyl isomers.
  • Purification:

    • Recrystallize from a non-polar solvent (e.g., Hexane/Ethyl Acetate 4:1). The

      
      -isomer (ester) is typically less polar than the 
      
      
      
      -isomer (diamide) and may crystallize differently or be separable by flash chromatography on silica gel (eluent: 20% EtOAc in Hexanes).

Spectroscopic Characterization

To validate the structure, researchers must distinguish between the


-acetyl and 

-acetyl groups.
Technique Expected Signal Interpretation
1H NMR

2.2–2.3 ppm (Singlet, 3H)

-Acetyl methyl group (

)

2.4–2.5 ppm (Singlet, 3H)

-Acetyl methyl group (

)

2.1 ppm (Singlet, 3H)
Ring methyl (C4-Me)

6.8–7.0 ppm (Singlet, 1H)
Ring proton (H5)
IR Spectroscopy ~1780

Enol ester carbonyl (

, high frequency)
~1710

Amide carbonyl (

)
~1640


stretch (Imidazole ring)

Reactivity & Applications

Mechanism of Acetyl Transfer

This molecule is a "double-barreled" acetyl donor.

  • Primary Transfer: The

    
    -acetyl group is highly labile. It reacts with nucleophiles (amines, alcohols) to transfer an acetyl group, regenerating the 
    
    
    
    -acetyl-imidazolone.
  • Secondary Transfer: The regenerated

    
    -acetyl-imidazolone can transfer a second acetyl group, though at a slower rate.
    

ReactionMechanism Reagent 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate Intermediate Tetrahedral Intermediate Reagent->Intermediate Attack at C2-O-C=O Nu Nucleophile (R-NH2) Nu->Intermediate Attack at C2-O-C=O Product Acetylated Product (R-NH-Ac) Intermediate->Product Acetyl Transfer LeavingGroup 1-Acetyl-4-methyl-2-imidazolone Intermediate->LeavingGroup Elimination

Figure 2: Nucleophilic attack on the O-acetyl moiety, releasing the acetylated product and the N-acetylated heterocyclic leaving group.

Use Cases in Drug Development
  • Prodrug Synthesis: Used to selectively acetylate hydroxyl groups on complex pharmacophores where mild conditions are required to avoid racemization.

  • Peptide Synthesis: Acts as a capping agent for free amines during solid-phase peptide synthesis (SPPS), ensuring no truncated sequences remain.

  • Nucleoside Modification: Selective protection of exocyclic amino groups in nucleosides (Cytosine, Adenine).

References

  • Preparation of Imidazolin-2-ones

    • Title: Synthesis of 1,3-diacetyl-4-imidazolin-2-one.
    • Source: PrepChem.com / J. Org. Chem. 29, 2049 (1964).
    • URL:[Link]

  • Tautomeric Equilibria in Imidazoles

    • Title: Imidazole: Synthesis, Functionaliz
    • Source: PMC / NIH (2023).
    • URL:[Link]

  • Catalog Entry & CAS Verification: Title: 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (CAS 849454-49-5). Source: Alchem Pharmtech / ChemicalBook.
  • Acetylation Mechanisms

    • Title: Kinetics and mechanism of hydroxy group acetylations c
    • Source: PubMed (NIH).
    • URL:[Link]

Sources

Foundational

Technical Guide: 4-Methyl-2-Hydroxyimidazole Diacetate Derivatives

Strategic Synthesis, Tautomeric Stabilization, and Pharmacological Application Executive Summary This technical guide addresses the chemical architecture, synthesis, and application of 4-Methyl-2-hydroxyimidazole diaceta...

Author: BenchChem Technical Support Team. Date: March 2026

Strategic Synthesis, Tautomeric Stabilization, and Pharmacological Application

Executive Summary

This technical guide addresses the chemical architecture, synthesis, and application of 4-Methyl-2-hydroxyimidazole diacetate , a specialized derivative of the imidazole scaffold. While the parent compound, 4-methyl-2-hydroxyimidazole (often existing as its tautomer 4-methyl-4-imidazolin-2-one ), serves as a critical metabolite and bioisostere in purine signaling and creatinine metabolism, its utility is often limited by poor lipophilicity and high polarity.

The diacetate derivative —typically formed via


- or 

-diacetylation—functions as a strategic prodrug or protected intermediate . This modification masks the polar amide/hydroxyl functionalities, enhancing membrane permeability and allowing for controlled release of the bioactive core via esterase hydrolysis. This guide is designed for medicinal chemists and process scientists focusing on heterocyclic drug development.
Part 1: Chemical Architecture & Tautomeric Dynamics

The core challenge in working with 2-hydroxyimidazoles is their complex tautomeric equilibrium. Unlike standard imidazoles, the 2-hydroxy variant exists predominantly as the 2-imidazolinone (lactam) form in the solid state and neutral solution.

1.1 The Tautomeric Triad

The "diacetate" designation implies the trapping of specific tautomers. Understanding this equilibrium is prerequisite to successful synthesis.

  • Form A (Hydroxy-imidazole): Aromatic, but energetically less favorable due to loss of the carbonyl stability.

  • Form B (Imidazolin-2-one): The dominant species (Lactam).[1] High melting point, low organic solubility.

  • Diacetate Derivative: Usually traps the molecule in an acylated enol or di-N-acetyl form, locking the geometry and reducing intermolecular H-bonding.

1.2 Mechanistic Visualization

The following diagram illustrates the tautomeric shift and the subsequent acetylation pathways that yield the diacetate derivative.

Tautomerism Hydroxy 4-Methyl-2-hydroxyimidazole (Aromatic Enol Form) Oxo 4-Methyl-4-imidazolin-2-one (Dominant Lactam Form) Hydroxy->Oxo Tautomerization (Fast) Intermediate Mono-Acetyl Intermediate (N-Acetyl) Oxo->Intermediate Ac2O / Pyridine (Kinetic Control) Diacetate 4-Methyl-2-hydroxyimidazole Diacetate (N,O-Diacetyl or N,N-Diacetyl) Intermediate->Diacetate Ac2O (Excess) (Thermodynamic Trap)

Part 2: Synthesis & Derivatization Protocols[2][3][4][5][6][7]

This protocol details the de novo synthesis of the parent scaffold followed by its conversion to the diacetate derivative. This workflow prioritizes yield and purity without chromatographic separation where possible.

2.1 Precursor Synthesis: 4-Methyl-4-imidazolin-2-one

Principle: Condensation of


-dicarbonyls with urea (Cyclization).
  • Reagents: Methylglyoxal (40% aq.), Urea, HCl (conc).

  • Reaction Type: Heterocyclic Condensation.

Step-by-Step Protocol:

  • Charge: Dissolve Urea (1.0 eq) in water. Add Methylglyoxal (1.0 eq) dropwise at

    
    .
    
  • Cyclize: Adjust pH to 1–2 with HCl. Heat to reflux (

    
    ) for 6 hours.
    
  • Workup: Cool to

    
    . The product, 4-methyl-4-imidazolin-2-one, often precipitates as a white solid.
    
  • Purification: Recrystallize from Ethanol/Water (9:1).

    • Checkpoint: Melting point should be

      
       (indicative of the stable oxo-form).
      
2.2 Diacetate Derivatization

Principle: Nucleophilic acyl substitution. The reaction conditions drive the acetylation of both the secondary amine and the enolic oxygen (or second nitrogen), depending on conditions.

  • Reagents: Acetic Anhydride (

    
    ), Pyridine (Catalyst/Solvent), DMAP (Optional catalyst).
    
  • Safety Note: Exothermic reaction. Perform in a fume hood.

Step-by-Step Protocol:

  • Suspension: Suspend dried 4-methyl-4-imidazolin-2-one (10 mmol) in anhydrous Pyridine (5 mL).

  • Activation: Add DMAP (0.1 mmol) as a hyper-nucleophilic catalyst.

  • Acetylation: Add Acetic Anhydride (25 mmol, 2.5 eq) dropwise at room temperature under

    
     atmosphere.
    
  • Heating: Warm to

    
     for 3 hours. The suspension should dissolve as the lipophilic diacetate forms.
    
  • Quench: Pour the reaction mixture onto crushed ice/water (50 mL) to hydrolyze excess anhydride.

  • Extraction: Extract immediately with Dichloromethane (DCM) (

    
    ). Note: The diacetate is hydrolytically unstable in acidic water; work quickly.
    
  • Isolation: Wash DCM layer with cold brine, dry over

    
    , and concentrate in vacuo.
    
  • Result: The diacetate derivative is typically a viscous pale-yellow oil or low-melting solid.

Part 3: Analytical Characterization & Quality Control

The diacetate derivative must be distinguished from the mono-acetyl impurity and the parent lactam.

3.1 Comparative Data Profile
PropertyParent (Oxo-Form)Diacetate DerivativeSignificance
Solubility Water, DMSO, MeOHDCM, EtOAc, ChloroformDiacetate enables formulation in lipid-based carriers.
IR Spectrum Broad OH/NH (

), Amide I (

)
No OH/NH, Ester C=O (

), Amide C=O (

)
Disappearance of broad H-bond bands confirms derivatization.
H-NMR (DMSO)

2.05 (s, Me),

10.5 (br, NH)

2.10 (s, Me),

2.3-2.5 (s, 2x Ac)
Distinct acetyl methyl singlets appear downfield.
Stability High (Shelf stable)Moderate (Hydrolysis prone)Diacetate requires storage at

under desiccant.
3.2 Mass Spectrometry Validation
  • Parent:

    
     Da.
    
  • Diacetate:

    
     Da (Calculated for 
    
    
    
    ).
  • Fragment Note: Look for loss of 42 Da (Ketene) indicating acetyl groups.

Part 4: Biological Applications & Pharmacokinetics[8][9]

The diacetate derivative is rarely the final active pharmaceutical ingredient (API); rather, it is a delivery vehicle .

4.1 Prodrug Mechanism

Upon systemic administration, the diacetate undergoes enzymatic cleavage by plasma esterases.

  • Phase 1: Hydrolysis of the

    
    -acetyl (or labile 
    
    
    
    -acetyl) group.
  • Phase 2: Spontaneous reversion to the stable 4-methyl-4-imidazolin-2-one.

This mechanism is critical for crossing the Blood-Brain Barrier (BBB) or penetrating bacterial cell walls, where the parent polar molecule would fail.

4.2 Biological Pathway Diagram

The following Graphviz diagram illustrates the metabolic activation pathway.

Metabolism Drug Diacetate Derivative (Lipophilic Prodrug) Plasma Plasma/Cytosol (Esterase Rich) Drug->Plasma Passive Diffusion (High Permeability) Cleavage Enzymatic Hydrolysis (- 2 AcOH) Plasma->Cleavage Carboxylesterases Active 4-Methyl-4-imidazolin-2-one (Active Bioisostere) Cleavage->Active Release Target Target Interaction (Creatinine Kinase / Purine Receptor) Active->Target H-Bonding / Binding

Part 5: Safety & Handling
  • Hazard Identification: The diacetate derivative is a potent acylating agent. It may cause sensitization upon skin contact.

  • Storage: Hygroscopic. Store under inert gas (Argon/Nitrogen) at

    
    . Moisture causes reversion to the parent solid.
    
  • Disposal: Quench with aqueous sodium bicarbonate before disposal to neutralize acetic acid byproducts.

References
  • Hofmann, K. (1953). Imidazole and Its Derivatives: Part I. Interscience Publishers.[2] (Classic text on imidazole ring synthesis and tautomerism).

  • Grimmett, M. R. (1997). Imidazole and Benzimidazole Synthesis. Academic Press. Link

  • BenchChem Technical Support. (2025). Tautomerism in 2-Acetyl-4-Methylimidazole: An In-depth Technical Guide. BenchChem. Link (Source for tautomeric equilibrium data).

  • Blackmore, T. R., & Thompson, P. E. (2011). Imidazolidin-4-ones: Their Syntheses and Applications. Heterocycles, 83(9), 1955. Link

  • PubChem. (2025). Compound Summary: 2-Acetylimidazole.[3][4][5] National Library of Medicine. Link (Analogous acetylation chemistry).

Sources

Exploratory

Advanced Acylation Architectures: The Next Generation of N-Acetylimidazole Derivatives

Executive Summary For decades, N-acetylimidazole (NAI) has served as a reliable, mild acetylating agent, occupying a strategic niche between the volatility of acetyl chloride and the sluggishness of simple amides. Howeve...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For decades, N-acetylimidazole (NAI) has served as a reliable, mild acetylating agent, occupying a strategic niche between the volatility of acetyl chloride and the sluggishness of simple amides. However, recent exigencies in drug discovery—specifically in late-stage functionalization (LSF) and chemical biology —have driven the evolution of this scaffold.

This guide details the technical specifications, synthesis, and application of novel N-acylimidazole derivatives . We move beyond the classic reagent to explore "Twisted" Amides (ground-state destabilized reagents for difficult couplings) and Ligand-Directed Acyl Imidazoles (LDAIs) (precision probes for protein labeling).

Part 1: Mechanistic Underpinnings

The "Goldilocks" Electrophile

The utility of N-acylimidazoles stems from their unique electronic structure. Unlike acid chlorides, they are stable enough to handle in open air; unlike standard amides, they are reactive enough to acylate nucleophiles under mild conditions.

The driving force is the lone pair on the pyrrole-like nitrogen (N1). In a standard amide, resonance delocalization renders the carbonyl carbon less electrophilic. In N-acylimidazoles, the aromaticity of the imidazole ring competes with this resonance.

  • Classic NAI: The lone pair is partially involved in the aromatic sextet, reducing its donation into the carbonyl. This makes the carbonyl carbon more electrophilic than in a dialkyl amide.

  • "Twisted" Derivatives: By introducing steric bulk at the ortho-positions of the acyl group (e.g., 2,4,6-trimethylbenzoyl), the carbonyl is forced out of coplanarity with the imidazole ring. This completely breaks resonance conjugation , raising the ground-state energy and creating a "spring-loaded" electrophile.

Mechanism of Action

The acylation proceeds via a nucleophilic addition-elimination pathway. The imidazole acts as a built-in leaving group (


 of conjugate acid 

7), which is significantly better than an amine leaving group (


35).

AcylTransfer Reagent N-Acylimidazole (Electrophile) Tetrahedral Tetrahedral Intermediate (Zwitterionic) Reagent->Tetrahedral Nucleophilic Attack Nu Nucleophile (R-NH2 / R-OH) Nu->Tetrahedral Product Acylated Product (Amide/Ester) Tetrahedral->Product Elimination Leaving Imidazole (Leaving Group) Tetrahedral->Leaving

Figure 1: General mechanism of acyl transfer mediated by N-acylimidazoles.

Part 2: "Twisted" N-Acylimidazoles (High-Reactivity Variants)

Target Audience: Synthetic chemists facing sterically hindered substrates or requiring anhydrous, base-free acylation.

The Concept: Orthogonal Twisting

Research by Szostak et al. and Miller et al. has demonstrated that forcing the amide bond to a twist angle (


) near 90° effectively creates a "ketone-like" reactivity. These reagents are stable solids but react aggressively with nucleophiles.

Key Data: Planar vs. Twisted

ParameterN-Acetylimidazole (Classic)N-(2,4,6-Trimethylbenzoyl)imidazole (Twisted)
Twist Angle (

)
~0-10° (Planar)88.6° (Perpendicular)
Rotational Barrier 15–20 kcal/mol9–10 kcal/mol
C=O Bond Character Partial double bondHigh double bond character (Ketone-like)
Reactivity ModerateHigh (Spring-loaded)
Protocol 1: Synthesis of Twisted N-Acylimidazole

Example Target: N-(2,4,6-Trimethylbenzoyl)imidazole (TMB-Im)

Reagents:

  • Imidazole (1.0 equiv)[1]

  • Sodium Hydride (NaH, 60% dispersion, 1.2 equiv)

  • 2,4,6-Trimethylbenzoyl chloride (1.0 equiv)

  • THF (Anhydrous)

Step-by-Step Methodology:

  • Activation: In a flame-dried round-bottom flask under Argon, suspend NaH (1.2 equiv) in anhydrous THF (0.5 M concentration relative to imidazole).

  • Deprotonation: Cool to 0°C. Add imidazole (1.0 equiv) portion-wise. Evolution of

    
     gas will occur. Stir for 30 minutes at 0°C, then warm to Room Temperature (RT) for 30 minutes to ensure complete formation of sodium imidazolide.
    
  • Acylation: Cool back to 0°C. Add 2,4,6-trimethylbenzoyl chloride (1.0 equiv) dropwise via syringe. The steric bulk of the chloride requires slow addition to prevent local exotherms.

  • Reaction: Warm to RT and stir for 3–12 hours. Monitor by TLC (the product is usually less polar than imidazole).

  • Workup: Quench carefully with saturated

    
    . Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over 
    
    
    
    , and concentrate.
  • Purification: Flash column chromatography (Hexanes/EtOAc). Note: Twisted amides are stable on silica but should not be left on the column for extended periods.

Yield Expectation: 75–85% isolated yield.

Part 3: Ligand-Directed Acyl Imidazoles (LDAI)

Target Audience: Chemical Biologists and Drug Discovery Scientists.

The Concept: Proximity-Driven Labeling

In complex biological milieus, global acetylation is undesirable. LDAIs utilize a "homing missile" approach:

  • Ligand: Binds to a specific protein of interest (POI).

  • Linker: Positions the reactive group.

  • Acyl Imidazole: The reactive "warhead" that transfers an acyl group (often carrying a fluorophore or biotin) to a nucleophilic residue (Lysine/Serine) only near the binding site.

LDAI LDAI_Reagent LDAI Reagent Ligand (Binder) Linker Acyl-Imidazole (Warhead) Complex Protein-Ligand Complex (Proximity Induced) LDAI_Reagent->Complex Specific Binding POI Protein of Interest (POI) (Contains Nucleophile -NH2) POI->Complex Labeled Labeled Protein (Covalent Modification) Complex->Labeled Acyl Transfer (Effective Molarity Effect)

Figure 2: Workflow for Ligand-Directed Acyl Imidazole (LDAI) protein labeling.

Protocol 2: LDAI Labeling in Live Cells/Lysate

Context: Labeling a specific receptor (e.g., Folate Receptor) using a Folate-PEG-AcylImidazole probe.

Reagents:

  • LDAI Probe (Synthesized by coupling Ligand-PEG-COOH with CDI)

  • Target Cells (e.g., KB cells overexpressing folate receptor)

  • Wash Buffer: PBS (pH 7.4)

Methodology:

  • Preparation: Dissolve the LDAI probe in DMSO to make a 10 mM stock.

  • Incubation: Dilute stock into cell culture media (final concentration 1–10 µM). Add to cells.

  • Reaction: Incubate at 37°C for 1–4 hours. Crucial: No external base is needed; the local high concentration drives the reaction at physiological pH.

  • Quenching: Aspirate media. Wash cells 3x with PBS to remove unbound probe.

  • Analysis: Lyse cells and analyze via SDS-PAGE (in-gel fluorescence) or Western Blot (streptavidin-HRP if biotinylated).

Self-Validating Control: Perform the same experiment in the presence of excess free ligand (e.g., free folic acid). If labeling is specific, the free ligand will compete for the binding site, significantly reducing the signal.

Part 4: Comparative Selection Guide

FeatureAcetic AnhydrideAcetyl ChlorideClassic N-AcetylimidazoleTwisted N-Acylimidazole
Reactivity HighVery High (Violent)Mild / ModerateTunable / High
Selectivity LowLowModerateHigh
Byproducts Acetic AcidHCl (Gas/Acid)Imidazole (Neutral)Imidazole (Neutral)
Moisture Sensitivity HighExtremeModerateLow (Kinetic Stability)
Primary Use Bulk AcetylationAcid-Stable SubstratesSensitive Alcohols/AminesSterically Hindered / LSF

References

  • Structure and Reactivity of Highly Twisted N-Acylimidazoles. Stone, E. A., Mercado, B. Q., & Miller, S. J. (2019).[2] Organic Letters. [Link] Citation for: Twist angle data, rotational barriers, and synthesis of twisted variants.[2]

  • Recent applications of N-acyl imidazole chemistry in chemical biology. Mino, T., Sakamoto, S., & Hamachi, I. (2021).[3] Bioscience, Biotechnology, and Biochemistry. [Link] Citation for: LDAI chemistry, protein labeling protocols, and aqueous stability.[4][5][6]

  • Ligand-Directed Acyl Imidazole Chemistry for Labeling of Membrane-Bound Proteins on Live Cells. Fujishima, S., Yasui, R., Miki, T., Ojida, A., & Hamachi, I. (2012). Journal of the American Chemical Society. [Link] Citation for: Specific protocol for live-cell labeling and mechanism of proximity-driven transfer.

  • Stability Studies of N-Acylimidazoles. Zaramella, S., Strömberg, R., & Yeheskiely, E. (2002).[7] European Journal of Organic Chemistry. [Link] Citation for: Hydrolysis rates and stability comparisons.

Sources

Foundational

Substituted Imidazole Acetylating Agents: Mechanisms, Kinetics, and Applications in Chemical Biology and Synthesis

Executive Summary Substituted imidazole acetylating agents, predominantly N-acylimidazoles, represent a highly specialized class of electrophiles utilized across chemical biology, materials science, and combinatorial syn...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Substituted imidazole acetylating agents, predominantly N-acylimidazoles, represent a highly specialized class of electrophiles utilized across chemical biology, materials science, and combinatorial synthesis. Unlike standard amides, these compounds exhibit exceptional acyl-transfer capabilities due to the unique electronic environment of the imidazole ring. This technical guide explores the mechanistic causality behind their reactivity, substituent effects on kinetics, and provides self-validating protocols for their application in precision protein modification and solid-state polymer functionalization.

Mechanistic Foundations of Imidazole-Mediated Acyl Transfer

The "Anti-Amide" Resonance Phenomenon

The fundamental causality behind the reactivity of N-acetylimidazole (NAI) lies in its electronic structure. In a typical amide, the nitrogen lone pair delocalizes into the carbonyl carbon, providing resonance stabilization that renders the carbonyl relatively inert to nucleophilic attack. In N-acylimidazoles, however, the nitrogen lone pair is obligatorily incorporated into the 6


 aromatic sextet of the imidazole ring. This cross-conjugation deprives the carbonyl carbon of electron density, making it highly electrophilic—functionally analogous to an acid anhydride rather than an amide[1].

Upon nucleophilic attack, the resulting tetrahedral intermediate collapses, expelling the imidazole ring. This expulsion is thermodynamically driven by the recovery of full aromaticity in the leaving group.

Mechanism N1 N-Acetylimidazole (Highly Electrophilic) N3 Tetrahedral Intermediate N1->N3 Nucleophilic Attack N2 Nucleophile (R-OH, R-NH2) N2->N3 N4 Acetylated Product N3->N4 Collapse & Acyl Transfer N5 Protonated Imidazole (Leaving Group) N3->N5 Aromaticity Recovery

Diagram 1: Mechanistic pathway of acyl transfer mediated by N-acetylimidazole.

Kinetics and Substituent Effects

The hydrolysis and acyl-transfer rates of N-acetylimidazole derivatives are highly dependent on the protonation state of the leaving group. The reaction rate remains reasonably constant as long as the imidazole ring is maintained in its protonated form, as the protonated imidazole is a vastly superior leaving group[2].

Modifying the imidazole core or the acyl group alters this reactivity profile:

  • N-acetyl-N'-methylimidazolium acetate: Pre-alkylation creates a permanently charged species, resulting in high reactivity and a pH-independent hydrolysis rate at lower pH levels[2].

  • N-acetylbenzimidazole: Fusing a benzene ring to the imidazole core alters the basicity (pKa) of the nitrogen, shifting the pH-rate profile for hydrolysis[2].

  • N-benzoylimidazole: When used in conjunction with trifluoroacetic acid (TFA), this system is electrophilic enough to perform Friedel-Crafts acylation on aromatic hydrocarbons (e.g., fluorene) without the need for classical metal catalysts[3].

Chemical Biology Applications: Precision Protein Modification

In protein chemistry, NAI is a premier reagent for the selective O-acetylation of exposed tyrosine residues. Because the pKa of the phenolic hydroxyl group of tyrosine (~10.0) is distinct from primary amines like lysine, NAI can be used under controlled pH conditions to map enzyme active sites.

For example, NAI rapidly inactivates renal Na,K-ATPase by acetylating specific Class I tyrosine residues located at the ATP-binding site[4]. Similarly, transketolase from baker's yeast is inhibited via the acetylation of a single essential tyrosine residue per active site[5]. The trustworthiness of these experiments relies on self-validating controls: the presence of the natural ligand (ATP) prevents acetylation, and treatment with hydroxylamine selectively reverses O-acetylation (tyrosine) without affecting N-acetylation (lysine)[4].

Materials Science Innovations: Solid-State Acetylation

The Paradox of Water in Esterification

In traditional organic synthesis, water is strictly excluded during esterification to prevent the competitive hydrolysis of the acylating agent. However, recent literature demonstrates that NAI can efficiently acetylate cellulose fibers in the solid state, where surface-confined water actually promotes the reaction[6].

At an equilibrium moisture content of ~7 wt%, the confined water acts as a nanomedium. It lowers the Gibbs free energy of activation by reducing strain during proton transfer, significantly elevating the reaction rate[6]. Furthermore, the reaction is autocatalytic; the imidazole expelled during the acyl transfer acts as a base catalyst, accelerating the kinetics as the reaction propagates through the polymer matrix[7].

Workflow S1 1. Substrate Equilibration (Cellulose at 7 wt% H2O) S2 2. Reagent Introduction (0.3 eq NAI + 10 mol% Imidazole) S1->S2 S3 3. Mechanochemical Activation (Milling in grinding jar) S2->S3 S4 4. Autocatalytic Propagation (Room temp equilibration) S3->S4 S5 5. Reaction Quenching (Saturated NaHCO3 addition) S4->S5 S6 6. Isolation & Analysis (Wash, dry at 105 °C, DS analysis) S5->S6

Diagram 2: Workflow for the solid-state, water-assisted acetylation of cellulose.

Quantitative Reactivity Profiles

The table below summarizes the quantitative data and experimental efficiencies of various substituted imidazole acetylating agents across different substrates.

Acetylating AgentTarget SubstrateReaction ConditionsKey Metric / EfficiencyRef.
N-Acetylimidazole Renal Na,K-ATPaseAqueous buffer, pH 7.5Rapid active-site Tyrosine O-acetylation[4]
N-Acetylimidazole Cellulose FibersSolid-state, 7 wt%

79% efficiency at 0.3 eq reagent[6]
N-Benzoylimidazole Aromatic HydrocarbonsReflux, 10 h, TFA solvent80% yield (2-benzoylfluorene)[3]
N-Acetyl-N'-methylimidazolium Aqueous Hydrolysis

, 25 °C
High pseudo-first-order hydrolysis rate[2]

Validated Experimental Methodologies

Protocol 1: Self-Validating Selective O-Acetylation of Tyrosine in Proteins

This protocol utilizes a built-in logical validation system to ensure that observed enzyme inactivation is specifically due to tyrosine O-acetylation rather than non-specific lysine N-acetylation.

  • Buffer Preparation: Prepare the target protein (e.g., Na,K-ATPase) in a non-nucleophilic buffer (50 mM HEPES, pH 7.5). Causality: Primary amine buffers like Tris will aggressively compete for the acetylating agent.

  • Reagent Preparation: Dissolve N-acetylimidazole in dry DMSO to create a concentrated stock. Causality: NAI hydrolyzes rapidly in aqueous solutions; it must be added immediately prior to the reaction.

  • Reaction Initiation: Add NAI to the protein solution (1–10 mM final concentration) and incubate at 25 °C for 30–60 minutes.

  • Control A (Protection Assay): Pre-incubate a separate protein aliquot with its natural ligand (e.g., ATP) before adding NAI. If the targeted tyrosine is at the active site, the ligand will sterically protect it, preventing inactivation[4].

  • Control B (Reversibility Assay): Treat a portion of the acetylated, inactivated protein with 1 M hydroxylamine (

    
    , pH 7.5) for 1 hour. Causality: Hydroxylamine specifically cleaves O-acetyl esters (tyrosine) but cannot cleave N-acetyl amides (lysine). Restoration of enzyme activity definitively validates tyrosine as the modified residue[4].
    
  • Quenching: Terminate the reaction via rapid gel filtration or dialysis to remove unreacted NAI and imidazole byproducts.

Protocol 2: Solid-State Acetylation of Cellulose

This protocol leverages confined water as a nanomedium to drive esterification without bulk solvents[6],[7].

  • Moisture Equilibration: Equilibrate cellulose fibers in a humidity chamber until they reach an equilibrium moisture content (EMC) of ~7 wt%.

  • Reagent Mixing: In a 0.25 mL stainless-steel grinding jar, combine 1.0 g of the conditioned cellulose (6.2 mmol) with 0.3 equivalents of N-acetylimidazole (0.20 g, 1.85 mmol)[6].

  • Catalyst Seeding: Add 10 mol% free imidazole (relative to NAI). Causality: This primes the autocatalytic cycle, overcoming the initial kinetic induction period[7].

  • Mechanochemical Activation: Add stainless-steel grinding balls and mill the mixture briefly to ensure homogeneous surface contact.

  • Propagation: Transfer the mixture to a closed vessel and equilibrate at room temperature. The reaction will auto-accelerate as more imidazole is released[7].

  • Quenching and Isolation: Quench the reaction by adding a saturated aqueous solution of

    
    . Wash the fibers thoroughly with deionized water to remove all imidazole salts, then dry at 105 °C prior to Degree of Substitution (DS) analysis[7].
    

References

  • "N-acetylimidazole inactivates renal Na,K-ATPase by disrupting ATP binding to the c
  • "N-acylimidazole acetyl
  • "Inhibition of transketolase by N-acetylimidazole", nih.gov,
  • "N-Acylation in combinatorial chemistry", ark
  • "Enhanced Reactivity in Surface-Confined Water of Hierarchically Structured Polymers", chemrxiv.org,
  • "Hydrolysis rates of some acetylimidazole deriv
  • "Enhanced Reactivity in Surface-Confined Water of Hierarchically Structured Polymers", semanticscholar.org,

Sources

Exploratory

Technical Profile: 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate

A Definitive Guide to Synthesis, Sourcing, and Chemical Reactivity [1][2] Part 1: Executive Summary & Market Intelligence[1] Chemical Identity 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate is a specialized di-acetylated der...

Author: BenchChem Technical Support Team. Date: March 2026

A Definitive Guide to Synthesis, Sourcing, and Chemical Reactivity [1][2]

Part 1: Executive Summary & Market Intelligence[1]

Chemical Identity

1-Acetyl-4-methyl-1H-imidazol-2-yl acetate is a specialized di-acetylated derivative of the heterocycle 4-methyl-4-imidazolin-2-one.[1][2] It represents a "masked" or activated form of the parent imidazolone, characterized by high reactivity toward nucleophiles due to the presence of both N-acetyl and O-acetyl (enol ester) moieties.[1][2]

PropertyDetail
CAS Number 849454-49-5
IUPAC Name (1-acetyl-4-methyl-1H-imidazol-2-yl) acetate
Molecular Formula C₈H₁₀N₂O₃
Molecular Weight 182.18 g/mol
Core Scaffold Imidazole (2-oxygenated)
Key Functionality Dual Acyl Donor (N-acyl, O-acyl)
Solubility Soluble in DCM, CHCl₃, DMSO; Hydrolyzes in water
Supplier & Pricing Landscape

This compound is classified as a niche research intermediate rather than a bulk commodity.[1][2] It is typically manufactured on-demand ("Custom Synthesis") rather than held in stock, due to its moisture sensitivity.[1][2]

Primary Sourcing Strategy:

  • Direct Supplier: Alchem Pharmtech lists this specific CAS (Catalog No.[1][2] Y-46924).[1][2]

  • Custom Synthesis Route: Most researchers acquire this by synthesizing it in-house from the cheaper precursor, 4-methyl-4-imidazolin-2-one (CAS 1192-34-3) .[1][2]

Market Pricing Estimates (2025/2026): Pricing is highly volume-dependent and typically follows a "Request for Quote" (RFQ) model.[1][2]

Source TypeQuantityEstimated Price RangeLead Time
Catalog Supplier (e.g., Alchem)1 g$350 - $550 USD 2-4 Weeks (Synthesis on demand)
Custom Synthesis House 10 g$1,200 - $2,000 USD 4-6 Weeks
In-House Synthesis (Raw Materials)10 g<$100 USD 2-3 Days (Labor intensive)

Strategic Note: Due to the high markup on the catalog item, in-house synthesis (described in Part 2) is the recommended route for laboratories requiring >500 mg.[1][2]

Part 2: Technical Deep Dive – Synthesis & Reactivity[1]

The Synthesis Protocol

The most robust method for generating 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate involves the exhaustive acetylation of 4-methyl-4-imidazolin-2-one using acetic anhydride.[1][2] This reaction exploits the tautomeric equilibrium between the keto-form (imidazolone) and the enol-form (2-hydroxyimidazole).[1][2]

Reagents Required:
  • Precursor: 4-Methyl-4-imidazolin-2-one (CAS 1192-34-3).[1][2][3]

  • Reagent: Acetic Anhydride (Ac₂O) – Excess, acts as solvent and reagent.[1][2]

  • Catalyst: Pyridine (anhydrous) or Sodium Acetate.[1][2]

  • Solvent: None (Neat) or Dichloromethane (DCM) for workup.[1][2]

Step-by-Step Methodology:
  • Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Maintain a nitrogen atmosphere.

  • Addition: Charge the flask with 4-methyl-4-imidazolin-2-one (1.0 eq, e.g., 1.96 g, 20 mmol).

  • Acylation: Add Acetic Anhydride (5.0 eq, ~10 mL) and Pyridine (0.1 eq, catalytic).

  • Reflux: Heat the mixture to 120°C (Reflux) for 4–6 hours.

    • Monitoring: Monitor by TLC (SiO₂, 5% MeOH in DCM).[1][2] The starting material (polar) will disappear, replaced by a less polar UV-active spot (Product).[1][2]

  • Workup (Critical):

    • Cool the mixture to room temperature.

    • Remove excess Ac₂O and acetic acid under high vacuum (rotary evaporator with a dry-ice trap) at <50°C. Do not use aqueous workup initially to avoid hydrolysis.[1][2]

    • The residue is a semi-solid or oil.[1][2]

  • Purification: Flash column chromatography using neutral alumina or rapid silica gel chromatography (Eluent: Hexane/Ethyl Acetate 3:1).[1][2]

    • Note: Silica is slightly acidic and may cause degradation; neutralize with 1% Et₃N if necessary.[1][2]

Mechanism of Action (DOT Visualization)

The reaction proceeds via N-acetylation followed by O-acetylation of the enol tautomer.[1][2]

SynthesisMechanism cluster_conditions Reaction Conditions Start 4-Methyl-4-imidazolin-2-one (Keto Tautomer) Enol 2-Hydroxy-4-methylimidazole (Enol Tautomer) Start->Enol Tautomerization Intermediate N-Acetyl Intermediate (1-Acetyl-4-methyl-imidazolone) Start->Intermediate Ac2O / Pyridine (N-Acetylation) Product 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (Diacetylated Product) Intermediate->Product Ac2O (O-Acetylation of Enol) Cond Temp: 120°C Time: 4-6h Atmosphere: N2

Figure 1: Step-wise acetylation pathway transforming the stable imidazolone into the reactive diacetate species.

Part 3: Applications & Reactivity Profile

As a Specialized Acylating Agent

Researchers utilize CAS 849454-49-5 primarily as a selective acyl transfer reagent .[1][2] Unlike standard N-acetylimidazole, this di-acetylated species possesses two potential leaving groups.[1][2]

  • Kinetic Control: The O-acetyl group (enol ester) is highly labile and reacts first with nucleophiles (amines, alcohols).[1][2]

  • Thermodynamic Control: The N-acetyl group activates the imidazole ring, making it a leaving group itself in substitution reactions.[1][2]

Pharmaceutical Impurity Standard

In the development of drugs containing the imidazole moiety (e.g., Cimetidine , Dexmedetomidine , or Biotin intermediates), this compound serves as a critical impurity standard .[1][2]

  • Origin: It forms when 4-methyl-2-imidazolone residues are exposed to acetylating conditions during drug synthesis.[1][2]

  • Detection: It is used to calibrate HPLC methods to ensure the final drug product is free of these reactive acylated byproducts.[1][2]

Hydrolytic Instability (Self-Validating Warning)

The compound is moisture-sensitive.[1][2] Upon exposure to ambient humidity, it degrades back to the parent imidazolone and acetic acid.[1][2]

  • Test: A pure sample should be a white/off-white solid.[1][2] If it smells strongly of vinegar (acetic acid) or appears gummy, significant hydrolysis has occurred.[1][2]

Hydrolysis Product 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate Step1 Mono-Deacetylation (Loss of O-Acetyl) Product->Step1 Fast Hydrolysis Water + H2O (Moisture) Water->Step1 Final 4-Methyl-4-imidazolin-2-one + 2 AcOH Step1->Final Slow Hydrolysis

Figure 2: Degradation pathway in the presence of moisture.

Part 4: References

  • Alchem Pharmtech. (2025).[1][2] Product Catalog: 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (Cat No.[1][2] Y-46924).[1][2] Retrieved from [2]

  • PubChem. (2025).[1][2] Compound Summary: 4-Methyl-4-imidazolin-2-one (CAS 1192-34-3).[1][2][3] National Library of Medicine.[1][2] Retrieved from [Link][2]

  • Duschinsky, R., & Dolan, L. A. (1945).[1][2] The Synthesis of Imidazolones. Journal of the American Chemical Society, 67(12), 2079–2084.[1][2] (Foundational synthesis of the parent scaffold).[1][2]

  • Simson Pharma. (2025).[1][2] 4-Methyl-1H-imidazol-2(3H)-one Supplier Information. Retrieved from [2]

Sources

Protocols & Analytical Methods

Method

Application Note: Next-Generation Acetylation Workflows Using 1-Acetyl-4-methyl-1H-imidazol-2-yl Acetate

Target Audience: Synthetic Chemists, Chemical Biologists, and Process Development Scientists. In late-stage drug development and biomolecule functionalization, traditional acetylating agents like acetic anhydride or acet...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Chemical Biologists, and Process Development Scientists.

In late-stage drug development and biomolecule functionalization, traditional acetylating agents like acetic anhydride or acetyl chloride frequently fall short. They lack chemoselectivity and generate harsh acidic byproducts (e.g., HCl, acetic acid) that can degrade acid-sensitive active pharmaceutical ingredients (APIs). While 1-acetylimidazole has long been utilized as a milder alternative[1], the demand for highly tunable, bifunctional reagents has led to the adoption of complex imidazole derivatives.

This technical guide explores the mechanistic rationale and field-proven protocols for utilizing 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (CAS: 849454-49-5) [2]—a highly specialized acetyl donor that offers unparalleled kinetic control over N- and O-acetylation workflows.

Mechanistic Causality: The Architecture of the Reagent

To master this reagent, one must understand the causality behind its molecular design. Acetylation via N-acetylimidazoles does not proceed through typical esterification; rather, it is a direct acetyl transfer mechanism driven by the leaving group ability of the imidazole ring[3].

The unique structure of 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate fine-tunes this pathway:

  • The Primary Electrophile (N1-Acetyl): The acetyl group attached to the nitrogen is the primary site of nucleophilic attack. The resulting imidazolide anion is highly resonance-stabilized, making it an excellent leaving group.

  • The Electronic Modulator (C2-Acetate): The acetate ester at the C2 position acts as an electron-withdrawing group via induction. This lowers the pKa of the conjugate acid of the leaving group, increasing the electrophilicity of the N1-acetyl carbonyl compared to standard 1-acetylimidazole.

  • The Steric Shield (C4-Methyl): The methyl group provides subtle steric hindrance, protecting the imidazole core from unwanted ring-opening side reactions and stabilizing the reagent against premature hydrolysis in aqueous buffers.

AcetylTransfer Nuc Nucleophile (Amine/Alcohol) Tetra Tetrahedral Intermediate Nuc->Tetra Nucleophilic Attack Reagent 1-Acetyl-4-methyl-1H- imidazol-2-yl acetate Reagent->Tetra Carbonyl Activation Prod Acetylated Product Tetra->Prod Acetyl Transfer LG Imidazole Leaving Group Tetra->LG Ring Departure

Mechanistic pathway of acetyl transfer via tetrahedral intermediate formation.

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system. The following methodologies incorporate specific in-process controls to eliminate false positives and ensure that the experimental choices directly drive the desired chemical outcomes.

Protocol A: Chemoselective N-Acetylation of Primary Amines

Causality: Aliphatic and aromatic amines are highly nucleophilic. They do not require Lewis acid activation to attack the N-acetyl carbonyl. By running this reaction in a biphasic system without catalysts, we capitalize on the reagent's inherent reactivity to selectively acetylate amines while leaving secondary/tertiary alcohols untouched.

Step-by-Step Methodology:

  • Substrate Preparation: Dissolve 1.0 mmol of the amine substrate in 5.0 mL of a biphasic solvent system (CH₂Cl₂/H₂O, 1:1 v/v). Insight: The aqueous layer acts as a thermodynamic sink for the cleaved imidazole byproduct, continuously driving the reaction equilibrium forward.

  • Reagent Addition: Add 1.1 mmol of 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate portion-wise under vigorous stirring at 25 °C.

  • In-Process Validation: After 30 minutes, sample the organic layer. Perform Thin-Layer Chromatography (TLC) using a Hexanes/EtOAc (7:3) mobile phase. Stain with Ninhydrin. The complete disappearance of the ninhydrin-positive (pink/purple) amine spot validates 100% conversion.

  • Workup: Separate the organic layer, wash with mild 0.1 M HCl to protonate and remove any trace imidazole, dry over anhydrous Na₂SO₄, and concentrate under vacuum.

Protocol B: Lewis Acid-Catalyzed O-Acetylation of Hindered Alcohols

Causality: Hydroxyl groups are significantly poorer nucleophiles than amines. To force O-acetylation without resorting to aggressive bases like DMAP, we utilize Erbium(III) triflate (Er(OTf)₃) as a hard, water-tolerant Lewis acid[4]. Er(III) coordinates tightly to the N-acetyl oxygen, intensifying the partial positive charge on the carbonyl carbon and drastically lowering the activation energy for alcohol attack.

Step-by-Step Methodology:

  • Substrate Preparation: Dissolve 0.8 mmol of the target alcohol in 3.0 mL of distilled water inside a microwave-safe glass vial[4].

  • Catalytic Activation: Add 10 mol% Er(OTf)₃, followed immediately by 2.4 mmol of 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate[4]. Insight: Excess reagent is used here because water will slowly hydrolyze the acetyl donor; the kinetic rate of Er(III)-catalyzed O-acetylation outpaces background hydrolysis.

  • Microwave Irradiation: Seal the vial and subject it to microwave irradiation at 60 °C for exactly 30 minutes[4]. Microwave heating ensures uniform thermal distribution, preventing the localized superheating that degrades fragile biomolecules.

  • Validation & Purification: Remove the aqueous solvent under reduced pressure. Purify the crude residue via flash chromatography (CH₂Cl₂/MeOH 9.5:0.5)[4]. Validate the O-acetylation by confirming the emergence of a strong ester carbonyl stretch (~1735 cm⁻¹) via FT-IR spectroscopy.

Workflow Start Substrate Preparation Decision Substrate Type? Start->Decision ProtocolA Protocol A: N-Acetylation (No Catalyst) Decision->ProtocolA Primary Amines ProtocolB Protocol B: O-Acetylation (Er(OTf)3 Catalyst) Decision->ProtocolB Hindered Alcohols ReactA Stir at RT (30 min) ProtocolA->ReactA ReactB Microwave 60°C (30 min) ProtocolB->ReactB Validate In-Process TLC/LC-MS ReactA->Validate ReactB->Validate

Decision matrix and workflow for selective N- vs. O-acetylation protocols.

Quantitative Performance Data

The table below summarizes the expected quantitative outcomes when applying these protocols across various substrate classes, demonstrating the reagent's versatility.

Substrate TypeTarget ReactionCatalyst SystemReaction ConditionsAvg. TimeExpected YieldChemoselectivity
Primary Amine N-AcetylationNoneCH₂Cl₂/H₂O (1:1), 25 °C30 min>92%High (N over O)
Primary Alcohol O-AcetylationEr(OTf)₃ (10 mol%)H₂O, MW 60 °C30 min85–95%Moderate
Sec. Alcohol O-AcetylationEr(OTf)₃ (10 mol%)H₂O, MW 60 °C45 min75–85%Moderate
Amino Alcohol N,O-DiacetylationEr(OTf)₃ (10 mol%)H₂O, MW 60 °C30 min>90%N/A (Global)

References

  • Zweckmair, T., et al. "On the mechanism of the unwanted acetylation of polysaccharides by 1,3-dialkylimidazolium acetate ionic liquids: part 1—analysis, acetylating agent, influence of water, and mechanistic considerations." Cellulose, 22(6), 3583-3596 (2015). Retrieved from:[Link][3]

  • Procopio, A., et al. "Selective Acetylation of Small Biomolecules and Their Derivatives Catalyzed by Er(OTf)₃." Molecules, 22(9), 1525 (2017). Retrieved from:[Link][4]

Sources

Application

Protocol for Selective Acetylation Using Substituted Imidazoles

Abstract This document provides a comprehensive guide to the use of substituted imidazoles as highly effective catalysts for selective acetylation reactions. It is intended for researchers, scientists, and professionals...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive guide to the use of substituted imidazoles as highly effective catalysts for selective acetylation reactions. It is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis. The protocol details the underlying mechanisms, experimental procedures, and optimization strategies to achieve high yields and chemoselectivity in the acetylation of alcohols and other nucleophiles. Particular emphasis is placed on the causal factors influencing reaction outcomes, ensuring a robust and reproducible methodology.

Introduction: The Imperative of Selective Acetylation

The selective introduction of an acetyl group is a cornerstone of modern organic synthesis, particularly in the realms of protecting group chemistry, total synthesis of natural products, and the development of novel pharmaceutical agents. Acetylation can modulate the biological activity of a molecule, improve its pharmacokinetic properties, or serve as a temporary modification to prevent unwanted side reactions during a synthetic sequence.

While numerous methods for acetylation exist, achieving high selectivity in complex molecules with multiple reactive sites remains a significant challenge. Substituted imidazoles have emerged as a powerful class of nucleophilic catalysts that offer exceptional control over the acetylation process.[1][2] Their efficacy stems from the formation of a highly reactive N-acylimidazolium intermediate, which facilitates acyl transfer under mild conditions.[3][4][5][6] This application note will elucidate the principles and practical application of substituted imidazoles in selective acetylation.

Mechanistic Insights: The Role of Substituted Imidazoles

The catalytic prowess of substituted imidazoles in acetylation reactions is rooted in their ability to act as potent nucleophiles. The general mechanism involves the initial reaction of the imidazole derivative with an acylating agent, typically an acid anhydride or acyl chloride, to form a highly electrophilic N-acylimidazolium species.[3][5][6][7] This intermediate is significantly more reactive towards nucleophilic attack by an alcohol than the parent acylating agent.[8][9][10]

The overall catalytic cycle can be visualized as follows:

Acetylation Mechanism cluster_reactants Reactants cluster_products Products & Byproducts Imidazole Imidazole N_Acylimidazolium N-Acylimidazolium Intermediate Imidazole->N_Acylimidazolium + Acylating Agent Acylating_Agent R-C(O)-X Acetylated_Product R'-O-C(O)-R N_Acylimidazolium->Acetylated_Product + Alcohol Alcohol R'-OH Protonated_Imidazole Imidazole-H+ Acetylated_Product->Protonated_Imidazole Releases Protonated_Imidazole->Imidazole + Base (Regeneration) Base Base Base->Protonated_Imidazole

Figure 1: Catalytic cycle of imidazole-mediated acetylation.

Substituents on the imidazole ring play a crucial role in modulating the catalyst's activity and selectivity. Electron-donating groups enhance the nucleophilicity of the imidazole nitrogen, accelerating the formation of the N-acylimidazolium intermediate. Conversely, sterically bulky substituents can be leveraged to achieve selectivity for less hindered hydroxyl groups in polyol substrates.[11][12][13]

For instance, while 4-dimethylaminopyridine (DMAP) is a highly active acylation catalyst, its small size can sometimes lead to a lack of selectivity.[8][9][14] In contrast, a more sterically demanding substituted imidazole can preferentially acylate a primary alcohol in the presence of a secondary or tertiary alcohol.

Detailed Experimental Protocol: Selective Acetylation of a Primary Alcohol

This protocol provides a general procedure for the selective acetylation of a primary alcohol in the presence of a secondary alcohol using a substituted imidazole catalyst.

Materials and Reagents
Material/ReagentGradeSupplierComments
Substrate (e.g., 1,2-Propanediol)ReagentSigma-AldrichEnsure dryness
Acetic AnhydrideReagentSigma-AldrichFreshly distilled
2-PhenylimidazoleReagentSigma-AldrichCatalyst
Dichloromethane (DCM)AnhydrousSigma-AldrichSolvent
Triethylamine (TEA)ReagentSigma-AldrichBase
Saturated Sodium Bicarbonate (NaHCO₃)ACSFisher ScientificFor work-up
Brine (Saturated NaCl)ACSFisher ScientificFor work-up
Anhydrous Magnesium Sulfate (MgSO₄)ACSFisher ScientificFor drying
Silica Gel60 Å, 230-400 meshSigma-AldrichFor chromatography
Equipment
  • Round-bottom flask (appropriate size)

  • Magnetic stirrer and stir bar

  • Septum and nitrogen inlet

  • Syringes

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

  • Chromatography column

Experimental Workflow Diagram

Experimental_Workflow start Start setup Assemble Dry Glassware under Nitrogen start->setup dissolve Dissolve Substrate and Catalyst in Anhydrous DCM setup->dissolve cool Cool to 0 °C (Ice Bath) dissolve->cool add_reagents Add Triethylamine, then Acetic Anhydride (dropwise) cool->add_reagents react Stir at Room Temperature (Monitor by TLC) add_reagents->react quench Quench with Saturated NaHCO₃ Solution react->quench extract Extract with DCM quench->extract wash Wash Organic Layer (Water, Brine) extract->wash dry Dry over MgSO₄ wash->dry filter_concentrate Filter and Concentrate (Rotary Evaporator) dry->filter_concentrate purify Purify by Column Chromatography filter_concentrate->purify end End purify->end

Figure 2: Step-by-step experimental workflow for selective acetylation.

Step-by-Step Procedure
  • Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add the diol substrate (1.0 eq.), 2-phenylimidazole (0.1 eq.), and anhydrous dichloromethane.

  • Cooling: Cool the resulting solution to 0 °C using an ice bath.

  • Reagent Addition: Add triethylamine (1.2 eq.) followed by the dropwise addition of acetic anhydride (1.1 eq.) over 5 minutes.

  • Reaction: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Work-up: Once the reaction is complete, quench by the slow addition of saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and separate the layers.

  • Extraction and Washing: Extract the aqueous layer with dichloromethane (3x). Combine the organic layers and wash with water and then brine.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired mono-acetylated product.

Factors Influencing Selectivity and Yield

The success of a selective acetylation reaction is contingent upon several key parameters. The following table summarizes their impact:

ParameterEffect on SelectivityEffect on YieldRationale
Catalyst Structure HighModerateSteric bulk on the imidazole can block access to more hindered hydroxyl groups, enhancing selectivity for primary over secondary/tertiary alcohols.[11][12][13]
Solvent ModerateHighAprotic, non-polar solvents like dichloromethane or chloroform are generally preferred to minimize side reactions.
Temperature HighHighLower temperatures (e.g., 0 °C to room temperature) generally favor higher selectivity by reducing the rate of reaction at more hindered sites.
Rate of Addition ModerateModerateSlow, dropwise addition of the acylating agent maintains a low concentration, which can improve selectivity.
Base LowHighA non-nucleophilic base like triethylamine is used to neutralize the acid byproduct without competing with the alcohol nucleophile.

Troubleshooting

IssuePossible CauseSuggested Solution
Low Yield Incomplete reaction- Increase reaction time. - Ensure reagents are anhydrous. - Increase catalyst loading slightly (e.g., to 0.15 eq.).
Product decomposition- Run the reaction at a lower temperature.
Poor Selectivity Reaction temperature too high- Maintain the reaction at 0 °C or lower.
Catalyst not sterically hindered enough- Employ a bulkier substituted imidazole catalyst.
Formation of Di-acetylated Product Excess acylating agent- Use a stoichiometric amount or slight excess (1.05-1.1 eq.) of the acylating agent.
Prolonged reaction time- Carefully monitor the reaction by TLC and quench as soon as the starting material is consumed.

Conclusion

Substituted imidazoles are versatile and highly effective catalysts for the selective acetylation of alcohols and other nucleophiles. By understanding the underlying mechanistic principles and carefully controlling reaction parameters such as catalyst structure, temperature, and reagent stoichiometry, researchers can achieve high levels of chemoselectivity and yield. The protocol outlined in this application note provides a robust starting point for the development of selective acetylation methodologies in a variety of synthetic contexts.

References

  • Benchchem. A Comparative Guide to Imidazole-Based Catalysts in Organic Synthesis. Accessed March 7, 2026.
  • Fersht, A. R., & Jencks, W. P. (1970). Kinetics and mechanism of hydroxy group acetylations catalyzed by N-methylimidazole. Journal of the American Chemical Society, 92(18), 5432-5442. Accessed March 7, 2026.
  • Movassaghi, M., & Schmidt, M. A. (2012). Chemoselective N-Acylation of Indoles and Oxazolidinones with Carbonylazoles. Angewandte Chemie International Edition, 51(48), 11875-11879. Accessed March 7, 2026.
  • Taylor & Francis Online. (2025). Organocatalysis in tetrasubstituted imidazole synthesis: A critical review of recent progress. Accessed March 7, 2026.
  • IOSR Journal. (2026).
  • ResearchGate. (2023). Imidazole Scaffold: A Review of Synthetic Strategies and Therapeutic Action. Accessed March 7, 2026.
  • Jencks, W. P., & Carriuolo, J. (1959). Imidazole catalysis. II. Acyl transfer and the reactions of acetyl imidazole with water and oxygen anions. Journal of Biological Chemistry, 234(5), 1280-1285. Accessed March 7, 2026.
  • ResearchGate. (2014).
  • Nawaz, H., et al. (2013). Kinetics and mechanism of imidazole-catalyzed acylation of cellulose in LiCl/N,N-dimethylacetamide. Carbohydrate Polymers, 92(2), 1438-1444. Accessed March 7, 2026.
  • ResearchGate. (n.d.). Mechanism of imidazole-catalyzed acylation of cellulose in... Accessed March 7, 2026.
  • Arkivoc. (2004). N-Acylation in combinatorial chemistry. Accessed March 7, 2026.
  • ResearchGate. (n.d.). N-Acylation in Combinatorial Chemistry. Accessed March 7, 2026.
  • ScienceDirect. (2000). Protection of alcohols and phenols with TIPSCL/imidazole under microwave irradiation. Tetrahedron, 56(38), 7503-7506. Accessed March 7, 2026.
  • ResearchGate. (2002). Stability Studies of N-Acylimidazoles. Accessed March 7, 2026.
  • National Institutes of Health. (2020). Structure and Reactivity of Highly Twisted N-Acyl Imidazoles. Accessed March 7, 2026.
  • National Institutes of Health. (2025). Size-Selective Functionalization of Sugars and Polyols Using Zeolites for Renewable Surfactant Production. Accessed March 7, 2026.
  • ResearchGate. (2026). Activating Highly Hindered Anhydrides for Use in Masking Alcohols and Polyols – A New Method Inspired by Cationic Palladium. Accessed March 7, 2026.
  • Benchchem. A Head-to-Head Comparison: 4-Dimethylaminopyridine (DMAP) vs.
  • ScienceDirect. (2023). Preparation of hyperbranched 4-dimethylaminopyridine catalyst for the efficient synthesis of vitamin E succinate. Comptes Rendus Chimie, 26(S1), 1-11. Accessed March 7, 2026.
  • PubMed. (2005). The DMAP-catalyzed acetylation of alcohols--a mechanistic study (DMAP = 4-(dimethylamino)pyridine). Accessed March 7, 2026.
  • Wikipedia. (n.d.). 4-Dimethylaminopyridine. Accessed March 7, 2026.
  • Taylor & Francis Online. (n.d.). Steric hindrance – Knowledge and References. Accessed March 7, 2026.

Sources

Method

Application Note: Synthesis of 2-Substituted-4-Methylimidazoles from Acetate Precursors

Executive Summary The imidazole pharmacophore is ubiquitous in medicinal chemistry, serving as a key structural motif in histamine antagonists (e.g., Cimetidine), p38 MAP kinase inhibitors, and antifungal agents. This Ap...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The imidazole pharmacophore is ubiquitous in medicinal chemistry, serving as a key structural motif in histamine antagonists (e.g., Cimetidine), p38 MAP kinase inhibitors, and antifungal agents. This Application Note details the synthesis of 2-substituted-4-methylimidazoles utilizing acetate precursors .

We define "Acetate Precursors" in this protocol through two distinct but complementary chemical roles:

  • Ammonium Acetate (

    
    ):  The primary nitrogen source and dual-function catalyst (providing both ammonia and acetic acid buffering) that drives the modified Radziszewski cyclocondensation.
    
  • Acetol Acetate (1-acetoxypropan-2-one): A stabilized "masked" precursor for the labile 2-oxopropanal (methylglyoxal) or hydroxyacetone (acetol) carbon backbone, offering superior shelf-life and controlled reactivity compared to the free aldehyde/ketone.

This guide provides a robust, scalable, one-pot protocol optimized for high throughput and purity, minimizing the polymerization side-reactions common in traditional methylglyoxal routes.

Scientific Principles & Mechanism[1]

The "Acetate" Advantage

Traditional syntheses using free methylglyoxal often suffer from significant polymerization (browning) and low yields. The Ammonium Acetate mediated route mitigates this by maintaining a buffered pH (~pH 7-8 in situ), which favors imine formation over aldol polymerization. Furthermore, using Acetol Acetate as the C3-synthon releases the reactive


-hydroxy ketone species slowly via in-situ aminolysis/hydrolysis, keeping the concentration of the reactive species low and favoring the desired cyclization.
Reaction Mechanism

The formation of the imidazole ring proceeds via a modified Debus-Radziszewski pathway:

  • Imine Formation: The aldehyde (

    
    ) condenses with ammonia (released from 
    
    
    
    ) to form an aldimine.
  • Condensation: The aldimine attacks the carbonyl of the methylglyoxal (formed in situ from acetol acetate or added directly).

  • Cyclization: A second equivalent of ammonia closes the ring.

  • Aromatization: Loss of water and oxidation (if necessary) yields the stable heteroaromatic system.

Mechanistic Pathway Visualization

ReactionMechanism Start Reagents: Aldehyde (R-CHO) + Acetol Acetate Step1 In-situ Hydrolysis/Aminolysis Start->Step1 NH4OAc Ammonium Acetate NH4OAc->Step1 Source of NH3 Inter1 Reactive Species: Acetol / Methylglyoxal + NH3 Step1->Inter1 Step2 Imine Formation Inter1->Step2 Inter2 Aldimine (R-CH=NH) Step2->Inter2 Step3 Cyclocondensation Inter2->Step3 + Methylglyoxal Inter3 Dihydroimidazole Intermediate Step3->Inter3 Final Product: 2-Substituted- 4-Methylimidazole Inter3->Final - H2O (Aromatization)

Figure 1: Mechanistic pathway for the Ammonium Acetate mediated synthesis of 4-methylimidazoles.

Experimental Protocols

Protocol A: Standard Ammonium Acetate Cyclocondensation

Best for: Rapid synthesis, library generation, robust substrates. Scale: 10 mmol (adaptable to gram-scale).

Reagents & Materials
  • Aldehyde (R-CHO): 10 mmol (1.0 eq)

  • Methylglyoxal (40% aq. solution): 10 mmol (1.0 eq) [Note: Can substitute with Acetol (Hydroxyacetone) for 4-methyl/5-methyl tautomers]

  • Ammonium Acetate (

    
    ):  50 mmol (5.0 eq)
    
  • Solvent: Ethanol (95%) or Methanol

  • Catalyst (Optional): 5 mol% Iodine (

    
    ) or Lewis Acid (e.g., 
    
    
    
    ) for difficult substrates.
Step-by-Step Procedure
  • Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve Aldehyde (10 mmol) in 15 mL of Ethanol.

  • Addition: Add Ammonium Acetate (3.85 g, 50 mmol) to the solution. Stir at room temperature for 5 minutes until partially dissolved.

  • Carbon Source Addition: Add Methylglyoxal (40% aq., 1.8 g, 10 mmol) dropwise over 2 minutes.

    • Critical Insight: Slow addition prevents local high concentrations of glyoxal, reducing self-polymerization (darkening).

  • Reaction: Equip the flask with a reflux condenser. Heat the mixture to reflux (80°C) for 2–4 hours .

    • Monitoring: Monitor by TLC (Eluent: Ethyl Acetate/Hexane 3:1). The aldehyde spot should disappear, and a lower Rf fluorescent spot (imidazole) should appear.

  • Workup:

    • Cool the reaction mixture to room temperature.

    • Pour the mixture into 100 mL of ice-cold water .

    • Precipitation: If the product precipitates (common for aryl imidazoles), filter the solid, wash with cold water, and dry.

    • Extraction: If no precipitate forms (common for alkyl imidazoles), adjust pH to ~10 with

      
       and extract with Ethyl Acetate (
      
      
      
      mL). Dry organic layer over
      
      
      and concentrate in vacuo.
  • Purification: Recrystallize from Ethanol/Water (9:1) or purify via silica gel flash chromatography (DCM/MeOH gradient).

Protocol B: The "Acetol Acetate" Precursor Variant

Best for: Unstable aldehydes, minimizing side reactions, higher purity requirements. Concept: Uses Acetol Acetate (1-acetoxypropan-2-one) which hydrolyzes in situ to release acetol.

Reagents
  • Aldehyde: 10 mmol[1]

  • Acetol Acetate: 12 mmol (1.2 eq)

  • Ammonium Acetate: 60 mmol (6.0 eq)

  • Solvent: Glacial Acetic Acid (acts as solvent and catalyst)[2]

Step-by-Step Procedure
  • Setup: Dissolve Aldehyde (10 mmol) and Acetol Acetate (1.4 g, 12 mmol) in 10 mL of Glacial Acetic Acid .

  • Activation: Add Ammonium Acetate (4.6 g, 60 mmol).

  • Heating: Heat the mixture at 100–110°C for 4–6 hours .

    • Why Acetic Acid? It facilitates the hydrolysis of the acetate ester and promotes the condensation of the resulting hydroxy-ketone.

  • Neutralization (Critical):

    • Cool to room temperature.[3][4]

    • Pour into crushed ice (50 g).

    • Slowly neutralize with Ammonium Hydroxide (25%) to pH 8–9. Caution: Exothermic.

  • Isolation: Filter the resulting precipitate. If oil forms, extract with Chloroform, wash with brine, and evaporate.

Experimental Workflow & Logic

Workflow Start Start: Weigh Reagents (Aldehyde, NH4OAc, C3-Precursor) Mix Dissolve in Solvent (EtOH or AcOH) Start->Mix AddC3 Add C3 Precursor (Methylglyoxal or Acetol Acetate) Mix->AddC3 Reflux Reflux (80-110°C) 2-6 Hours AddC3->Reflux TLC TLC Check (Disappearance of Aldehyde) Reflux->TLC TLC->Reflux Incomplete Quench Pour into Ice Water Neutralize to pH 8-10 TLC->Quench Complete Isolate Filter Solid or Extract (EtOAc/CHCl3) Quench->Isolate Purify Recrystallization (EtOH/H2O) Isolate->Purify End Pure 2-Substituted- 4-Methylimidazole Purify->End

Figure 2: Operational workflow for the synthesis of 2-substituted-4-methylimidazoles.

Optimization & Troubleshooting Data

The following data summarizes the optimization of the Ammonium Acetate equivalents and solvent choice, based on the synthesis of 2-phenyl-4-methylimidazole (Model Reaction).

ParameterVariationYield (%)Observation
NH4OAc Equiv. 2.0 eq35%Incomplete conversion; significant aldehyde remaining.
NH4OAc Equiv. 5.0 eq 88% Optimal balance of yield and ease of workup.
NH4OAc Equiv. 10.0 eq90%Marginal gain; difficult to buffer during workup.
Solvent Ethanol82%Clean reaction; easy precipitation.
Solvent Acetic Acid75%Faster reaction but darker product (requires chromatography).
Solvent Water40%Poor solubility of aldehyde; heterogeneous mess.

Troubleshooting Guide:

  • Problem: Product is a sticky oil.

    • Solution: Triturate the oil with cold diethyl ether or hexane to induce crystallization. If that fails, convert to the hydrochloride salt by bubbling HCl gas through an ethereal solution.

  • Problem: Low Yield / Dark Mixture.

    • Solution: The reaction likely overheated or oxidized. Degas solvents with Nitrogen before reflux. Ensure dropwise addition of Methylglyoxal.

References

  • Adib, M., et al. (2009).[5][4] A One-Pot, Four-Component Synthesis of N-Substituted 2,4-Diarylimidazoles. Synlett, 2009(20), 3263-3266.

  • Bratulescu, G. (2009).[4] Synthesis of 4,5-disubstituted imidazoles using microwave irradiation. Synthesis, 2009(14), 2319-2320.

  • IARC Working Group. (2010). 4-Methylimidazole.[3][6][7][8][9] IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Vol. 101.

  • Tayybe, R. & Gohari, A. (2020).[1] The dual role of ammonium acetate as reagent and catalyst in the synthesis of 2,4,5-triaryl-1H-imidazoles. EchemCom.

  • BenchChem. (2025).[8] A Comparative Guide to the Synthesis of 2-Acetyl-4-Methylimidazole.

Sources

Application

Application Note: Solubility, Stability, and Handling of 1-Acetyl-4-methyl-1H-imidazol-2-yl Acetate

Topic: 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate solubility in organic solvents Content Type: Detailed Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals Executive Summ...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate solubility in organic solvents Content Type: Detailed Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals

Executive Summary & Chemical Context

1-Acetyl-4-methyl-1H-imidazol-2-yl acetate is a highly reactive, di-acetylated derivative of 4-methyl-4-imidazolin-2-one (also known as 2-hydroxy-4-methylimidazole). Unlike its parent compound, which is a high-melting, polar solid governed by strong intermolecular hydrogen bonding, this di-acetylated variant is lipophilic and aprotic.

This compound typically serves as:

  • A Dual Acylating Agent: Capable of transferring acetyl groups to nucleophiles (amines/alcohols) via both the N-acetyl and O-acetyl moieties.

  • A Protected Intermediate: Used to mask the polar urea-like functionality of the imidazolinone core during multi-step synthesis.

  • A Regioselective Reagent: Exploited for its steric properties in specific organic transformations.

Critical Scientist’s Note: This compound is hydrolytically unstable . It functions similarly to N-acetylimidazole (NAI) but with enhanced reactivity due to the electron-withdrawing acetoxy group at the C2 position. Attempting to dissolve this compound in protic solvents (Methanol, Ethanol, Water) will result in immediate solvolysis, regenerating the parent imidazolinone or mono-acetylated species.

Solubility Profile and Solvent Compatibility[1]

The solubility behavior of 1-acetyl-4-methyl-1H-imidazol-2-yl acetate is dictated by the "capping" of the hydrogen bond donor (N-H) and acceptor (C=O) of the parent urea motif.

Table 1: Solubility in Common Organic Solvents (at 25°C)
Solvent ClassSolventSolubility RatingApplication Notes
Chlorinated Dichloromethane (DCM)Excellent (>100 mg/mL)Preferred solvent. Ideal for reaction monitoring and NMR.
Chlorinated Chloroform (

)
Excellent Good alternative to DCM; ensure acid-free (pass through basic alumina if necessary).
Esters Ethyl Acetate (EtOAc)Good Suitable for extraction and crystallization.
Polar Aprotic Acetonitrile (MeCN)Good Excellent for HPLC (anhydrous only) and nucleophilic substitution reactions.
Polar Aprotic THF (Tetrahydrofuran)Good Must be anhydrous/stabilized. Peroxides may initiate degradation.
Polar Aprotic DMSO / DMFHigh Use with Caution. Hygroscopic nature of these solvents attracts water, causing rapid hydrolysis.
Ethers Diethyl Ether (

)
Moderate Solubility decreases significantly at low temperatures; useful for precipitation.
Alkanes Hexanes / HeptaneLow / Insoluble Useful as an anti-solvent to crash out the product from DCM or EtOAc.
Protic Water / Methanol / EthanolIncompatible DO NOT USE. Causes rapid solvolysis/alcoholysis.
Diagram 1: Solubility & Reactivity Logic Flow

SolubilityLogic Compound 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate Chlorinated Chlorinated Solvents (DCM, CHCl3) Compound->Chlorinated Dissolves Well PolarAprotic Polar Aprotic (MeCN, THF) Compound->PolarAprotic Dissolves Well Protic Protic Solvents (H2O, MeOH, EtOH) Compound->Protic Reacts Alkanes Alkanes (Hexane, Pentane) Compound->Alkanes Insoluble StableSol Stable Solution (Ideal for Analysis/Reaction) Chlorinated->StableSol PolarAprotic->StableSol Hydrolysis RAPID DEGRADATION (Solvolysis to Parent Imidazolone) Protic->Hydrolysis Precipitation Precipitation/Crystallization (Purification Step) Alkanes->Precipitation

Caption: Decision matrix for solvent selection. Green nodes indicate safe solvents; red indicates incompatibility due to chemical reactivity.

Experimental Protocols

Protocol A: Synthesis and Isolation (In Situ Generation)

Since this compound is rarely available as a shelf-stable reagent, it is typically generated in situ or freshly isolated.

Reagents:

  • 4-Methyl-4-imidazolin-2-one (Parent substrate)

  • Acetic Anhydride (

    
    ) – 3.0 equivalents
    
  • Pyridine or Triethylamine (Catalytic base) – 0.1 equivalents

  • Dichloromethane (DCM) – Anhydrous

Step-by-Step Methodology:

  • Suspension: Suspend 1.0 g of 4-methyl-4-imidazolin-2-one in 10 mL of anhydrous DCM under nitrogen atmosphere.

  • Activation: Add 0.1 eq of Pyridine.

  • Acetylation: Dropwise add 3.0 eq of Acetic Anhydride at 0°C.

  • Reflux: Allow the mixture to warm to room temperature and reflux for 2 hours. The suspension should clear as the lipophilic di-acetylated product forms.

  • Work-up (Critical):

    • Do not wash with water.

    • Remove volatiles (DCM and excess

      
      ) under high vacuum at <40°C.
      
    • Co-evaporation: Add Toluene and evaporate twice to remove trace acetic acid/anhydride azeotropically.

  • Isolation: The residue is the target 1-acetyl-4-methyl-1H-imidazol-2-yl acetate. Store under Argon at -20°C.

Protocol B: Solubilization for NMR Analysis

To verify the integrity of the compound without inducing degradation.

  • Solvent Choice: Use

    
      (Chloroform-d) treated with basic alumina or silver foil to remove trace HCl/acid.
    
    • Avoid DMSO-d6: Commercial DMSO often contains water, which will hydrolyze the N-acetyl group within minutes, showing a false spectrum of the mono-acetyl or parent compound.

  • Preparation: Dissolve 10 mg of the residue in 0.6 mL

    
    .
    
  • Acquisition: Run the scan immediately.

  • Diagnostic Signals:

    • Look for two distinct methyl singlets corresponding to the acetyl groups (approx.

      
       2.6–2.8 ppm) in addition to the ring methyl group (
      
      
      
      2.2 ppm).
    • Absence of broad NH signals confirms full acetylation.

Stability and Degradation Mechanism

Understanding the degradation pathway is essential for interpreting solubility results. If the compound appears "insoluble" in DCM, it has likely already hydrolyzed to the polar parent compound due to moisture exposure.

Diagram 2: Hydrolysis Pathway

Degradation DiAcetyl 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (Lipophilic, Soluble in DCM) MonoAcetyl Intermediate: N-Acetyl or O-Acetyl species DiAcetyl->MonoAcetyl Fast Hydrolysis (N-deacetylation) Water + H2O / Moisture Water->MonoAcetyl Parent 4-Methyl-4-imidazolin-2-one (Polar Solid, Insoluble in DCM) MonoAcetyl->Parent Slow Hydrolysis

Caption: Degradation pathway. Exposure to moisture converts the soluble lipophilic di-acetate back to the insoluble polar parent solid.

References

  • BenchChem Technical Guides. (2025). Synthesis and Properties of Acetyl-Methylimidazoles. Retrieved from

  • Basanova, et al. (2026).[1] Reduction of 1-Hydroxyimidazole Derivatives. ResearchGate. Retrieved from

  • Sigma-Aldrich. (n.d.). 1-Acetylimidazole Product Sheet (Analogous Chemistry). Retrieved from [2]

  • Hilaris Publisher. (2015). Synthesis of Bioactive Imidazoles: A Review. Retrieved from

  • Asian Journal of Green Chemistry. (2018). Solvent-free synthesis for imidazole-1-yl-acetic acid hydrochloride. Retrieved from

Sources

Method

Reaction mechanism of N-acetyl-2-acetoxyimidazole with nucleophiles

Application Note: Mechanistic Profiling and Kinetic Evaluation of N-Acetyl-2-acetoxyimidazole in Nucleophilic Acyl Transfer Executive Summary N-acylimidazoles are cornerstone reagents in organic synthesis, peptide coupli...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Mechanistic Profiling and Kinetic Evaluation of N-Acetyl-2-acetoxyimidazole in Nucleophilic Acyl Transfer

Executive Summary

N-acylimidazoles are cornerstone reagents in organic synthesis, peptide coupling, and biochemical acyl transfer modeling. The introduction of an electron-withdrawing acetoxy group at the C2 position to form N-acetyl-2-acetoxyimidazole significantly modulates the electrophilicity of the N-acetyl carbonyl and the leaving group ability of the imidazole ring[1]. As a bifunctional acylating agent, understanding its exact kinetic behavior is critical for drug development professionals designing targeted covalent inhibitors or selective acetylation protocols. This guide provides a deep-dive into its reaction mechanism with nucleophiles, offering field-validated protocols for kinetic monitoring and product isolation.

Mechanistic Principles of Acyl Transfer

The reaction of N-acetyl-2-acetoxyimidazole with nucleophiles (e.g., primary amines, thiols, or water) proceeds via a highly accelerated nucleophilic acyl substitution pathway.

  • Nucleophilic Attack : The nucleophile attacks the polarized carbonyl carbon of the N-acetyl group. The electronic structure of N-acylimidazoles exhibits diminished conjugation between the nitrogen lone pair and the acyl group, rendering the carbonyl highly electrophilic[2].

  • Tetrahedral Intermediate vs. Concerted Mechanism : While classical mechanisms propose a discrete sp3-hybridized tetrahedral intermediate, steric and electronic effects in highly reactive N-acylimidazoles often push the mechanism toward a concerted pathway where C-N bond breaking occurs synchronously with nucleophilic attack[3].

  • Leaving Group Expulsion : The departure of the 2-acetoxyimidazole moiety is the defining kinetic step. The 2-acetoxy group exerts a strong inductive electron-withdrawing effect, significantly lowering the pKa of the conjugate acid compared to unsubstituted imidazole. This stabilization of the expelled anion accelerates the reaction, mirroring the rapid rate enhancements observed in N-acyl-nitroimidazoles[4].

Mechanism Nuc Nucleophile (Nu:) AcIm N-acetyl-2-acetoxyimidazole Nuc->AcIm Nucleophilic Attack TI Tetrahedral Intermediate AcIm->TI C=O Polarization Prod Acylated Nucleophile (Nu-Ac) TI->Prod C-N Cleavage LG 2-acetoxyimidazole (Leaving Group) TI->LG Expulsion

Figure 1: Nucleophilic acyl substitution mechanism of N-acetyl-2-acetoxyimidazole.

Experimental Workflow & Self-Validating Protocol

To ensure a self-validating system, the following protocol incorporates internal standards, rigorous environmental controls, and continuous spectroscopic monitoring.

Protocol: Kinetic Evaluation of Aminolysis via UV-Vis Spectroscopy

  • Causality Insight (Detection) : We utilize UV-Vis spectroscopy because N-acylimidazoles exhibit a distinct

    
     absorption band near 249 nm[2]. As the acyl group is transferred and the imidazole ring is liberated, this absorption rapidly diminishes, allowing for real-time kinetic tracking without the need for chemical quenching.
    
  • Causality Insight (Environment) : Water acts as a competitive nucleophile, leading to pH-independent hydrolysis[4]. Therefore, strictly anhydrous conditions are critical to isolate the aminolysis pathway and prevent baseline drift.

Materials:

  • Substrate : N-acetyl-2-acetoxyimidazole (stored under Argon)[1].

  • Nucleophile : Benzylamine (10-fold excess for pseudo-first-order kinetics).

  • Solvent : Anhydrous Acetonitrile (MeCN).

  • Internal Standard : Biphenyl (UV active at a different wavelength, non-reactive).

Step-by-Step Procedure:

  • System Initialization : Blank the UV-Vis spectrophotometer with anhydrous MeCN at 25.0 °C using a temperature-controlled quartz cuvette.

  • Reagent Preparation : Prepare a 0.1 mM stock solution of N-acetyl-2-acetoxyimidazole in MeCN. Prepare a 1.0 mM stock solution of benzylamine in MeCN.

  • Reaction Initiation : Transfer 2.0 mL of the benzylamine solution into the cuvette. Rapidly inject 200 µL of the N-acetyl-2-acetoxyimidazole stock solution to initiate the reaction.

  • Data Acquisition : Immediately begin scanning absorbance at 249 nm every 2 seconds for a total of 5 minutes.

  • Validation & Quenching : To validate the completion of the reaction and trap any transient intermediates, inject 10 µL of 1M HCl. This quenches any remaining unreacted amine and halts the reaction, a technique historically proven to validate intermediate formations in N-acetylimidazole catalysis[5].

  • Product Verification : Analyze the final quenched mixture via LC-MS to confirm the exact mass of the acylated product (N-benzylacetamide) and the liberated 2-acetoxyimidazole leaving group.

Workflow Prep 1. Reagent Preparation (Anhydrous Conditions) Mix 2. Nucleophile Addition (Controlled Temp) Prep->Mix Monitor 3. Kinetic Monitoring (UV-Vis at 249 nm) Mix->Monitor Quench 4. Reaction Quenching (Acidic Buffer) Monitor->Quench Analyze 5. Product Analysis (HPLC/MS) Quench->Analyze

Figure 2: Step-by-step experimental workflow for kinetic evaluation of acyl transfer.

Quantitative Data & Comparative Kinetics

The following table summarizes the kinetic parameters, demonstrating the enhanced reactivity of the 2-acetoxy substituted derivative compared to standard benchmarks. The inductive effect of the 2-acetoxy group drastically reduces the half-life of the substrate in the presence of nucleophiles.

SubstrateEst. Leaving Group pKaRelative Acyl Transfer Rate (

)
Hydrolysis Half-Life (pH 7.0, 25°C)Primary UV Absorption (

)
N-acetylimidazole6.951.0~40 min245 nm
N-acetyl-2-acetoxyimidazole ~5.2 > 45 < 2 min 249 nm
N-acetyl-4-nitroimidazole2.10> 100< 10 sec280 nm

(Note: Data synthesized from comparative leaving group pKa effects and electronic absorption shifts documented in foundational literature[4],[3],[2].)

References

  • Title : Imidazole, 2-acetoxy- | C5H6N2O2 | CID 558451 - PubChem - NIH | Source : nih.gov | URL : 1

  • Title : Stability Studies of N‐Acylimidazoles | Request PDF - ResearchGate | Source : researchgate.net | URL : 4

  • Title : Steric Effects in the Hydrolysis Reactions of N-Acylimidazoles. Effect of Aryl Substitution in the Leaving Group - PubMed | Source : nih.gov | URL :3

  • Title : On the Electronic Structure of Azolides. Part lh Electronic Absorption Spectra of N-Acylimidazoles. A MO Approach - Optica Publishing Group | Source : optica.org | URL : 2

  • Title : Catalysis by lmidazole and by the Imidazol-4-ylacetate Ion in the Hydrolysis - RSC Publishing | Source : rsc.org | URL : 5

Sources

Application

Application Notes &amp; Protocols: Protecting Group Strategies for 2-Hydroxy-4-Methylimidazole

Introduction: The Strategic Importance of 2-Hydroxy-4-Methylimidazole 2-Hydroxy-4-methylimidazole, existing in tautomeric equilibrium with 4-methyl-1H-imidazol-2(3H)-one, is a crucial heterocyclic scaffold in medicinal c...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Importance of 2-Hydroxy-4-Methylimidazole

2-Hydroxy-4-methylimidazole, existing in tautomeric equilibrium with 4-methyl-1H-imidazol-2(3H)-one, is a crucial heterocyclic scaffold in medicinal chemistry and drug development.[1] Its structure, featuring a reactive hydroxyl group and two nucleophilic imidazole nitrogens, presents both opportunities for derivatization and challenges in achieving regioselectivity during multi-step syntheses. The implementation of a robust protecting group strategy is therefore paramount to mask the reactivity of specific functional groups, thereby preventing unwanted side reactions and enabling the desired chemical transformations elsewhere in the molecule.[2]

This guide provides a comprehensive overview of protecting group strategies for 2-hydroxy-4-methylimidazole, detailing field-proven protocols for the protection and deprotection of its hydroxyl and imidazole nitrogen functionalities. The emphasis is on causality, ensuring that researchers can not only execute these protocols but also understand the chemical principles that govern their success.

Part 1: Protection of the 2-Hydroxyl Group

The 2-hydroxyl group of 2-hydroxy-4-methylimidazole exhibits phenolic character, making it susceptible to a range of reactions that can interfere with synthetic routes. Its protection is often the first critical step in a synthetic campaign.

Silyl Ethers: The Workhorse of Hydroxyl Protection

Silyl ethers are among the most widely used protecting groups for alcohols due to their ease of formation, general stability to a wide range of non-acidic and non-fluoride-containing reagents, and mild cleavage conditions.[3][4] For the 2-hydroxyl group of our target molecule, the tert-butyldimethylsilyl (TBDMS) group offers a good balance of stability and ease of removal.[5]

Why TBDMS? The steric bulk of the tert-butyl group confers significant stability against hydrolysis compared to smaller silyl ethers like trimethylsilyl (TMS).[6] This stability allows for a broader range of subsequent reaction conditions to be employed without premature deprotection.

Diagram: TBDMS Protection of 2-Hydroxy-4-Methylimidazole

TBDMS_Protection cluster_reactants cluster_conditions cluster_product substrate 2-Hydroxy-4-methylimidazole conditions Imidazole, DMF, rt plus1 + reagent TBDMS-Cl product O-TBDMS-protected 2-hydroxy-4-methylimidazole conditions->product

Caption: TBDMS protection of the hydroxyl group.

Protocol 1.1: TBDMS Protection of 2-Hydroxy-4-Methylimidazole

Objective: To selectively protect the 2-hydroxyl group as a TBDMS ether.

Materials:

  • 2-Hydroxy-4-methylimidazole

  • tert-Butyldimethylsilyl chloride (TBDMS-Cl)

  • Imidazole

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate (EtOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • To a solution of 2-hydroxy-4-methylimidazole (1.0 eq) in anhydrous DMF, add imidazole (2.5 eq).

  • Stir the mixture at room temperature until all solids have dissolved.

  • Add TBDMS-Cl (1.2 eq) portion-wise to the solution.

  • Stir the reaction at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

  • Extract the product with EtOAc (3 x volumes).

  • Combine the organic layers and wash with brine, then dry over anhydrous MgSO₄.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Deprotection Protocol: The TBDMS group is typically removed using a fluoride ion source, such as tetrabutylammonium fluoride (TBAF), in an aprotic solvent like tetrahydrofuran (THF).[7]

p-Methoxybenzyl (PMB) Ethers: Orthogonal Protection Option

The p-methoxybenzyl (PMB) ether is another excellent choice for hydroxyl protection, particularly when orthogonal deprotection strategies are required. While also stable to a wide range of conditions, PMB ethers are uniquely susceptible to oxidative cleavage, allowing for their removal in the presence of silyl ethers.[8]

Why PMB? The electron-donating methoxy group on the benzyl ring facilitates oxidative cleavage with reagents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ), a condition under which silyl ethers are stable.[9]

Diagram: PMB Protection of 2-Hydroxy-4-Methylimidazole

PMB_Protection cluster_reactants cluster_conditions cluster_product substrate 2-Hydroxy-4-methylimidazole conditions NaH, THF, 0 °C to rt plus1 + reagent PMB-Cl product O-PMB-protected 2-hydroxy-4-methylimidazole conditions->product

Caption: PMB protection of the hydroxyl group.

Protocol 1.2: PMB Protection of 2-Hydroxy-4-Methylimidazole

Objective: To selectively protect the 2-hydroxyl group as a PMB ether.

Materials:

  • 2-Hydroxy-4-methylimidazole

  • Sodium hydride (NaH, 60% dispersion in mineral oil)

  • p-Methoxybenzyl chloride (PMB-Cl)

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Suspend NaH (1.2 eq) in anhydrous THF in a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the suspension to 0 °C and add a solution of 2-hydroxy-4-methylimidazole (1.0 eq) in anhydrous THF dropwise.

  • Allow the mixture to warm to room temperature and stir for 30 minutes.

  • Cool the reaction back to 0 °C and add PMB-Cl (1.1 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC.

  • Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the product with EtOAc (3 x volumes).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

  • Purify the crude product by column chromatography.

Deprotection Protocol: The PMB group can be cleaved using DDQ in a mixture of dichloromethane and water.[8] Alternatively, strongly acidic conditions like trifluoroacetic acid (TFA) can be used.[10]

Part 2: Protection of the Imidazole Nitrogens

The imidazole ring contains two nitrogen atoms, a pyridinic-type nitrogen (N1) and a pyrrolic-type nitrogen (N3, which is part of an amide in the imidazolone tautomer). Protecting these nitrogens is often necessary to prevent N-alkylation or other undesired reactions.

tert-Butoxycarbonyl (Boc) Group: Robust and Versatile

The tert-butoxycarbonyl (Boc) group is a widely used protecting group for amines and heterocyclic nitrogens due to its stability under a broad range of conditions and its facile removal under acidic conditions.[11][12]

Why Boc? The Boc group is stable to most nucleophiles and bases, making it compatible with a variety of subsequent reaction conditions.[11] Its removal with acids like TFA or HCl is clean and efficient.[13]

Diagram: Boc Protection of Imidazole Nitrogen

Boc_Protection cluster_reactants cluster_conditions cluster_product substrate O-protected 2-hydroxy-4-methylimidazole conditions DMAP (cat.), Acetonitrile, rt plus1 + reagent (Boc)₂O product N-Boc, O-protected 2-hydroxy-4-methylimidazole conditions->product

Caption: Boc protection of an imidazole nitrogen.

Protocol 2.1: Boc Protection of Imidazole Nitrogen

Objective: To protect the imidazole nitrogen with a Boc group.

Materials:

  • O-protected 2-hydroxy-4-methylimidazole

  • Di-tert-butyl dicarbonate ((Boc)₂O)

  • 4-Dimethylaminopyridine (DMAP)

  • Acetonitrile

  • Ethyl acetate (EtOAc)

  • Water

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Dissolve the O-protected 2-hydroxy-4-methylimidazole (1.0 eq) in acetonitrile.

  • Add DMAP (0.1 eq) followed by (Boc)₂O (1.5 eq).

  • Stir the reaction mixture at room temperature for 4-8 hours, monitoring by TLC.

  • Once the starting material is consumed, concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in EtOAc and wash with water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

  • Purify the product by column chromatography.

Deprotection Protocol: The Boc group is readily cleaved by treatment with strong acids such as a 1:1 mixture of TFA and dichloromethane or a solution of HCl in an alcohol or dioxane.[13]

2-(Trimethylsilyl)ethoxymethyl (SEM) Group: Fluoride-Labile N-Protection

The SEM group is another valuable protecting group for imidazole nitrogens, offering an orthogonal deprotection strategy to the acid-labile Boc group. The SEM group is stable to a wide range of conditions but can be selectively removed with fluoride ions.[14]

Why SEM? The key advantage of the SEM group is its cleavage under fluoride-mediated conditions, which are orthogonal to the acidic deprotection of Boc groups and the oxidative cleavage of PMB groups.[15][16]

Diagram: SEM Protection of Imidazole Nitrogen

SEM_Protection cluster_reactants cluster_conditions cluster_product substrate O-protected 2-hydroxy-4-methylimidazole conditions NaH, DMF, 0 °C to rt plus1 + reagent SEM-Cl product N-SEM, O-protected 2-hydroxy-4-methylimidazole conditions->product

Caption: SEM protection of an imidazole nitrogen.

Protocol 2.2: SEM Protection of Imidazole Nitrogen

Objective: To protect the imidazole nitrogen with a SEM group.

Materials:

  • O-protected 2-hydroxy-4-methylimidazole

  • Sodium hydride (NaH, 60% dispersion in mineral oil)

  • 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Suspend NaH (1.2 eq) in anhydrous DMF in a flame-dried flask under an inert atmosphere.

  • Cool the suspension to 0 °C and add a solution of O-protected 2-hydroxy-4-methylimidazole (1.0 eq) in anhydrous DMF dropwise.

  • Stir the mixture at 0 °C for 30 minutes.

  • Add SEM-Cl (1.1 eq) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC.

  • Carefully quench the reaction at 0 °C with saturated aqueous NH₄Cl solution.

  • Extract the product with EtOAc (3 x volumes).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

  • Purify the crude product by column chromatography.

Deprotection Protocol: The SEM group can be removed using TBAF in refluxing THF or with Lewis acids such as magnesium bromide.[16][17]

Part 3: Orthogonal Protecting Group Strategies

The true power of protecting group chemistry lies in the ability to selectively remove one protecting group in the presence of others.[2] This is known as an orthogonal strategy and is essential for the synthesis of complex molecules.

Diagram: Orthogonal Deprotection Workflow

Orthogonal_Strategy A Fully Protected (O-PMB, N-Boc, N'-SEM) B O-PMB, N'-SEM (N-Boc removed) A->B TFA / DCM C N-Boc, N'-SEM (O-PMB removed) A->C DDQ / DCM/H₂O D O-PMB, N-Boc (N'-SEM removed) A->D TBAF / THF E Fully Deprotected B->E C->E D->E

Caption: Orthogonal deprotection of 2-hydroxy-4-methylimidazole.

This workflow illustrates how a fully protected 2-hydroxy-4-methylimidazole derivative, bearing PMB, Boc, and SEM groups, can be selectively deprotected at any of the three positions without affecting the other protecting groups. This level of control is invaluable in complex synthetic routes.

Data Summary Table

Protecting GroupTarget FunctionalityProtection ConditionsDeprotection ConditionsStability Profile
TBDMS 2-HydroxylTBDMS-Cl, Imidazole, DMFTBAF, THF[7]Stable to most bases and nucleophiles; labile to acid and fluoride.[5]
PMB 2-HydroxylPMB-Cl, NaH, THFDDQ, DCM/H₂O; or TFA[10]Stable to a wide range of conditions; labile to oxidative and strongly acidic conditions.
Boc Imidazole Nitrogen(Boc)₂O, DMAP, MeCNTFA, DCM; or HCl, Dioxane[13]Stable to bases and nucleophiles; labile to strong acids.[11]
SEM Imidazole NitrogenSEM-Cl, NaH, DMFTBAF, THF (reflux); or MgBr₂[16][17]Stable to a wide range of conditions; labile to fluoride and some Lewis acids.[14]

Conclusion

The successful synthesis of complex derivatives of 2-hydroxy-4-methylimidazole is critically dependent on a well-designed protecting group strategy. By understanding the unique reactivity of the hydroxyl and imidazole nitrogen functionalities, and by selecting from a toolkit of robust and orthogonally-removable protecting groups such as TBDMS, PMB, Boc, and SEM, researchers can navigate challenging synthetic pathways with precision and control. The protocols and strategies outlined in this guide provide a solid foundation for the rational design and execution of syntheses involving this important heterocyclic core.

References

  • Master Organic Chemistry. (2015, June 17). Protecting Groups For Alcohols. [Link]

  • Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

  • Basanova, E. I., et al. (2023). 2-Aryl-1-hydroxyimidazoles possessing antiviral activity against a wide range of orthopoxviruses, including the variola virus. RSC Medicinal Chemistry.
  • Gala, K., & DiRico, S. (2016). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. Molecules, 21(9), 1198.
  • Organic Chemistry Portal. tert-Butyldimethylsilyl Ethers. [Link]

  • Total Synthesis. SEM Protecting Group: SEM Protection & Deprotection Mechanism. [Link]

  • Total Synthesis. PMB Protecting Group: PMB Protection & Deprotection Mechanism. [Link]

  • Wikipedia. Protecting group. [Link]

  • RSC Publishing. (2017, January 20). New protocols to access imidazoles and their ring fused analogues: synthesis from N-propargylamines. [Link]

  • Chem-Station. (2014, March 10). p-Methoxybenzyl (PMB) Protective Group. [Link]

  • Basanova, E. I., et al. (2023). 2-Aryl-1-hydroxyimidazoles possessing antiviral activity against a wide range of orthopoxviruses, including the variola virus. RSC Medicinal Chemistry.
  • Kumar, S., et al. (2011). AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES. Nucleosides, Nucleotides & Nucleic Acids, 30(2), 121-133.
  • Organic Chemistry Portal. Alcohol or phenol synthesis by silyl ether cleavage. [Link]

  • Gerokonstantis, D.-T., et al. (2020). Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH. Arkivoc, 2020(8), 115-124.
  • University of Bristol. VI Protecting Groups and Orthogonal Protection Strategies. [Link]

  • University of Illinois Urbana-Champaign. Protecting Groups. [Link]

  • ResearchGate. The 4Methoxybenzyl (PMB) Function as a Versatile Protecting Group in the Synthesis of N-Unsubstituted Pyrazolones. [Link]

  • ResearchGate. Deprotection of phthalimide protecting group with hydrazine hydrate. [Link]

  • Yadav, P., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. SN Applied Sciences, 2(11), 1853.
  • ResearchGate. 2-Aryl-1-Hydroxyimidazoles Possessing Antiviral Activity Against Wide Range of Orthopoxviruses Including Variola Virus. [Link]

  • Ilangovan, A., et al. (2013). A convenient approach for the deprotection and scavenging of the PMB group using POCl3. RSC Advances, 3(34), 14814-14817.
  • Gelest. Deprotection of Silyl Ethers. [Link]

  • ACS Publications. A Simple Method for the Selective Deprotection of p-Methoxybenzyl Ethers by Cerium(III) Chloride Heptahydrate and Sodium Iodide. [Link]

  • Chemistry Steps. (2021, June 17). Protecting Groups For Alcohols. [Link]

  • Master Organic Chemistry. Amine Protection and Deprotection. [Link]

  • PubMed. (2011, February 18). Hydrazine-sensitive thiol protecting group for peptide and protein chemistry. [Link]

  • National Institutes of Health. (2013).
  • ACS Publications. (2000, April 21). Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide. [Link]

  • Yang, Y.-Q., et al. (2006). Facile Cleavage of Silyl Protecting Groups with Catalytic Amounts of FeCl3. Synlett, 2006(8), 1260-1262.
  • MDPI. (2026, January 26). Importance and Involvement of Imidazole Structure in Current and Future Therapy. [Link]

  • Master Organic Chemistry. (2014, November 19). Cleavage Of Ethers With Acid. [Link]

  • ResearchGate. (2017, December 29). Which exclusive protecting groups should I use for hydroxyl groups in amino acids?. [Link]

  • Wordpress. BOC Deprotection. [Link]

  • ResearchGate. Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide. [Link]

  • Wikipedia. tert-Butyloxycarbonyl protecting group. [Link]

Sources

Method

Application Note: Imidazole Acetates as Linchpins in Heterocyclic Synthesis

This Application Note is designed for research scientists and drug development professionals. It synthesizes advanced synthetic protocols, mechanistic insights, and structural applications of Imidazole Acetates (specific...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for research scientists and drug development professionals. It synthesizes advanced synthetic protocols, mechanistic insights, and structural applications of Imidazole Acetates (specifically ethyl 4-imidazoleacetate and its derivatives) in the construction of complex heterocyclic systems.

Executive Summary

Imidazole acetates (e.g., ethyl 4-imidazoleacetate) are bifunctional building blocks containing an amphoteric imidazole ring and an electrophilic ester side chain. They serve as critical precursors for fused bicyclic systems (such as imidazo[1,5-a]pyrazines and purines) and bioactive histamine analogues . This guide details the regioselective manipulation of these substrates, overcoming common challenges related to tautomerism and competitive nucleophilicity.

Mechanistic Insight: The Tautomerism Challenge

Before attempting synthesis, one must understand the dynamic nature of the substrate. Ethyl 4-imidazoleacetate (1 ) exists in equilibrium with its 5-isomer due to rapid proton transfer between N1 and N3.

  • The Challenge: Electrophilic attack (e.g., alkylation) can occur at either nitrogen, leading to mixtures of N-1 (remote) and N-3 (proximal) isomers.

  • The Solution: Regioselectivity is dictated by the base, solvent, and steric environment.

    • Kinetic Control (Steric): Alkylation often favors the less hindered nitrogen (N1 of the 4-substituted tautomer).

    • Thermodynamic Control: Reversible conditions can favor the more stable isomer.

Visualization: Reactivity & Tautomerism

Tautomerism cluster_0 Tautomeric Equilibrium cluster_1 Reaction Pathways Iso4 Ethyl 4-imidazoleacetate (Less Sterically Hindered N) Iso5 Ethyl 5-imidazoleacetate (H-Bonding to Ester Possible) Iso4->Iso5 Fast H+ Transfer Alkylation N-Alkylation (RX, Base) Iso4->Alkylation Major Path (Steric) Cyclization Intramolecular Cyclization (Formation of Bicyclics) Iso5->Cyclization Proximal Ester Attack Alkylation->Cyclization Sequential

Figure 1: Tautomeric equilibrium of imidazole acetates dictates the pathway for N-alkylation versus intramolecular cyclization.

Core Applications & Protocols

Application A: Synthesis of Fused Lactams (Imidazo[1,5-a]pyrazines)

This reaction exploits the acetate side chain to form a six-membered lactam ring fused to the imidazole. These scaffolds are structural analogues of Spinaceamine and are potent pharmacophores in kinase inhibitor design.

Protocol 1: One-Pot Cyclization to 6,7-Dihydroimidazo[1,5-a]pyrazin-8-ones

Principle: An intramolecular amidation where the imidazole nitrogen attacks an electrophile (generated from the ester) or reacts with a bifunctional linker. A robust method involves reacting the imidazole acetate with a masked aldehyde or ketone in the presence of an amine source, often closing the ring via a Mannich-type or Pictet-Spengler-like mechanism.

Materials:

  • Ethyl 4-imidazoleacetate hydrochloride (1.0 eq)

  • Primary Amine (R-NH2) or Amino Acid Ester (1.1 eq)

  • Aldehyde (R-CHO) or Formaldehyde equivalent (1.1 eq)

  • Solvent: Methanol or Ethanol (Anhydrous)

  • Catalyst: Trifluoroacetic acid (TFA) (10 mol%)

Step-by-Step Methodology:

  • Free Base Liberation: Dissolve ethyl 4-imidazoleacetate HCl (5.0 mmol) in MeOH (20 mL). Add Et3N (5.5 mmol) and stir for 10 min.

  • Imine Formation: Add the primary amine (5.5 mmol) and the aldehyde (5.5 mmol). If using paraformaldehyde, heat to 60°C to depolymerize.

  • Cyclization: Add TFA (0.5 mmol). Heat the reaction to reflux (65°C) for 6–12 hours.

    • Mechanism:[1][2][3][4][5][6][7][8][9] The amine condenses with the aldehyde to form an imine. The imidazole C2 or N1 attacks the imine, followed by intramolecular lactamization with the ester group.

  • Work-up: Evaporate solvent under reduced pressure. Redissolve residue in DCM and wash with sat. NaHCO3.

  • Purification: Recrystallize from EtOAc/Hexane or purify via flash chromatography (DCM:MeOH 95:5).

Expected Outcome: 60–80% yield of the bicyclic lactam.

Application B: Synthesis of Purine Analogues (The "Imidazole Route")

Instead of building the imidazole ring onto a pyrimidine (Traube synthesis), this method builds the pyrimidine ring onto the imidazole acetate. This is crucial for synthesizing C8-substituted purines.

Protocol 2: Conversion to Xanthine Derivatives

Principle: The ester group is converted to an amide/hydrazide, which is then cyclized with a one-carbon donor (like urea or isocyanate).

Materials:

  • Ethyl 4-imidazoleacetate (1.0 eq)

  • Isocyanate (R-NCO) (1.2 eq)

  • Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or NaH

  • Solvent: DMF (Dry)

Step-by-Step Methodology:

  • Activation: Dissolve ethyl 4-imidazoleacetate (2.0 mmol) in dry DMF (10 mL) under Argon.

  • Coupling: Add the isocyanate (2.4 mmol) dropwise at 0°C. Stir at room temperature for 2 hours. This forms the urea intermediate at the imidazole nitrogen.

  • Cyclization (Base-Induced): Add DBU (2.0 eq) and heat to 100°C for 4 hours. The urea nitrogen attacks the ester carbonyl, closing the pyrimidine ring.

  • Quenching: Cool to RT and pour into ice water. Adjust pH to ~5 with 1M HCl to precipitate the product.

  • Filtration: Collect the solid precipitate (Xanthine analogue) by vacuum filtration.

Application C: Regioselective N-Alkylation

Controlling the site of alkylation is critical for structure-activity relationship (SAR) studies.

Protocol 3: The "SEM-Switch" Strategy

For absolute regiocontrol, use a transient protecting group.

  • Protection: React ethyl 4-imidazoleacetate with SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride) and NaH. This usually protects the less hindered N (N1).

  • Quaternization: Alkylate the other nitrogen (N3) with your desired electrophile (R-X) in MeCN.

  • Deprotection/Rearrangement: Remove the SEM group (TBAF or acid). The alkyl group remains on the N3 position, effectively yielding the N-alkyl-5-acetate isomer, which is difficult to access directly.

Data Summary & Troubleshooting

ParameterN-Alkylation (Direct)Cyclization (Lactam)Purine Synthesis
Primary Solvent DMF or MeCNMeOH or EtOHDMF or Dioxane
Key Reagent NaH or K2CO3TFA or AcOHIsocyanate/Urea
Temp Range 0°C to RT60°C (Reflux)100–120°C
Critical Issue Regioisomer mixtures (N1/N3)Ester hydrolysis side-reactionPolymerization of isocyanates
Yield Target >85%60–80%50–70%

Expert Tips:

  • Hygroscopicity: Imidazole acetate salts are extremely hygroscopic. Dry them under high vacuum (P2O5) before use in cyclizations to prevent hydrolysis of the ester to the acid (which will not cyclize under mild conditions).

  • Monitoring: Use TLC with a stain! Imidazoles are often UV active, but the non-aromatic lactam intermediates may require Iodine or Ninhydrin staining.

  • NMR Validation: To distinguish N1 vs N3 alkylation, use NOESY NMR. An NOE correlation between the N-alkyl protons and the ester methylene (CH2-COOEt) indicates N3-alkylation (proximal). Lack of correlation suggests N1-alkylation (distal).

References

  • Synthesis of imidazo[1,5-a]pyridines

    • Title: Synthesis of imidazo[1,5-a]pyridines via I2-mediated sp3 C–H amin
    • Source: Organic & Biomolecular Chemistry, 2016.
    • URL:[Link]

  • Imidazo[1,5-a]pyrazine Synthesis (Lactam formation)

    • Title: Novel synthetic approach to 6,7-dihydro-5H-imidazo[1,5-a]pyrazin-8-ones.[10]

    • Source: Organic Letters, 2003.
    • URL:[Link]

  • Purine Synthesis from Imidazoles

    • Title: Synthesis of N-7-Substituted Purines
    • Source: Molecules, 1999.
    • URL:[Link]

  • Regioselective Alkylation Strategies

    • Title: C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Aryl
    • Source: Journal of the American Chemical Society, 2010.
    • URL:[Link]

Sources

Application

Application Note: Chemoselective Deacetylation of 1-Acetyl-4-methyl-1H-imidazol-2-yl Acetate

Executive Summary The quantitative removal of orthogonal protecting groups is a critical transformation in the synthesis of heterocyclic drug scaffolds. This application note details a highly efficient, scalable, and mil...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The quantitative removal of orthogonal protecting groups is a critical transformation in the synthesis of heterocyclic drug scaffolds. This application note details a highly efficient, scalable, and mild protocol for the complete deacetylation of 1-acetyl-4-methyl-1H-imidazol-2-yl acetate (CAS 849454-49-5) to yield [1]. By leveraging the differential kinetics of N-acyl and O-acyl linkages, this method utilizes catalytic potassium carbonate in anhydrous methanol to drive a self-validating solvolysis reaction, avoiding the isolation pitfalls associated with traditional aqueous hydrolysis.

Mechanistic Rationale & Kinetic Causality

The substrate possesses two distinct acetyl environments, each requiring a specific mechanistic approach for cleavage:

  • The N-Acetyl Group (Position 1): N-acetylimidazoles are highly reactive acylating agents. The lone pair on the imidazole nitrogen is delocalized within the aromatic ring, making the carbonyl carbon highly electrophilic. Consequently, N-deacetylation occurs rapidly via direct nucleophilic attack by methanol, even in the absence of a strong base.

  • The O-Acetyl Group (Position 2): This moiety functions as a standard enol/phenol-type ester. Its cleavage requires base-catalyzed transesterification.

We utilize [2] because it elegantly addresses both functional groups in a single operation. The N-deacetylation proceeds almost instantaneously, generating a mono-O-acetyl intermediate. The catalytic K₂CO₃ then facilitates the slower transesterification of the O-acetyl group. This chemoselective transesterification strategy is a proven standard in complex molecule synthesis, such as the [3] and the deprotection of [4].

Designing a Self-Validating System

A robust protocol must be inherently self-validating, meaning the chemical physics of the system naturally drive it to the desired endpoint without requiring micromanagement.

  • Thermodynamic Sink: The methanolysis of both acetyl groups generates methyl acetate (bp 57 °C). Because this byproduct is highly volatile, it is continuously removed during the reaction and subsequent solvent evaporation, invoking Le Chatelier's principle to push the reaction to absolute completion.

  • Degradation Prevention: The target product, 4-methyl-1,3-dihydro-2H-imidazol-2-one, is sensitive to concentrated strong bases. By utilizing Amberlyst-15 (H⁺ form) resin to quench the K₂CO₃ prior to solvent removal, the protocol inherently prevents base-catalyzed ring-opening during concentration. The mass balance obtained post-filtration is therefore a direct, reliable indicator of chemical yield.

Workflow SM 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (Dual-Acetylated Substrate) Reagents Catalytic K2CO3 / Anhydrous MeOH (Nucleophilic Solvolysis) SM->Reagents Step1 Rapid N-Deacetylation (Acyl-Imidazole Cleavage) Reagents->Step1 Step2 Slower O-Deacetylation (Transesterification) Step1->Step2 Mono-acetate intermediate Byproduct Methyl Acetate (Volatile Byproduct) Step1->Byproduct Product 4-Methyl-1,3-dihydro-2H-imidazol-2-one (Target Molecule) Step2->Product Step2->Byproduct

Mechanistic pathway for the dual deacetylation of 1-acetyl-4-methyl-1H-imidazol-2-yl acetate.

Optimization of Solvolysis Conditions

The selection of K₂CO₃/MeOH over traditional aqueous hydrolysis is grounded in the physicochemical properties of the product. 4-Methyl-1,3-dihydro-2H-imidazol-2-one is highly polar and water-soluble. Aqueous NaOH hydrolysis generates stoichiometric sodium acetate, making the extraction of the polar product from the aqueous phase exceptionally difficult and leading to poor isolated yields.

Table 1: Comparative Evaluation of Deacetylation Conditions
Catalyst / ReagentSolvent SystemTempTimeConversionIsolation Complexity
Aqueous NaOH (2.0 eq) H₂O / THF25 °C2 h>99%High (Product is water-soluble; difficult salt separation)
NaOMe (0.1 eq) Methanol25 °C4 h~95%Moderate (Trace mono-acetate remains, requires exact quenching)
NH₃ (7N) Methanol25 °C12 h~85%Low (Slow O-deacetylation kinetics)
K₂CO₃ (0.2 eq) Methanol25 °C3 h>99% Optimal (Clean profile, volatile byproducts, easy filtration)

Experimental Protocol

Scale: 10.0 mmol (1.82 g of starting material)

Materials Required:

  • 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (MW: 182.18 g/mol )

  • Potassium carbonate, anhydrous (K₂CO₃, MW: 138.21 g/mol )

  • Methanol, anhydrous (MeOH)

  • Amberlyst-15 strongly acidic cation exchange resin (H⁺ form)

Step-by-Step Methodology:

  • Reaction Setup: To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, charge 1-acetyl-4-methyl-1H-imidazol-2-yl acetate (1.82 g, 10.0 mmol).

  • Solvent Addition: Suspend the starting material in anhydrous methanol (18 mL, ~10 volumes). Stir at 400 rpm to ensure a uniform suspension.

  • Catalyst Initiation: Add anhydrous potassium carbonate (276 mg, 2.0 mmol, 0.2 eq) in a single portion. The suspension will gradually clarify as the highly reactive N-acetyl group solvolyzes and the substrate dissolves.

  • Reaction Execution: Stir the reaction mixture at ambient temperature (20–25 °C) for 3 hours.

  • In-Process Control (IPC): Withdraw a 10 µL aliquot, dilute in 1 mL MeOH, and analyze via LC-MS or TLC (Eluent: DCM/MeOH 9:1, UV detection at 254 nm). The reaction is deemed complete when the intermediate mono-acetate is entirely consumed.

  • Quenching (Critical Step): Once complete, add pre-washed Amberlyst-15 (H⁺ form) resin (approx. 1.0 g) to the flask. Stir for 15 minutes until the pH of the methanolic solution is neutral (pH 7.0–7.5). Causality note: This neutralizes the K₂CO₃, preventing base-catalyzed decomposition of the product during the thermal stress of concentration.

  • Filtration: Filter the mixture through a medium-porosity fritted glass funnel to remove the Amberlyst-15 resin and precipitated potassium salts. Wash the resin bed with an additional 5 mL of methanol.

  • Isolation: Concentrate the combined filtrate under reduced pressure (rotary evaporator, bath temp 40 °C). The byproduct, methyl acetate, will co-evaporate entirely with the methanol.

  • Purification: Triturate the resulting crude solid with cold ethyl acetate (5 mL), filter, and dry under high vacuum to afford 4-methyl-1,3-dihydro-2H-imidazol-2-one as a white to off-white crystalline solid.

References

  • Hydrophilic, Potent, and Selective 7-Substituted 2-Aminoquinolines as Improved Human Neuronal Nitric Oxide Synthase Inhibitors. PMC - NIH.[Link]

  • The Total Synthesis of Allosamidin. Expansions of the Methodology of Azaglycosylation Pursuant to the Total Synthesis of Allosamidin. A Surprising Enantiotopic Sense for a Lipase-Induced Deacetylation. Journal of the American Chemical Society.[Link]

  • Amino Acetophenones for Natural Product Analogs. Encyclopedia MDPI.[Link]

  • 1,3-dihydro-4-methyl-2H-imidazol-2-one. PubChem.[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: N-Acetylimidazole (NAI) Stability &amp; Handling

Reference ID: NAI-STAB-Guide-v4.2 Introduction Welcome to the technical support hub for high-energy acylating agents. You are likely here because you have observed inconsistent acetylation yields, "vinegar-like" odors in...

Author: BenchChem Technical Support Team. Date: March 2026

Reference ID: NAI-STAB-Guide-v4.2

Introduction

Welcome to the technical support hub for high-energy acylating agents. You are likely here because you have observed inconsistent acetylation yields, "vinegar-like" odors in your reagent bottles, or unexpected side products in your LC-MS data.


-Acetylimidazole (NAI) and its derivatives are powerful acetyl transfer reagents because the amide bond is twisted and destabilized by the imidazole ring’s aromaticity, effectively making the acetyl group a "loaded spring" [1]. However, this same thermodynamic instability makes them notoriously susceptible to hydrolysis.

This guide moves beyond basic "store in a cool dry place" advice. We will explore the mechanistic root causes of degradation and provide self-validating protocols to ensure your reagent remains active.

Module 1: The Mechanistic Root Cause

To prevent degradation, you must understand the enemy: Nucleophilic Attack by Water.

Unlike standard amides, the lone pair on the imidazole nitrogen is part of the aromatic sextet. It cannot effectively donate electron density to the carbonyl carbon. This leaves the carbonyl carbon highly electrophilic and vulnerable to attack by even weak nucleophiles like atmospheric moisture [2].

The Hydrolysis Pathway

The reaction proceeds via a tetrahedral intermediate.[1] Crucially, this process can be autocatalytic. As NAI hydrolyzes, it releases imidazole and acetic acid. The free imidazole can act as a general base, further catalyzing the hydrolysis of the remaining stock if moisture is present [3].

HydrolysisMechanism NAI N-Acetylimidazole (High Energy) Tetra Tetrahedral Intermediate NAI->Tetra Nucleophilic Attack (Rate Limiting) Water H2O (Nucleophile) Water->Tetra Products Acetic Acid + Imidazole Tetra->Products Collapse & Bond Cleavage Products->NAI Imidazole acts as General Base Catalyst

Figure 1: Mechanism of NAI hydrolysis showing the critical autocatalytic feedback loop driven by the imidazole byproduct.

Module 2: Solid-State Storage Protocols (The "Dry" Chain)

The Golden Rule: Temperature controls kinetics; Humidity controls thermodynamics. You must control both.

Protocol A: The "Double-Barrier" Storage System

Do not rely on the vendor's original bottle cap. It is insufficient for long-term storage after the seal is broken.

  • Primary Container: Transfer NAI to a glass vial with a Teflon-lined cap. Parafilm is permeable to water vapor over time; use electrical tape or specific sealing film for better isolation.

  • Secondary Container: Place the primary vial inside a secondary jar containing active desiccant (e.g., Drierite or molecular sieves).

  • Thermal Control: Store at -20°C .

    • Why? At -20°C, the kinetic rate of hydrolysis is negligible provided the atmosphere is dry.

    • Critical Step: Allow the vial to warm to room temperature before opening . Opening a cold vial condenses atmospheric moisture directly onto the reagent, destroying the top layer immediately.

Storage Stability Matrix
ConditionEst. Shelf LifeRisk FactorCorrective Action
RT / Ambient Humidity < 1 WeekHighDiscard. Hydrolysis is rapid; acetic acid smell likely.
4°C / Desiccated 3-6 MonthsModerateCheck MP or NMR before critical use.
-20°C / Inert Gas > 1 YearLowIdeal standard. Purge headspace with Argon.
Solution (DMSO) < 24 HoursExtremeDo not store. DMSO is hygroscopic.

Module 3: Solution-Phase Handling

Most failures occur during the weighing and dissolution phase. NAI hydrolyzes in water with a half-life of minutes to hours depending on pH [4].

Solvent Selection & Handling

"Anhydrous" solvents from a fresh bottle are often not dry enough (typically 50 ppm water). NAI requires <10 ppm water for sensitive kinetics.

  • Recommended Solvents: Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN).

  • Avoid: Alcohols (methanol/ethanol will react to form esters), wet DMF/DMSO.

Workflow: The Inert Transfer
  • Flame-dry all glassware.

  • Purge the reaction vessel with Nitrogen or Argon.

  • Dissolve NAI in anhydrous solvent (dried over activated 3Å or 4Å molecular sieves).

  • If the reaction must be run in an aqueous buffer (e.g., protein acetylation), add NAI as a concentrated solution in dry DMSO/MeCN immediately before the reaction starts. Do not prepare aqueous stock solutions.

SolventSelection Start Select Solvent for NAI IsProtic Is the solvent Protic? (Alcohol, Water, Amine) Start->IsProtic Stop STOP: Irreversible Reaction (Forms Esters/Amides) IsProtic->Stop Yes IsDry Is it Anhydrous? (<50 ppm H2O) IsProtic->IsDry No (Aprotic) DryIt Dry over 3Å/4Å Sieves or Distill IsDry->DryIt No Good Proceed: DCM, THF, MeCN IsDry->Good Yes DryIt->Good

Figure 2: Decision logic for solvent selection. Note that protic solvents will chemically consume NAI, not just hydrolyze it.

Module 4: Troubleshooting & FAQs

Q1: My N-acetylimidazole smells strongly of vinegar. Is it still good? A: No. The vinegar smell is acetic acid, the byproduct of hydrolysis.

  • Diagnostic: Check the Melting Point (MP).[2] Pure NAI melts at 101-105°C [5]. If your sample melts below 95°C or has a wide range, it is significantly degraded.

  • Remedy: Recrystallize from anhydrous toluene or isopropenyl acetate if you have >5g. Otherwise, buy fresh stock.

Q2: Can I use NAI to acetylate a protein in water? A: Yes, but it is a race against time.

  • Mechanism:[1][3][4][5][6][7] Amines (lysine residues) are better nucleophiles than water. However, water is present in 55 M concentration.

  • Protocol: Maintain pH 7.5–8.0. Dissolve NAI in dry acetonitrile. Add it to the protein solution in small aliquots with vigorous stirring. The "excess" NAI compensates for the portion lost to hydrolysis.

Q3: I see a precipitate forming in my reaction mixture. A: This is likely Imidazole hydrochloride (or the protonated imidazole salt of your acid).

  • Explanation: As NAI transfers the acetyl group, imidazole is released. If your solvent is non-polar (like DCM), the imidazole salt may precipitate out. This is actually a good sign that the reaction is proceeding.

Q4: How do I purify a derivative that is hydrolytically unstable? A: Avoid aqueous workups if possible.

  • Alternative: Filter off the imidazole byproduct (if precipitated). Remove solvent under vacuum. If you must wash, use cold, slightly acidic water (pH 4-5) very quickly, then dry immediately over MgSO4. Neutral/basic water accelerates hydrolysis.

References

  • Staab, H. A. (1962). Syntheses Using Heterocyclic Amides (Azolides). Angewandte Chemie International Edition, 1(7), 351–367. Link

  • Jencks, W. P., & Carriuolo, J. (1960). Reactivity of Nucleophilic Reagents toward Esters. Journal of the American Chemical Society, 82(7), 1778–1786. Link

  • Wolfenden, R., & Jencks, W. P. (1961). The Effect of Substituents on the Transition State for Amide Hydrolysis. Journal of the American Chemical Society, 83(21), 4390–4393. Link

  • McClure, W. R. (1973). Kinetics of the Hydrolysis of N-Acetylimidazole. Journal of Chemical Education, 50(9), 639.
  • TCI Chemicals. (2024). Safety Data Sheet: N-Acetylimidazole. Link

Sources

Optimization

Technical Support Center: Handling Moisture-Sensitive Imidazole Acetate Reagents

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for imidazole acetate reagents. This guide is designed for researchers, scientists, and drug development professionals who work wi...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for imidazole acetate reagents. This guide is designed for researchers, scientists, and drug development professionals who work with this versatile yet challenging compound. Imidazole acetate is classified as an ionic liquid and is known for its hygroscopic nature, meaning it readily absorbs moisture from the atmosphere.[1][2] Improper handling can lead to significant experimental variability, reaction failure, and compromised results.

This document provides in-depth, experience-driven guidance in a question-and-answer format to address the specific issues you may encounter. Our goal is to explain not just the "how" but the "why" behind these critical handling procedures, ensuring the integrity of your experiments and the reliability of your data.

Section 1: Frequently Asked Questions (FAQs) - Foundational Knowledge

This section addresses the most common initial questions regarding the properties and handling of imidazole acetate.

Q1: What is imidazole acetate and why is it so sensitive to moisture?

A1: Imidazole acetate is an organic salt consisting of an imidazolium cation and an acetate anion.[3] It is often used in biochemical applications as a buffer component and in organic synthesis.[2][4] Its moisture sensitivity stems from two key properties:

  • Hygroscopicity: The ionic nature of the compound creates strong electrostatic interactions that attract and absorb polar water molecules from the surrounding air.[1] This is a common characteristic of many ionic liquids and salts.[5][6]

  • Chemical Reactivity: The acetate anion is the conjugate base of a weak acid (acetic acid). In the presence of water, it can act as a Brønsted-Lowry base, abstracting a proton from water. This reaction can subtly alter the pH and chemical nature of the reagent and any solution it's in.

Q2: What are the specific consequences of moisture contamination in my experiments?

A2: Moisture contamination is not a trivial issue; it can have cascading negative effects on your experiment. The consequences range from subtle to catastrophic:

  • Inconsistent pH and Buffering Capacity: The reaction of the acetate ion with water can shift the pH of your solution, leading to poor reproducibility, especially in pH-sensitive assays or reactions.

  • Reaction Inhibition or Failure: Many organic reactions, such as those involving Grignard reagents or other organometallics, are intolerant to water.[7][8] Moisture introduced by contaminated imidazole acetate can quench these sensitive reagents, leading to low yields or complete reaction failure.

  • Side Product Formation: The presence of water can promote unwanted hydrolysis reactions of other components in your mixture, leading to complex and impure product profiles.

  • Physical Property Alterations: For applications where imidazole acetate is used as a solvent or medium, water absorption can significantly decrease its viscosity and alter its solvation properties, affecting reaction kinetics and outcomes.[9]

  • Degradation of the Reagent: Over time, excessive moisture absorption can lead to the degradation of the reagent itself, compromising its purity and performance.

Q3: What are the ideal storage conditions for imidazole acetate?

A3: Proper storage is the first line of defense against moisture contamination.

  • Primary Container: Always keep imidazole acetate in its original, tightly sealed container. For reagents packaged with a Sure/Seal™ system or similar, this provides an excellent barrier against the atmosphere.[10]

  • Secondary Enclosure: The primary container should be stored inside a secondary enclosure that provides a dry environment. The best option is a glovebox with a continuously purged inert atmosphere (<1 ppm H₂O and O₂).[11] If a glovebox is unavailable, a desiccator containing an active desiccant (e.g., Drierite™, silica gel) is the next best choice.[12]

  • Temperature: Store at room temperature in a cool, dry place away from direct sunlight, unless the supplier's safety data sheet (SDS) specifies otherwise.[2]

Q4: What Personal Protective Equipment (PPE) is required when handling imidazole acetate?

A4: Adherence to safety protocols is paramount. Imidazole and its derivatives can cause skin and eye irritation or burns.[13][14][15][16][17]

  • Eye Protection: Always wear safety glasses with side shields or chemical splash goggles.[13][14]

  • Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile). Check glove compatibility and breakthrough times.[13]

  • Body Protection: A standard laboratory coat should be worn.[14]

  • Work Area: Handle the reagent in a well-ventilated area or a chemical fume hood to avoid inhalation of any fine dust particles.[13][14][15]

Section 2: Core Protocols & Experimental Workflows

This section provides detailed, step-by-step methodologies for common procedures involving imidazole acetate, emphasizing techniques to exclude atmospheric moisture.

Workflow for Handling Moisture-Sensitive Reagents

The following diagram outlines the critical decision points and pathways for handling imidazole acetate from the moment it arrives in the lab to its final use in an experiment.

G cluster_storage Storage & Initial Handling cluster_prep Solution Preparation cluster_use Experimental Use & QC receipt Receive Reagent inspect Inspect Seal Integrity receipt->inspect storage_decision Seal OK? inspect->storage_decision quarantine Quarantine & Contact Supplier storage_decision->quarantine No store Store in Desiccator or Glovebox storage_decision->store Yes prep_decision Glovebox Available? store->prep_decision glovebox_prep Protocol 2.1: Prepare Solution in Glovebox prep_decision->glovebox_prep Yes schlenk_prep Protocol 2.2: Prepare Solution on Schlenk Line prep_decision->schlenk_prep No use_reagent Use Reagent in Experiment glovebox_prep->use_reagent schlenk_prep->use_reagent troubleshoot_decision Unexpected Result? use_reagent->troubleshoot_decision proceed Proceed with Analysis troubleshoot_decision->proceed No troubleshoot Go to Troubleshooting Guide (Section 3) troubleshoot_decision->troubleshoot Yes

Caption: General workflow for imidazole acetate handling.
Protocol 2.1: Preparing a Stock Solution in a Glovebox

A glovebox provides the most secure environment for handling highly moisture-sensitive reagents by maintaining a dry, inert atmosphere.[11]

Objective: To prepare a stock solution of imidazole acetate in an anhydrous solvent without exposure to atmospheric moisture.

Materials:

  • Imidazole acetate solid

  • Anhydrous solvent (e.g., anhydrous Acetonitrile, THF, or DCM) from a sealed bottle[10]

  • Volumetric flask and stopper (oven-dried)

  • Spatula (oven-dried)

  • Weigh boat or paper (oven-dried)

  • Analytical balance (located inside the glovebox)

Procedure:

  • Preparation: Place all necessary glassware, the sealed imidazole acetate container, and the sealed anhydrous solvent bottle into the glovebox antechamber.

  • Purging: Evacuate and refill the antechamber with inert gas (e.g., Nitrogen, Argon) for at least three cycles to remove atmospheric contaminants.[11]

  • Equilibration: Move all items into the main glovebox chamber and allow them to equilibrate to the inert atmosphere for at least 20-30 minutes.

  • Weighing: Open the imidazole acetate container inside the glovebox. Using the pre-dried spatula, weigh the desired amount of the solid onto the weigh boat.

  • Dissolution: Carefully transfer the weighed solid into the oven-dried volumetric flask. Using the anhydrous solvent, rinse the weigh boat to ensure a quantitative transfer.

  • Dilution: Add the anhydrous solvent to the flask until it is about three-quarters full. Stopper and swirl gently to dissolve the solid completely.

  • Final Volume: Once dissolved, carefully add more anhydrous solvent to reach the calibration mark on the volumetric flask.

  • Mixing & Storage: Stopper the flask securely and invert it several times to ensure a homogenous solution. Store the solution in the glovebox in a sealed container, clearly labeled with the contents, concentration, and date.

Protocol 2.2: Handling Reagents Using Schlenk Techniques

If a glovebox is not available, Schlenk techniques can be used to handle moisture-sensitive reagents on the benchtop under an inert gas atmosphere.[18][19] This requires specialized glassware and practiced technique.[10][18]

Objective: To transfer solid imidazole acetate into a reaction flask under a positive pressure of inert gas.

Materials:

  • Schlenk flask (oven-dried and cooled under vacuum)

  • Glassware for the reaction (oven-dried and assembled hot, then cooled under a flow of inert gas)[10]

  • Schlenk line with dual vacuum and inert gas manifolds[18]

  • Septa, needles, and cannulas (oven-dried)

  • Spatula (oven-dried)

Procedure:

  • System Setup: Assemble the reaction glassware and connect it to the Schlenk line.

  • Purging the Flask: Evacuate the flask using the vacuum manifold and then refill it with inert gas (e.g., Argon). Repeat this "vac-refill" cycle at least three times to ensure the flask is free of air and moisture.[11]

  • Positive Pressure: Leave the flask under a positive pressure of inert gas, confirmed by bubbling through an oil bubbler connected to the manifold.

  • Weighing and Transfer: Briefly remove the stopper or septum from the flask while maintaining a strong counterflow of inert gas out of the opening. Quickly add the pre-weighed imidazole acetate to the flask.

  • Resealing: Immediately reseal the flask.

  • Final Purge: Perform one more vac-refill cycle to remove any minor atmospheric contamination that may have entered during the transfer. The reagent is now ready for the addition of anhydrous solvent via a gas-tight syringe or cannula.[18]

Data Table: Efficacy of Common Solvent Drying Methods

The quality of your "anhydrous" solvent is just as critical as the handling of the solid reagent. The following table compares common laboratory drying methods and their typical effectiveness.

Drying MethodDesiccant/AgentTypical Final H₂O Content (ppm)Notes & Considerations
Storage over Sieves Activated 3Å or 4Å Molecular Sieves< 10 ppmRequires at least 48-72 hours of contact time. Sieves must be properly activated (heated under vacuum).[20][21][22]
Distillation Calcium Hydride (CaH₂)~13 ppm (for DCM)Effective for halogenated solvents and hydrocarbons. Reacts to generate H₂ gas.[20][21][22]
Distillation Sodium/Benzophenone~43 ppm (for THF)Provides a visual indicator (deep blue/purple) when the solvent is dry. Not suitable for halogenated solvents.[22]
Column Purification Activated Alumina< 10 ppmA rapid method that avoids heating. The column capacity must be monitored.[8][20]

Data compiled from sources[20][21][22]. Actual values can vary based on the initial water content and technique.

Section 3: Troubleshooting Guide

Even with careful technique, problems can arise. This section provides a logical framework for diagnosing issues that may be related to your imidazole acetate reagent.

Troubleshooting Decision Tree

If an experiment yields unexpected results, use this decision tree to trace the potential source of the problem.

G start Experiment Failed: Low Yield, Side Products, or Inconsistent Results q1 Was the solvent properly dried and handled? start->q1 a1_no No: Solvent is a likely cause. Re-dry solvent using an appropriate method (Table 1). q1->a1_no No q2 Was the imidazole acetate handled under inert atmosphere (Glovebox/Schlenk)? q1->q2 Yes a2_no No: Reagent moisture contamination is highly probable. Review Protocols 2.1 & 2.2. q2->a2_no No q3 Is the reagent old or from a previously opened bottle? q2->q3 Yes a3_yes Yes: Reagent integrity is suspect. Consider verifying water content (Protocol 4.1) or using a fresh bottle. q3->a3_yes Yes q4 Problem likely lies elsewhere (e.g., other reagents, stoichiometry, temperature control). q3->q4 No

Caption: Troubleshooting logic for failed experiments.
Q&A Troubleshooting Scenarios

Q: My reaction's pH is drifting and inconsistent between runs. Could the imidazole acetate be the cause? A: Yes, this is a classic symptom of moisture contamination. As described in A1, water can react with the acetate ion, altering the pH. To confirm, prepare your solution using rigorously dried solvents and fresh imidazole acetate under a glovebox. If the pH stabilizes in subsequent runs, you have identified the source of the problem.

Q: I observed a precipitate forming when I added my imidazole acetate solution to my reaction mixture, but it should be soluble. What happened? A: This could be due to a change in the solvent properties caused by water. The solubility of many compounds is highly dependent on the precise composition of the solvent system. Absorbed water can decrease the solvating power of an organic solvent for your other reagents, causing them to precipitate. Alternatively, if the imidazole acetate itself has absorbed a significant amount of water, it may not be fully soluble in a non-polar organic solvent.

Q: How can I quantitatively check if my stored imidazole acetate has been compromised by moisture? A: The most accurate and specific method for determining water content is Karl Fischer Titration .[23][24][25] This technique is a redox titration that reacts specifically with water and can detect moisture levels down to the parts-per-million (ppm) range.[23][24][25][26] It is the gold standard for quality control of moisture-sensitive reagents.[23][24]

Section 4: Quality Control & Verification

Protocol 4.1: Conceptual Guide to Karl Fischer Titration

While performing Karl Fischer (KF) titration requires specialized equipment, understanding the principle is crucial for any scientist working with moisture-sensitive materials.[26]

Principle: The KF titration is based on a reaction between iodine, sulfur dioxide, a base (like imidazole), and water.[23][26][27] The amount of iodine consumed is directly proportional to the amount of water present in the sample. The endpoint is detected electrochemically when an excess of iodine is present.[27]

Two Main Types:

  • Volumetric KF: A solution containing iodine is added via a burette. This method is ideal for samples with higher water content (e.g., >1%).[25]

  • Coulometric KF: Iodine is generated electrochemically in the titration cell. This method is extremely sensitive and is used for samples with very low moisture content (ppm levels).[25] For verifying an "anhydrous" reagent like imidazole acetate, the coulometric method is preferred.

Self-Validation Step: To ensure your handling procedures are effective, you can perform a KF titration on a sample of imidazole acetate that you have handled and prepared in solution. A low water content reading validates your workflow, while a high reading indicates a breach in your anhydrous technique that needs to be addressed.

References

  • Mastering Karl Fischer Moisture Analysis: A Complete Guide. (n.d.). TCA Lab / Alfa Chemistry. Retrieved from [Link]

  • Techniques for Handling Air- and Moisture-Sensitive Compounds. (2014). Wipf Group - University of Pittsburgh. Retrieved from [Link]

  • Working with air and moisture sensitive compounds. (2008). Molecular Inorganic Chemistry. Retrieved from [Link]

  • Moisture Content by Karl Fischer Titration. (n.d.). ARDL. Retrieved from [Link]

  • Karl Fischer Titration, Coulometric & Volumetric Karl Fischer Methods. (n.d.). CSC Scientific. Retrieved from [Link]

  • Air-Sensitive Chemistry: Practical and Safety Considerations. (2021). Fisher Scientific. Retrieved from [Link]

  • How do you handle hygroscopic solutes in the lab? (n.d.). TutorChase. Retrieved from [Link]

  • The Manipulation of Air-Sensitive Compounds. (n.d.). Georg Thieme Verlag. Retrieved from [Link]

  • Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. (n.d.). Journal of Organic Chemistry. Retrieved from [Link]

  • Karl Fischer titration. (n.d.). Wikipedia. Retrieved from [Link]

  • Handling Air- and Water-Sensitive Chemicals Using a Schlenk Line. (2017). JoVE. Retrieved from [Link]

  • Effective Methods for Drying Solvents. (n.d.). Scribd. Retrieved from [Link]

  • What Is Karl Fischer Titration? (n.d.). Mettler Toledo. Retrieved from [Link]

  • Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. (2018). The Research Group of Yves Rubin. Retrieved from [Link]

  • Solvent drying and drying agents. (n.d.). Delloyd's Lab-Tech Chemistry resource. Retrieved from [Link]

  • How do you handle hygroscopic salts? (2016). HepatoChem. Retrieved from [Link]

  • Drying Solvents. (2021). Chemistry LibreTexts. Retrieved from [Link]

  • How to Store Reagents. (n.d.). Department of Chemistry : University of Rochester. Retrieved from [Link]

  • On the Moisture Absorption Capability of Ionic Liquids. (n.d.). PMC. Retrieved from [Link]

  • The peculiar effect of water on ionic liquids and deep eutectic solvents. (2018). RSC Publishing. Retrieved from [Link]

  • Effects of Relative Humidity on Lubricating Properties of Ionic Liquids. (2026). ResearchGate. Retrieved from [Link]

  • Drying of Ionic Liquid. (n.d.). UTPedia. Retrieved from [Link]

  • On the influence of hydrated imidazolium-based ionic liquid on protein structure stability. (2013). The Journal of Chemical Physics. Retrieved from [Link]

  • Is there a practical and efficient way to protect hygroscopic compounds from water uptake? (2019). ResearchGate. Retrieved from [Link]

  • How to Handle Hygroscopic Reference Standards? (2008). Chromatography Forum. Retrieved from [Link]

  • Safety Data Sheet 4-Imidazoleacetic acid hydrochloride. (n.d.). Metasci. Retrieved from [Link]

  • Safety Data Sheet: 1-Ethyl-3-methylimidazolium acetate. (n.d.). Carl ROTH. Retrieved from [Link]

  • Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. (n.d.). PMC. Retrieved from [Link]

  • Imidazole acetate. (n.d.). PubChem. Retrieved from [Link]

  • Imidazole. (n.d.). Wikipedia. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Reactivity of Sterically Hindered Imidazole Acetates

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult on the kinetic and thermodynamic challenges associated with sterically hindered imidazole acetates.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult on the kinetic and thermodynamic challenges associated with sterically hindered imidazole acetates. While imidazole acetates are highly versatile intermediates—often functioning as acyl donors or cross-coupling partners[1]—the introduction of bulky substituents (e.g., 2-methyl, 4,5-disubstituted groups, or bulky acetate moieties) drastically impedes reactivity.

This steric shielding prevents efficient nucleophilic attack at the carbonyl center and inhibits oxidative addition in transition-metal catalysis[2]. This guide is designed to provide causality-driven, field-proven solutions to overcome these kinetic barriers.

Diagnostic Workflow

Before adjusting your protocol, it is critical to identify whether the failure stems from an inability to access the electrophilic center (acyl transfer) or a failure in the catalytic cycle (oxidative addition/reductive elimination).

DiagnosticWorkflow Start Low Reactivity Detected in Hindered Imidazole Acetate Q1 Is the reaction metal-catalyzed? Start->Q1 Metal Evaluate Metal & Ligand (Oxidative Addition Issue) Q1->Metal Yes NonMetal Evaluate Nucleophile & Solvent (Acyl Transfer Issue) Q1->NonMetal No Ligand Deploy Bulky NHC/Pd-PEPPSI or Ni-Catalyst Systems Metal->Ligand Steric Clash at Metal Center Solvent Increase Temperature & Add Lewis Acid (e.g., ZnBr2) NonMetal->Solvent High Activation Energy Barrier

Diagnostic workflow for troubleshooting hindered imidazole acetate reactivity.

Troubleshooting Guide & FAQs

Q1: My acyl transfer reaction using a 2-substituted imidazole acetate is stalling at <10% conversion. How can I drive this forward? Causality: The 2-position substituent (e.g., 2-methyl) creates a severe steric clash. Structural studies of metal complexes show that such hindrance physically elongates bonds and tilts the imidazole ring away from incoming reactants[2]. This spatial shielding blocks the acetate carbonyl from incoming nucleophiles. Solution: Shift from a purely thermal nucleophilic substitution to a transition-metal-catalyzed radical acylation. Using a Nickel-catalyzed system with Zn powder and ZnBr₂ facilitates the one-electron reduction of the acyl imidazole to an acyl radical. This completely bypasses the traditional, sterically demanding nucleophilic addition-elimination pathway[3].

Q2: I am attempting a Suzuki-Miyaura cross-coupling with a hindered imidazole acetate, but I only recover starting material. What is failing? Causality: Traditional phosphine ligands (like PPh₃) fail to promote the oxidative addition of sterically encumbered C-N or C-O bonds because the metal center cannot easily access the shielded bond without severe ligand-substrate repulsion. Solution: Switch to highly sterically demanding yet flexible N-heterocyclic carbene (NHC) ligands. Palladium-PEPPSI (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) complexes with isopentyl groups (Pd-PEPPSI-IPentAn) have proven exceptionally effective for sterically hindered biaryls[4]. The bulky NHC forces the intermediate toward reductive elimination, while the flexible side chains accommodate the bulky substrate during oxidative addition.

Q3: Why does adding ammonium acetate sometimes help in non-catalyzed imidazole acetate reactions? Causality: Imidazole acetates are amphoteric (the protonated nitrogen has a pKa of ~6.95)[1]. Under thermal conditions, ammonium acetate decomposes into ammonia and acetic acid. The acetic acid acts as an in-situ Brønsted acid, protonating the carbonyl oxygen or the imidazole nitrogen. This increases the electrophilicity of the acyl group and turns the imidazole into a superior leaving group, negating the need for auxiliary metallic catalysts in certain condensations[1].

Quantitative Data: Catalyst & Ligand Selection

Use the following table to match your substrate's steric profile with the appropriate catalytic system.

Catalyst SystemLigand TypeSubstrate Steric HindranceAdditiveYield (%)Causality / Observation
Pd(OAc)₂PPh₃High (2,6-disubstituted)None< 10%Failure in oxidative addition due to steric clash at the Pd(II) center.
NiI₂ (10 mol%)Unmodified bipyHigh (Tertiary acid derived)Zn, ZnBr₂> 85%Radical pathway bypasses steric nucleophilic barriers[3].
Pd-PEPPSI-IPentAnBulky NHCVery HighK₂CO₃> 90%Flexible NHC side chains allow access while promoting elimination[4].
Pd-NHC (Acenaphtho)Strong σ-donor NHCHighNone96%Rapid oxidative addition; effective even at low 0.25 mol% loading[5].

Validated Experimental Protocols

Protocol A: Nickel-Catalyzed Radical Acylation using Hindered Acyl Imidazoles

This protocol leverages a radical chain mechanism to overcome steric hindrance at the carbonyl carbon, converting the hindered acetate into a highly reactive acyl radical[3].

  • Preparation: In a nitrogen-filled glovebox, charge an oven-dried reaction vial with NiI₂ (10 mol%), 2,2'-bipyridine (10 mol%), Zn powder (3.0 equiv, acts as the reductant), and ZnBr₂ (2.5 equiv, acts as a Lewis acid activator).

  • Substrate Addition: Add the sterically hindered imidazole acetate (1.0 equiv) and the coupling partner (e.g., aryl bromide, 1.5 equiv).

  • Solvent: Suspend the mixture in anhydrous THF to achieve a 0.2 M concentration.

  • Reaction: Seal the vial with a Teflon-lined cap, remove it from the glovebox, and stir vigorously at 60 °C for 24 hours.

    • Self-Validation Step: Monitor the color of the solution. It should transition from a dark suspension to a characteristic green/brown hue, confirming the generation of the active Ni(I)/Ni(III) species.

  • Workup: Quench the reaction with saturated aqueous NH₄Cl, extract with EtOAc (3x), dry over Na₂SO₄, and purify via flash chromatography.

Protocol B: Cross-Coupling using Pd-PEPPSI-IPentAn

Designed specifically for coupling highly hindered imidazole derivatives where standard Pd/Phosphine systems fail[4].

  • Preparation: Weigh the hindered imidazole acetate (1.0 equiv), arylboronic acid (1.5 equiv), K₂CO₃ (2.0 equiv), and Pd-PEPPSI-IPentAn catalyst (1-2 mol%) into a standard reaction vial.

  • Solvent: Add a mixture of 1,4-dioxane and water (4:1 ratio).

    • Note: This specific PEPPSI catalyst is moisture and air-stable. While rigorous exclusion of air is not strictly required, a brief nitrogen purge ensures maximum reproducibility.

  • Reaction: Heat the mixture at 80 °C for 12 hours under vigorous stirring (800 rpm) to overcome mass transfer limitations in the biphasic mixture.

  • Validation: Monitor by GC-MS. The disappearance of the imidazole acetate mass peak confirms successful oxidative addition, which is typically the rate-limiting step for hindered substrates.

  • Workup: Dilute with water, extract with dichloromethane, dry over MgSO₄, and isolate the product via column chromatography.

CatalyticCycle Pre Precatalyst Pd-PEPPSI Act Active Pd(0) Pre->Act Activation OxAdd Oxidative Addition Act->OxAdd Hindered Substrate Trans Trans- metalation OxAdd->Trans Boronic Acid RedEl Reductive Elimination Trans->RedEl RedEl->Act Product Release

Logical flow of the Pd-PEPPSI catalyzed cross-coupling cycle for hindered substrates.

References

1.[1] Vulcanchem. "1H-Imidazole, acetate - 70615-26-8". Available at: 2.[2] Bulletin of the Chemical Society of Japan (Oxford Academic). "Effect of a Sterically Hindered Imidazole Ligand on the Molecular Structure and Axial Ligand Substitution Reaction of the Chromium(III) Porphyrin Complex". Available at: 3.[3] ChemRxiv. "Nickel-Catalyzed Acylation of Aryl Bromides with Acyl Imidazoles". Available at: 4.[5] The Journal of Organic Chemistry (ACS Publications). "Mild Negishi Cross-Coupling Reactions Catalyzed by Acenaphthoimidazolylidene Palladium Complexes at Low Catalyst Loadings". Available at: 5.[4] The Journal of Organic Chemistry (ACS Publications). "Bulky Yet Flexible Pd-PEPPSI-IPentAn for the Synthesis of Sterically Hindered Biaryls in Air". Available at:

Sources

Optimization

Technical Support Center: Purification of 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate

Welcome to the technical support center for the purification of 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troub...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the purification of 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting and frequently asked questions to navigate the challenges of purifying this and related imidazole derivatives.

While specific literature on the purification of 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate is not extensively detailed, the principles of purifying substituted and acetylated imidazoles are well-established. This guide synthesizes these principles to provide robust, field-proven strategies.

Core Concepts in Purifying Imidazole Derivatives

The purification of imidazole-containing compounds presents a unique set of challenges due to the inherent properties of the imidazole ring. Understanding these is the first step toward developing an effective purification strategy.

The imidazole ring possesses a basic nitrogen atom, which can lead to strong interactions with the acidic silica gel commonly used in column chromatography. This often results in peak tailing, poor separation, and in some cases, irreversible adsorption of the product to the stationary phase, leading to low recovery.[1][2]

Furthermore, the polarity of imidazole derivatives can vary significantly based on their substitution pattern. The acetyl and acetate groups in 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate contribute to its polarity, influencing its solubility in common organic solvents and its retention behavior during chromatography.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues encountered during the purification of 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate and related compounds.

Column Chromatography

Q1: My target compound is co-eluting with impurities during silica gel column chromatography. How can I improve the separation?

A1: Co-elution is a frequent challenge that can be addressed by systematically optimizing your chromatographic conditions.[1]

  • Mobile Phase Optimization: The polarity of the eluent is a critical factor. If you are using a standard solvent system like ethyl acetate/hexane, consider switching to a gradient elution.[1] Start with a low polarity and gradually increase it. This can help resolve compounds with similar Rf values.

  • Solvent System Modification: Experiment with different solvent systems. For polar heterocyclic compounds, systems like dichloromethane/methanol can offer different selectivity.[1][2]

  • Employ a Basic Modifier: To counteract the acidic nature of silica gel, add a small amount (0.1-1%) of a basic modifier like triethylamine or pyridine to your mobile phase.[1] This will neutralize the acidic sites on the silica, reducing tailing and improving peak shape.

  • Dry Loading: Instead of loading your sample dissolved in a solvent, adsorb it onto a small amount of silica gel and load the resulting powder onto the column. This technique often leads to sharper bands and better separation.[1]

Q2: I'm experiencing significant peak tailing for my compound on the silica gel column. What is the cause and how can I resolve it?

A2: Peak tailing is a classic sign of strong interaction between the basic imidazole ring and the acidic silanol groups on the silica surface.[1]

  • Addition of a Basic Modifier: As mentioned above, incorporating a small percentage of triethylamine or pyridine into your eluent system is a highly effective way to mitigate this issue.[1]

  • Change of Stationary Phase: If tailing persists, consider switching to a different stationary phase. Neutral or basic alumina can be excellent alternatives to silica gel for the purification of basic compounds like imidazoles, as they prevent the strong acidic interactions that cause tailing.[1][2]

Q3: My recovery of the product after column chromatography is very low. What are the potential reasons?

A3: Low recovery can be attributed to several factors:

  • Irreversible Adsorption: Your compound might be irreversibly binding to the silica gel. Using a basic modifier or switching to an alumina column can help prevent this.[2]

  • Product Instability: Some imidazole derivatives can be unstable on acidic silica gel. If you suspect degradation, minimizing the time the compound spends on the column by using a faster flow rate or a steeper gradient can be beneficial.

  • Inappropriate Polarity of the Eluent: If the eluent is not polar enough, your compound may not move off the column. Conversely, if it is too polar, it may elute too quickly with impurities. Careful TLC analysis is crucial to determine the optimal solvent system.

Recrystallization

Q4: I am struggling to find a suitable solvent for the recrystallization of my product. What is a systematic approach to solvent selection?

A4: Finding the right recrystallization solvent is often an empirical process. A good recrystallization solvent should dissolve the compound when hot but not when cold.

  • Systematic Solvent Screening:

    • Place a small amount of your crude product (20-30 mg) into a test tube.

    • Add a few drops of a test solvent. If it dissolves at room temperature, the solvent is likely too good.

    • If it doesn't dissolve, gently heat the solvent to its boiling point. If the compound dissolves, it is a promising candidate.

    • Allow the hot solution to cool slowly to room temperature and then in an ice bath. If crystals form, you have likely found a suitable solvent.[2]

  • Solvent Mixtures: If a single solvent is not effective, a two-solvent system can be employed. Dissolve the compound in a "good" solvent (in which it is highly soluble) and then slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes cloudy. Gently heat until the solution is clear again, and then allow it to cool slowly. For imidazole derivatives, solvent systems like ethyl acetate/hexane or isopropanol can be effective.[3]

Q5: My compound is "oiling out" instead of forming crystals during recrystallization. How can I fix this?

A5: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This often happens if the boiling point of the solvent is higher than the melting point of the compound or if the solution is supersaturated.[2]

  • Lower the Cooling Temperature Slowly: Allow the solution to cool to room temperature undisturbed before placing it in an ice bath.

  • Use a Lower-Boiling Point Solvent: If possible, choose a solvent with a lower boiling point.

  • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The small glass particles can act as nucleation sites for crystal growth.[1]

  • Seed Crystals: If you have a small amount of the pure solid, adding a tiny crystal to the cooled solution can induce crystallization.[1]

Experimental Protocols

The following are generalized protocols that can be adapted for the purification of 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate.

Protocol 1: Column Chromatography on Silica Gel
  • Preparation of the Column: Pack a glass column with silica gel as a slurry in the initial, least polar mobile phase (e.g., 100% hexane).

  • Sample Preparation and Loading:

    • Wet Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent.

    • Dry Loading (Recommended): Dissolve the crude product in a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel (approximately 2-3 times the weight of the crude product) and evaporate the solvent to obtain a free-flowing powder. Carefully add the sample to the top of the column.[1]

  • Elution: Begin elution with a low-polarity mobile phase (e.g., a mixture of hexane and ethyl acetate). Gradually increase the polarity of the mobile phase. A step or linear gradient can be used. If tailing is observed, consider adding 0.5% triethylamine to the mobile phase.[1]

  • Fraction Collection and Analysis: Collect fractions and monitor the elution by thin-layer chromatography (TLC). Combine the fractions containing the pure product.

  • Solvent Removal: Remove the solvent from the combined pure fractions under reduced pressure using a rotary evaporator to obtain the purified product.[1]

Protocol 2: Recrystallization
  • Solvent Selection: Empirically determine a suitable solvent or solvent system as described in Q4.

  • Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture to the boiling point of the solvent while stirring until the solid is completely dissolved.

  • Hot Filtration (if necessary): If there are insoluble impurities, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper.

  • Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

  • Isolation of Crystals: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and allow them to air dry.

Data Summary

PropertyEstimated Value/CharacteristicRationale and Implication for Purification
Molecular Weight ~182.18 g/mol
Polarity Moderately PolarSuggests that solvent systems like ethyl acetate/hexane or dichloromethane/methanol will be effective for chromatography.
Solubility Likely soluble in polar organic solvents like ethyl acetate, dichloromethane, and methanol. Sparingly soluble in non-polar solvents like hexane.Guides the choice of solvents for chromatography and recrystallization.
Basicity (pKa) The imidazole ring is basic.The basicity necessitates the use of a basic modifier in silica gel chromatography to prevent tailing.[1]
Thermal Stability The acetyl and acetate groups may be susceptible to hydrolysis under strong acidic or basic conditions, especially at elevated temperatures.Purification should be carried out under neutral or mildly basic conditions where possible. Avoid prolonged heating.

Workflow Visualizations

Column Chromatography Workflow

Column Chromatography Workflow cluster_prep Preparation cluster_execution Execution cluster_analysis Analysis & Isolation prep_column Pack Silica Gel Column load_sample Load Sample onto Column prep_column->load_sample prep_sample Prepare Sample (Dry Loading) prep_sample->load_sample elute Elute with Gradient Solvent System load_sample->elute collect Collect Fractions elute->collect tlc Analyze Fractions by TLC collect->tlc combine Combine Pure Fractions tlc->combine Identify Pure Fractions evaporate Evaporate Solvent combine->evaporate pure_product Pure Product evaporate->pure_product Recrystallization Workflow cluster_process Process cluster_isolation Isolation dissolve Dissolve Crude Product in Hot Solvent filter Hot Filtration (Optional) dissolve->filter cool Cool Solution Slowly filter->cool collect_crystals Collect Crystals by Vacuum Filtration cool->collect_crystals Crystals Form wash Wash with Cold Solvent collect_crystals->wash dry Dry Crystals wash->dry pure_product Pure Crystalline Product dry->pure_product

Sources

Troubleshooting

Technical Support Center: Optimizing Imidazole-Mediated Acylation

Introduction Welcome to the Technical Support Center. Imidazole-mediated acylation (often utilizing 1,1'-Carbonyldiimidazole (CDI) or N-methylimidazole (NMI) ) is a cornerstone of mild bond formation.

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Welcome to the Technical Support Center. Imidazole-mediated acylation (often utilizing 1,1'-Carbonyldiimidazole (CDI) or N-methylimidazole (NMI) ) is a cornerstone of mild bond formation. However, the very features that make N-acylimidazoles reactive—high susceptibility to nucleophilic attack and leaving group ability—also make them prone to specific failure modes: hydrolysis , racemization , and kinetic stalling .

This guide moves beyond basic protocols to address the causality of these failures. Use the modules below to troubleshoot your specific experimental symptoms.

Module 1: The "Disappearing Intermediate" (Hydrolysis)

Symptom

"I see full consumption of my carboxylic acid by TLC/LCMS, but after adding the nucleophile, I isolate mostly starting material (acid) or low yields of the amide/ester."

Root Cause Analysis

N-acylimidazoles are highly moisture-sensitive . Their half-life in aqueous media is significantly shorter than that of stable active esters (like NHS-esters). If your solvent contains >50 ppm water, the imidazole moiety acts as a general base to catalyze the attack of water on the carbonyl, regenerating the carboxylic acid before your desired nucleophile can react.

Mechanism of Failure

The imidazole nitrogen (


) deprotonates water, making it a potent nucleophile that outcompetes your amine/alcohol.

HydrolysisMechanism Start N-Acylimidazole (Intermediate) Transition Tetrahedral Intermediate Start->Transition Activation Water Trace H2O (Solvent Impurity) Water->Transition Fast Attack (k_H2O) Nu Target Nucleophile (Amine/Alcohol) Nu->Transition Slow Attack (k_Nu) Product Desired Product (Amide/Ester) Transition->Product Path B (Dry Solvent) Byproduct Hydrolysis Product (Carboxylic Acid) Transition->Byproduct Path A (Wet Solvent)

Figure 1: Kinetic competition between hydrolysis (Path A) and acylation (Path B).

Troubleshooting Protocol: The "Dry-Ice" Test

If you suspect hydrolysis, perform this validation:

  • Solvent Check: Do not rely on "bottle dry" solvents. Use freshly distilled or molecular-sieve-dried solvents (DCM, DMF, or THF).

  • The CO₂ Trap (For CDI): When generating the intermediate, ensure the reaction vessel is vented through a drying tube (CaCl₂) or an oil bubbler. Do not seal the vessel , as CO₂ release is stoichiometric.

  • Inert Atmosphere: Perform the activation step under Argon/Nitrogen.

  • Protocol Adjustment:

    • Standard: Add CDI to Acid

      
       Stir 1h 
      
      
      
      Add Amine.
    • Correction: If hydrolysis is suspected, cannulate the amine solution into the activated acid solution to minimize atmospheric exposure.

Module 2: Stereochemical Erosion (Racemization)

Symptom

"My chiral amine/acid coupled successfully, but the enantiomeric excess (ee%) dropped from >99% to 85%."

Root Cause Analysis

N-acylimidazoles are prone to racemization via ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


-proton abstraction . The electron-withdrawing nature of the imidazole ring increases the acidity of the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-proton on the amino acid side chain. This leads to the formation of an oxazolone (azlactone) intermediate or a direct enolate, both of which destroy stereochemistry.
Critical Factors Influencing Racemization
VariableHigh Risk Condition (Avoid)Low Risk Condition (Preferred)Mechanism
Base Strong/Hindered (e.g., TEA, DIPEA)Weak/None (Imidazole is sufficient)Strong bases abstract

-H faster.
Solvent Polar Aprotic (DMF, DMSO)Non-polar (DCM, CHCl₃)Polar solvents stabilize the charged enolate intermediate.
Temp Room Temp or Reflux-10°C to 0°CLower T slows proton abstraction more than acylation.
Additive NoneHOBt, HOAt, or OxymaAdditives convert N-acylimidazole to a more stable active ester.
Mechanism of Racemization

Racemization L_Isomer L-N-Acylimidazole Oxazolone Oxazolone Intermediate L_Isomer->Oxazolone Cyclization (-ImH) Enolate Planar Enolate L_Isomer->Enolate Direct Proton Abstraction Base Base (Imidazole/TEA) Racemic Racemic Mixture (D/L Product) Oxazolone->Racemic Nucleophilic Attack Enolate->Racemic Reprotonation

Figure 2: Pathways to racemization.[1] The Oxazolone pathway is dominant in peptide coupling.

Corrective Protocol: The "Low-Temp Additive" Method
  • Cool Down: Cool the carboxylic acid solution to 0°C before adding CDI.

  • Activation: Stir at 0°C for 20-30 mins.

  • The "Trap": Add 1.0 - 1.2 equiv of HOBt (Hydroxybenzotriazole) or Oxyma Pure .

    • Why? The imidazole will transfer the acyl group to the HOBt/Oxyma. The resulting ester is less susceptible to racemization but more reactive toward the amine than the N-acylimidazole.

  • Coupling: Add the amine at 0°C, then slowly warm to RT.

Module 3: Kinetic Stalling & Salt Effects

Symptom

"The reaction starts fast but stalls at ~50-60% conversion. Adding more reagent doesn't help."

Root Cause Analysis

In non-polar solvents (like DCM), the byproduct Imidazole Hydrochloride (Im·HCl) is insoluble. It precipitates and can physically coat the unreacted reagents or the stirring bar, creating a heterogeneous mess that halts mass transfer. Furthermore, protonated imidazole (


) is non-nucleophilic and cannot catalyze the reaction.
Troubleshooting Guide
Observation Diagnosis Solution
White precipitate forms immediately Im·HCl salt formation (Normal).Dilution: Add more solvent to maintain fluidity. Solvent Switch: Use a DCM/DMF (9:1) mix to solubilize the salt.
Gas evolution stops early Incomplete activation (CDI).Acid Quality: Wet carboxylic acid destroys CDI. Dry your starting material.Grinding: If CDI is old/clumped, grind it to powder under inert gas.
Stalled at 50% Equilibrium/Product Inhibition.Base Spike: Add a catalytic amount of DMAP (5-10 mol%) or DBU to shift equilibrium. Note: DMAP increases racemization risk.

Module 4: CDI-Specific FAQs

Q: I see a new spot on TLC that isn't product or starting material. What is it? A: If you are using excess CDI, you likely formed the Symmetrical Urea (R-NH-CO-NH-R).

  • Cause: Excess CDI reacts with the amine to form a carbamoyl imidazole, which then reacts with a second equivalent of amine.

  • Fix: Use exactly 1.0–1.05 equivalents of CDI relative to the acid. Ensure the acid activation is complete (gas evolution stops) before adding the amine.

Q: Can I use CDI for alcohol coupling (Esterification)? A: Yes, but it is slower than amide formation.

  • Optimization: Alcohol nucleophiles are weaker than amines. You often need to heat the reaction (40-60°C) or add a catalyst like DBU or Sodium Ethoxide to deprotonate the alcohol and drive the reaction.

Q: How do I remove the imidazole byproduct during workup? A: Imidazole is water-soluble.[2]

  • Protocol: Wash the organic layer with 0.5M HCl (if your product is acid-stable) or saturated NH₄Cl . This protonates the imidazole, forcing it into the aqueous layer.

References

  • Mechanism of Hydrolysis: Jencks, W. P., & Carriuolo, J. (1959). Imidazole catalysis: II. Acyl transfer and the reactions of acetyl imidazole with water and oxygen anions.[3] Journal of Biological Chemistry, 234(5), 1272-1279. Link

  • Racemization Control: Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

  • CDI Chemistry & Side Reactions: Staab, H. A. (1962). Syntheses using heterocyclic amides (azolides).[4] Angewandte Chemie International Edition, 1(7), 351-367. Link

  • Peptide Coupling Optimization: El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557-6602. Link

  • Solvent Effects on Kinetics: Pandit, N. K., & Connors, K. A. (1982). Kinetics and mechanism of hydroxy group acetylations catalyzed by N-methylimidazole. Journal of Pharmaceutical Sciences, 71(5), 485-491. Link

Sources

Optimization

Technical Support Center: Solvent Selection for 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate Reactions

Welcome to the technical support center for reactions involving 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, prac...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for reactions involving 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on a critical, yet often overlooked, aspect of experimental design: solvent selection. The right solvent can be the difference between a high-yielding, clean reaction and a complex mixture requiring extensive purification. This document provides troubleshooting guidance and frequently asked questions to help you navigate the intricacies of solvent choice for this versatile acetylating agent.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments with 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate and provides actionable solutions directly related to the reaction solvent.

Issue 1: Low or No Product Yield

Question: My reaction with 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate is giving me a very low yield, or in some cases, no desired product at all. What could be the solvent-related causes?

Answer:

Low or no yield is a frequent and frustrating issue. Before suspecting the core reactivity of your starting materials, it's crucial to evaluate the solvent's role. Here are the most common solvent-related culprits and how to address them:

1. Poor Solubility of Reactants:

  • Causality: If your nucleophile or 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate has poor solubility in the chosen solvent, the reaction will be diffusion-limited, leading to a drastically reduced reaction rate. Imidazole derivatives, in particular, can have varied solubilities.[1]

  • Troubleshooting Protocol:

    • Solubility Test: Before running the full-scale reaction, perform a small-scale solubility test. Add a few milligrams of each reactant to 0.5 mL of the intended solvent in separate vials and observe their solubility at the intended reaction temperature.

    • Solvent Adjustment: If solubility is an issue, consider a solvent with a different polarity. For many polar organic reactants, solvents like acetonitrile (ACN), dimethylformamide (DMF), or N,N-dimethylacetamide (DMA) can be excellent choices. For less polar reactants, tetrahydrofuran (THF) or dichloromethane (DCM) might be more suitable. A mixture of co-solvents can also be employed to fine-tune the solubility of all components.[2]

2. Solvent-Induced Decomposition of the Acetylating Agent:

  • Causality: 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate, like other N-acylimidazoles, is susceptible to hydrolysis, especially in the presence of water or protic solvents like alcohols.[3][4] The presence of even trace amounts of water can lead to the formation of acetic acid and 4-methyl-1H-imidazol-2-yl acetate, rendering the acetylating agent inactive.

  • Troubleshooting Protocol:

    • Use Anhydrous Solvents: Always use freshly opened anhydrous solvents or solvents dried over an appropriate drying agent (e.g., molecular sieves).

    • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric moisture.

    • Avoid Protic Solvents (unless intended): For most acetylation reactions with this reagent, avoid protic solvents like methanol or ethanol unless they are a reactant. If a protic solvent is necessary, the reaction conditions must be carefully optimized, and a large excess of the acetylating agent may be required.

3. Inappropriate Solvent Polarity for the Reaction Mechanism:

  • Causality: The polarity of the solvent can significantly influence the rate of a reaction by stabilizing or destabilizing the transition state. For many nucleophilic acyl substitution reactions, a polar aprotic solvent is ideal as it can solvate the cation without strongly hydrogen-bonding to the nucleophile, thus preserving its reactivity.[5]

  • Troubleshooting Protocol:

    • Evaluate the Mechanism: Consider the mechanism of your specific reaction. If it involves the formation of charged intermediates, a more polar solvent will likely accelerate the reaction.

    • Solvent Screening: If the reaction is still sluggish, perform a small-scale screen of a few solvents with varying polarities (e.g., toluene, THF, ACN, DMF). This can quickly identify a more suitable solvent system.

Issue 2: Formation of Significant Side Products

Question: My reaction is producing a complex mixture with multiple side products, making purification difficult. How can the solvent choice be contributing to this?

Answer:

Side product formation is often a direct consequence of the reaction environment. The solvent can play a significant role in promoting undesired reaction pathways.

1. Solvent-Promoted Side Reactions:

  • Causality: The solvent itself can sometimes participate in the reaction or promote side reactions. For example, in the presence of a strong base, a solvent like acetone can undergo self-condensation.

  • Troubleshooting Protocol:

    • Choose an Inert Solvent: Select a solvent that is chemically inert under your reaction conditions.

    • Review Solvent Reactivity: Be aware of the potential reactivity of your chosen solvent with the reactants, reagents, or intermediates. For instance, while THF is generally considered inert, it can be deprotonated by very strong bases.

2. Temperature Control Issues Leading to Thermal Decomposition:

  • Causality: Solvents with low boiling points can make it difficult to reach the required reaction temperature without pressurizing the system. Conversely, using a high-boiling solvent for a reaction that is sensitive to heat can lead to thermal decomposition of the starting materials or product.

  • Troubleshooting Protocol:

    • Match Solvent Boiling Point to Reaction Temperature: Choose a solvent with a boiling point that is at least 10-20 °C higher than the intended reaction temperature to allow for effective heating without significant evaporation.

    • Monitor for Degradation: If you suspect thermal degradation, try running the reaction at a lower temperature in a more appropriate solvent, even if it requires a longer reaction time.

Issue 3: Difficulty with Product Isolation and Purification

Question: After my reaction is complete, I'm having trouble isolating my product. It's either not precipitating, or it's forming an oil that is difficult to handle. How can I improve this?

Answer:

Product isolation is a critical final step, and solvent choice during the reaction and workup is paramount.

1. Product is Too Soluble in the Reaction Solvent:

  • Causality: If the desired product is highly soluble in the reaction solvent, it will not precipitate upon cooling, making isolation by filtration impossible.

  • Troubleshooting Protocol:

    • Antisolvent Addition: After the reaction is complete, add an "antisolvent" in which your product is insoluble but the impurities remain in solution. Common antisolvents include hexanes, heptane, or diethyl ether for polar products. This will induce crystallization or precipitation of the desired compound.

    • Solvent Evaporation and Trituration: Alternatively, remove the reaction solvent under reduced pressure and then add a small amount of a solvent in which the product is poorly soluble. This process, known as trituration, can help to solidify an oily product and wash away soluble impurities.

2. Emulsion Formation During Aqueous Workup:

  • Causality: Solvents that are partially miscible with water, such as ethyl acetate or dichloromethane, can sometimes form stable emulsions during extraction, making phase separation difficult.

  • Troubleshooting Protocol:

    • Addition of Brine: Adding a saturated aqueous solution of sodium chloride (brine) can help to break up emulsions by increasing the ionic strength of the aqueous phase.

    • Use of a Different Extraction Solvent: If emulsions are a persistent problem, consider using a more nonpolar solvent for extraction, such as toluene or methyl tert-butyl ether (MTBE).

II. Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding solvent selection for reactions with 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate.

Q1: What is a good starting solvent for a typical acylation reaction using 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate?

A1: For a general acylation of an amine or alcohol, a polar aprotic solvent is often a good starting point. Acetonitrile (ACN) is an excellent first choice due to its ability to dissolve a wide range of organic molecules, its relatively high boiling point, and its inertness under many reaction conditions. Other good options include tetrahydrofuran (THF) and dichloromethane (DCM) , particularly for reactions run at or below room temperature. For less reactive nucleophiles that require higher temperatures, N,N-dimethylformamide (DMF) can be used, but be aware of its higher boiling point and potential for decomposition at elevated temperatures.

Q2: How does solvent polarity affect the reactivity of 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate?

A2: The reactivity of N-acetylimidazoles is influenced by solvent polarity.[6] In polar solvents, the partial positive charge on the acetyl carbonyl carbon is stabilized, which can make it more susceptible to nucleophilic attack. However, highly polar protic solvents can also solvate the nucleophile through hydrogen bonding, reducing its nucleophilicity. Therefore, a balance is often required. Polar aprotic solvents generally offer the best compromise by stabilizing charged intermediates without deactivating the nucleophile.

Q3: Can I use protic solvents like ethanol or water with 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate?

A3: The use of protic solvents with 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate should be approached with caution. N-acylimidazoles are known to undergo hydrolysis in the presence of water.[3][4] Similarly, they can react with alcohols in a process known as alcoholysis. While these reactions can be useful in certain synthetic contexts (e.g., for the synthesis of esters from carboxylic acids via the in situ formation of an acylimidazole), they will consume the acetylating agent if it is intended to react with a different nucleophile. If a protic solvent is unavoidable, the reaction should be carefully monitored, and an excess of the acetylating agent may be necessary.

Q4: Are there any "green" or more environmentally friendly solvent alternatives?

A4: Yes, there is a growing emphasis on the use of greener solvents in chemical synthesis. For reactions involving 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate, consider exploring solvents like 2-methyltetrahydrofuran (2-MeTHF) as a replacement for THF, or cyclopentyl methyl ether (CPME) as an alternative to dichloromethane or other chlorinated solvents. For some applications, ethyl acetate can also be a good choice, although its potential for transesterification with alcohol nucleophiles should be considered.

Q5: How do I choose a solvent for the purification of my product by crystallization?

A5: The ideal crystallization solvent (or solvent system) is one in which your product is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.

  • Single Solvent Crystallization: Test the solubility of your crude product in a small amount of various solvents at room temperature and with gentle heating. A good solvent will show a significant increase in solubility with temperature.

  • Two-Solvent Crystallization: If a suitable single solvent cannot be found, a two-solvent system can be used. Dissolve your product in a small amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is insoluble) until the solution becomes cloudy (the cloud point). Gently heat the mixture until it becomes clear again, and then allow it to cool slowly.

Common solvent pairs for crystallization include ethyl acetate/hexanes, dichloromethane/hexanes, and methanol/water.

III. Data and Visualization

Table 1: Properties of Common Solvents for Reactions with 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate
SolventAbbreviationPolarity (Dielectric Constant)Boiling Point (°C)Key Characteristics
AcetonitrileACN37.582Polar aprotic; good general-purpose solvent.
DichloromethaneDCM9.140Nonpolar aprotic; good for reactions at low to moderate temperatures.
TetrahydrofuranTHF7.566Moderately polar aprotic; can form peroxides upon storage.
N,N-DimethylformamideDMF36.7153Highly polar aprotic; useful for reactions requiring high temperatures.
Toluene-2.4111Nonpolar; can be used for azeotropic removal of water.
Ethyl AcetateEtOAc6.077Moderately polar; can be reactive with some nucleophiles.
Experimental Workflow: Solvent Selection for a New Reaction

Solvent_Selection_Workflow A Define Reaction: - Nucleophile - Temperature - Scale B Perform Small-Scale Solubility Tests A->B C Select Initial Solvent(s) Based on Solubility B->C D Run Small-Scale Test Reactions C->D E Analyze Reaction Outcome: - Conversion - Purity (TLC, LC-MS) D->E F Optimize Solvent System: - Co-solvents - Different Polarity E->F Poor Result G Scale-Up Reaction E->G Good Result F->D H Troubleshoot Issues: - Low Yield - Side Products G->H

Caption: A systematic workflow for selecting and optimizing a solvent for a new reaction.

Logical Relationship: Impact of Solvent Properties on Reaction Outcome

Solvent_Impact solvent Solvent Property Polarity Protic/Aprotic Boiling Point outcome Reaction Outcome Yield & Rate Selectivity & Purity Isolation & Purification solvent:p->outcome:y Influences Transition State Stabilization solvent:h->outcome:s Affects Nucleophile Reactivity & Side Reactions solvent:bp->outcome:i_p Determines Reaction Temperature & Workup

Sources

Troubleshooting

Removing byproduct 4-methyl-2-hydroxyimidazole after reaction

Topic: Removal of 4-Methyl-2-Hydroxyimidazole Byproducts Case ID: IMP-4M2HI-REM Status: Active Support Tier: Senior Application Scientist Executive Summary You are encountering 4-methyl-2-hydroxyimidazole (also known as...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Removal of 4-Methyl-2-Hydroxyimidazole Byproducts

Case ID: IMP-4M2HI-REM Status: Active Support Tier: Senior Application Scientist

Executive Summary

You are encountering 4-methyl-2-hydroxyimidazole (also known as 4-methyl-1,3-dihydro-2H-imidazol-2-one ) as a persistent byproduct.[1] This is common in the synthesis of substituted imidazoles (e.g., via Marckwald synthesis) or the degradation of histidine derivatives.

The Core Challenge: This molecule is a "chemical chameleon." While named a "hydroxyimidazole," it exists predominantly as its 2-imidazolinone tautomer (a cyclic urea).[1] This tautomer is highly polar, water-soluble, and possesses high lattice energy, making it "sticky" on silica gel and difficult to remove via standard chromatography.

Part 1: Physicochemical Intelligence (The "Why")

To defeat the byproduct, you must understand its behavior.

PropertyValue/CharacteristicImplication for Purification
Dominant Tautomer 2-Imidazolinone (Keto form)Behaves like a cyclic urea , not a standard aromatic imidazole.[1]
Polarity (LogP) < 0 (Highly Polar)It will stick to the baseline of Normal Phase (Silica) columns.
Solubility High: Water, MeOH, DMSOLow: DCM, Et₂O, HexanesExploit this. It partitions heavily into aqueous phases.[1]
Acidity/Basicity Amphoteric (Weak Base/Weak Acid)It can be protonated by strong acids or deprotonated by strong bases, but is neutral at pH 7.[1]
Part 2: Troubleshooting Decision Matrix

Use this logic flow to select the correct protocol for your specific crude mixture.

PurificationLogic Start Start: Crude Mixture Analysis CheckSolubility Is your TARGET PRODUCT soluble in DCM or EtOAc? Start->CheckSolubility Lipophilic YES (Lipophilic Product) CheckSolubility->Lipophilic Yes Hydrophilic NO (Polar Product) CheckSolubility->Hydrophilic No WashProtocol PROTOCOL A: Aggressive Aqueous Workup Lipophilic->WashProtocol CheckState Is the mixture a Solid or Oil? Hydrophilic->CheckState SolidState Solid CheckState->SolidState OilState Oil/Goo CheckState->OilState Trituration PROTOCOL B: Trituration/Precipitation SolidState->Trituration Chromatography PROTOCOL C: Reverse Phase / SCX OilState->Chromatography

Figure 1: Strategic decision tree for selecting the isolation method based on target product properties.

Part 3: Validated Removal Protocols
Protocol A: The "Urea Wash" (For Lipophilic Targets)

Best for: When your target product is soluble in DCM, Chloroform, or Ethyl Acetate.

Mechanism: 4-methyl-2-hydroxyimidazole is a cyclic urea.[1] Unlike imidazole, it is not highly lipophilic. It partitions overwhelmingly into water.

  • Dissolution: Dissolve your crude reaction mixture in Dichloromethane (DCM) . Avoid Ethyl Acetate if possible, as it pulls more polar impurities than DCM.

  • The Wash:

    • Wash the organic phase 3x with Water .[1]

    • Wash 1x with Brine .[1][2]

    • Critical Step: If the byproduct persists, wash with 0.5 M HCl .

      • Why? The urea oxygen can be protonated (albeit weakly), or the amine site protonated, forcing it fully into the aqueous layer.

  • Drying: Dry over Na₂SO₄ and concentrate.

Validation Check: Run a TLC of the organic layer. The baseline spot corresponding to the hydroxyimidazole should be gone.

Protocol B: Solvent Trituration (The "Crash" Method)

Best for: When your target product is a solid and the byproduct is co-precipitating.

Mechanism: Cyclic ureas have high melting points and poor solubility in ethers.[1] We exploit the "solubility gap."

  • Concentration: Remove all reaction solvents (especially DMF or DMSO) via high-vacuum rotary evaporation. You need a dry residue.[3][4]

  • Solvent Selection: Add Diethyl Ether (Et₂O) or MTBE .[1]

    • Note: 4-methyl-2-hydroxyimidazole is virtually insoluble in ether.[1]

  • Sonication: Sonicate the flask for 5–10 minutes. The byproduct should remain as a solid, while your organic product (if soluble) dissolves.

    • Alternative: If your product is also insoluble in ether, try Acetonitrile (MeCN) .[1] Heat to reflux and cool.[1][3] The urea byproduct often crystallizes out first or remains undissolved.

  • Filtration: Filter the suspension.

    • Filtrate: Contains your product (if ether-soluble).[1]

    • Cake: Contains the byproduct.[4][5][6]

Protocol C: Chromatographic Scavenging

Best for: When both product and byproduct are polar.

Mechanism: Normal phase silica is usually ineffective because the byproduct tails/streaks. You must switch the stationary phase interaction.

Option 1: Reverse Phase (C18)

  • Column: C18 functionalized silica.[1]

  • Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile.[1][7]

  • Gradient: Start at 0% MeCN. The 4-methyl-2-hydroxyimidazole is extremely polar and will elute near the void volume (very early). Your product will likely retain longer.[1]

Option 2: SCX (Strong Cation Exchange) SPE Cartridge [1]

  • Theory: Although a weak base, the byproduct will bind to sulfonic acid residues on SCX cartridges.

  • Step 1: Load mixture in MeOH.

  • Step 2: Elute with MeOH.[1] (Neutral/Acidic products elute; Basic byproduct stays).[1]

  • Step 3 (Recovery): If you need to recover the byproduct for analysis, elute with 2M NH₃ in MeOH.[1]

Part 4: Frequently Asked Questions (FAQ)

Q: I see a spot on TLC that doesn't move in 10% MeOH/DCM. Is that it? A: Yes. 4-methyl-2-hydroxyimidazole is a "baseline sticker" on standard silica plates due to its amide-like hydrogen bonding capability.[1] To visualize it properly on TLC, use DCM:MeOH:NH₄OH (90:10:1) . The ammonia competes for silanol sites, allowing the byproduct to move up the plate (Rf ~ 0.2-0.3).

Q: Can I sublime it? A: Generally, no. While some imidazoles sublime, the keto-tautomer (imidazolinone) creates strong intermolecular hydrogen bond networks (dimers/polymers similar to urea), raising the vaporization energy significantly.[1] Decomposition often occurs before sublimation.[1]

Q: Why did my acid wash fail? A: You likely didn't use a strong enough acid or the correct phase ratio.[1] The basicity of the amide-like nitrogen is low. Ensure you are using at least 0.5M - 1M HCl.[1] However, be warned: if your target product contains a basic amine, it will also be extracted. In that case, use Protocol C (Reverse Phase) .

References
  • Tautomerism of Hydroxyimidazoles

    • Title: "Tautomerism and ionization of 2-hydroxyimidazoles and rel
    • Source:Journal of the Chemical Society, Perkin Transactions 2.
    • Relevance: Establishes the dominance of the 2-imidazolinone form, explaining the high polarity and solubility profile.
    • Link:[1]

  • Purification of Polar Heterocycles

    • Title: "Purification of Laboratory Chemicals" (Armarego & Chai)[1]

    • Source: Butterworth-Heinemann (Standard Text).
    • Relevance: Provides general solubility data for cyclic ureas and imidazole derivatives, supporting the precipit
    • Link:[1]

  • General Workup Procedures

    • Title: "Not Voodoo: Workup and Isolation"[1][3]

    • Source: University of Rochester, Department of Chemistry.[1]

    • Relevance: Validates the "Acid/Base Wash" and "Trituration" methodologies for polar byproduct removal.
    • Link:[1]

Sources

Reference Data & Comparative Studies

Validation

Comprehensive 1H NMR Comparison Guide: Characterization of 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate

Executive Summary For researchers and drug development professionals, verifying the exact functionalization of highly substituted imidazole derivatives is a critical quality control step. 1-Acetyl-4-methyl-1H-imidazol-2-...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For researchers and drug development professionals, verifying the exact functionalization of highly substituted imidazole derivatives is a critical quality control step. 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (CAS 849454-49-5) is a dual-functionalized heterocyclic building block. Distinguishing this fully acetylated target from its mono-acetylated precursors or unreacted intermediates requires precise analytical techniques.

This guide provides an objective, comparative ¹H NMR framework to track the stepwise N- and O-acetylation of the imidazole ring, establishing self-validating diagnostic markers to ensure structural integrity.

Analytical Workflow & Mechanistic Pathway

The synthesis of 1-acetyl-4-methyl-1H-imidazol-2-yl acetate typically proceeds via the sequential or dual acetylation of a 4-methylimidazole core. Because imidazoles are prone to tautomerism, the initial N-acetylation locks the ring structure. Steric hindrance directs the N-acetylation such that the methyl group occupies the C4 position, leaving the C5 position open[1][2]. Subsequent functionalization at the C2 position yields the final target.

Workflow A Precursor 4-Methylimidazole B Intermediate 1-Acetyl-4-methylimidazole A->B N-Acetylation C Target Analyte 1-Acetyl-4-methyl-1H- imidazol-2-yl acetate B->C O-Acetylation D 1H NMR Acquisition C->D Anhydrous CDCl3 E Spectral Validation D->E Shift Analysis

Fig 1. Synthetic and analytical workflow for tracking dual-acetylation via NMR.

The Causality of Chemical Shifts (E-E-A-T Analysis)

As an Application Scientist, it is not enough to simply list chemical shifts; one must understand the electronic environments driving them. The ¹H NMR spectrum of 1-acetyl-4-methyl-1H-imidazol-2-yl acetate is defined by three distinct methyl singlets and one aromatic proton.

  • The N1-Acetyl Group (~2.58 ppm): The carbonyl group directly attached to the electronegative N1 nitrogen creates a strong deshielding cone. The amide-like resonance delocalization pulls electron density away from the acetyl methyl group, pushing it significantly downfield to ~2.57–2.60 ppm[2][3].

  • The C2-Acetate Group (~2.35 ppm): The O-acetyl group at C2 acts as an ester linkage. While the oxygen atom donates electron density into the ring via resonance, the carbonyl group itself is electron-withdrawing. This places the O-acetyl methyl protons in a moderately deshielded environment, typical for heteroaryl acetates (~2.30–2.40 ppm)[4].

  • The C4-Methyl Group (~2.20 ppm): Attached directly to the carbon backbone, this allylic/heteroaromatic methyl group experiences the least deshielding from the acetyl carbonyls, resonating furthest upfield[1].

  • The C2-Proton Disappearance (The Critical Diagnostic): In the mono-acetylated intermediate (1-acetyl-4-methylimidazole), the C2 proton appears as a sharp singlet far downfield at 8.06 ppm due to its position between two nitrogen atoms[2]. The complete absence of this 8.06 ppm peak is the primary diagnostic confirmation that C2 functionalization (O-acetylation) has successfully occurred.

Table 1: Comparative ¹H NMR Chemical Shifts (400 MHz, CDCl₃)
Proton Assignment4-Methylimidazole1-Acetyl-4-methylimidazole1-Acetyl-4-methyl-1H-imidazol-2-yl acetate
C2-H ~7.60 (s, 1H)8.06 (s, 1H)Absent (Diagnostic)
C5-H ~6.80 (s, 1H)7.17 (s, 1H)~7.20 (s, 1H)
N1-Acetyl (-CH₃) Absent2.57 (s, 3H)~2.58 (s, 3H)
C2-Acetate (-CH₃) AbsentAbsent~2.35 (s, 3H)
C4-Methyl (-CH₃) ~2.20 (s, 3H)2.23 (s, 3H)~2.20 (s, 3H)

Diagnostic Logic Tree for Spectral Interpretation

To prevent false positives during high-throughput screening or batch validation, utilize the following logic tree to interpret the ¹H NMR data systematically.

LogicTree Start Analyze 1H NMR Spectrum (CDCl3) Q1 Is C2-H singlet present at ~8.06 ppm? Start->Q1 A1_Yes Incomplete Reaction: Mono-acetylated species Q1->A1_Yes Yes A1_No C2 Substituted: Proceed to Methyl Analysis Q1->A1_No No Q2 Are there THREE distinct methyl singlets (3H each)? A1_No->Q2 A2_No Impure or Incorrect Structure Q2->A2_No No A2_Yes N-Ac (~2.58), O-Ac (~2.35), C4-Me (~2.20) Confirmed Q2->A2_Yes Yes

Fig 2. Diagnostic logic tree for confirming the structure of 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate.

Experimental Protocol: Self-Validating NMR Acquisition

N-acetyl imidazoles are highly susceptible to moisture and can readily hydrolyze back to their precursors in the NMR tube if water or acid is present[5]. To ensure a self-validating and reproducible protocol, strict anhydrous conditions must be maintained during sample preparation.

Step-by-Step Methodology:

  • Solvent Purification: Pass commercial CDCl₃ through a short plug of basic alumina (Brockmann Grade I) immediately prior to use. Causality: This neutralizes trace DCl and removes residual water, preventing the hydrolysis of the sensitive N-acetyl bond during acquisition.

  • Sample Preparation: Weigh 10–15 mg of the target analyte and dissolve it completely in 0.6 mL of the purified, anhydrous CDCl₃. Transfer to a clean, oven-dried 5 mm NMR tube.

  • Instrument Calibration: Lock the spectrometer to the deuterium signal of CDCl₃. Use Tetramethylsilane (TMS) at 0.00 ppm as the internal standard for precise chemical shift calibration.

  • Acquisition Parameters:

    • Frequency: 400 MHz or higher (600 MHz is recommended to ensure baseline resolution between the 2.35 ppm and 2.20 ppm methyl singlets).

    • Pulse Angle: 30 degrees.

    • Relaxation Delay (D1): Set to 2.0 seconds. Causality: A sufficient relaxation delay ensures that the integration of the three distinct methyl singlets accurately reflects a 3:3:3 proton ratio.

    • Scans: 16 to 32 scans for optimal signal-to-noise ratio.

  • Quality Control Check: Inspect the region around 9.0–11.0 ppm. The presence of a broad singlet indicates moisture contamination or degradation (free carboxylic acid/imidazole NH). If present, the sample must be re-prepared.

References

  • PrepChem. "Synthesis of 1-acetyl-4-methyl-imidazole". PrepChem Database. URL: [Link]

  • Google Patents. "US4374843A - 2-Guanidino-4-heteroarylthiazoles (Example 38: 1-Acetyl-4-methylimidazole NMR Characterization)". United States Patent and Trademark Office.
  • PubChem. "1-(1H-Imidazol-1-yl)ethanone (N-Acetylimidazole)". National Center for Biotechnology Information. URL: [Link]

  • TU Wien. "Sustainable Functionalization of Lignin for the Production of Biocolloids (Moisture Sensitivity of N-acetylimidazoles)". reposiTUm. URL: [Link]

  • PNAS. "Potential for release of pulmonary toxic ketene from vaping pyrolysis of vitamin E acetate (Aryl Acetate NMR Shifts)". Proceedings of the National Academy of Sciences. URL: [Link]

Sources

Comparative

Executive Summary: The "Active Amide" vs. "Stable Ester" Distinction

This guide provides an in-depth technical analysis of the FT-IR spectral distinction between N-acetylimidazole (a potent acylating reagent) and O-acetyl imidazole groups (typically referring to O-acetyl ester products fo...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of the FT-IR spectral distinction between N-acetylimidazole (a potent acylating reagent) and O-acetyl imidazole groups (typically referring to O-acetyl ester products formed via imidazole catalysis or specific acetoxy-imidazole derivatives).

In drug development and bioconjugation, distinguishing N-acetyl groups from O-acetyl groups is critical for monitoring reaction progress.

  • N-Acetylimidazole acts as an "active amide." Its carbonyl bond is destabilized by the imidazole ring, shifting its absorption to a higher wavenumber (energy) than typical amides, often overlapping with esters.

  • O-Acetyl Groups (Esters) are the stable products. While their carbonyl peaks often overlap with N-acetylimidazole, they are definitively identified by the appearance of a strong C–O–C stretching vibration (~1200–1250 cm⁻¹), which is absent in the N-acetyl reagent.

Mechanistic Basis of Spectral Shifts

To interpret the spectra accurately, one must understand the electronic environment of the carbonyl group in both species.

N-Acetylimidazole (The Reagent)[1][2][3][4][5][6]
  • Structure: The acetyl group is bonded to the nitrogen at position 1 of the imidazole ring.

  • Electronic Effect: The lone pair on the nitrogen atom is part of the imidazole's aromatic sextet. Unlike a standard amide (where the N lone pair donates into the carbonyl to lower its frequency), the imidazole nitrogen cannot effectively resonate with the carbonyl.

  • Result: The C=O bond retains more double-bond character, behaving more like an anhydride or ketone than an amide. This shifts the C=O stretch to a higher wavenumber (~1740–1760 cm⁻¹) .

O-Acetyl Group (The Product)
  • Structure: An acetyl group bonded to an oxygen atom (Ester linkage, R–O–CO–CH₃).

  • Electronic Effect: The oxygen atom donates electron density via resonance, stabilizing the carbonyl but less so than an amide nitrogen.

  • Result: The C=O stretch appears in the typical ester range (1735–1750 cm⁻¹ ).[1] Crucially, the C–O single bond exhibits a strong dipole change during stretching, creating a dominant peak in the fingerprint region.

Comparative FT-IR Data Profile

The following table synthesizes experimental data to provide a clear "fingerprint" for each species.

Vibrational ModeN-Acetylimidazole (Reagent)O-Acetyl Group (Ester Product)Imidazole (Byproduct)Diagnostic Note
C=O Stretch 1745 – 1760 cm⁻¹ (Strong)1735 – 1750 cm⁻¹ (Strong)AbsentN-acetyl is often ~10-15 cm⁻¹ higher, but overlap is common. Do not rely solely on C=O.
C–O–C Stretch Absent1200 – 1250 cm⁻¹ (Very Strong)AbsentPRIMARY DIFFERENTIATOR. Look for the appearance of this strong band to confirm O-acetylation.
C–N Stretch 1280 – 1320 cm⁻¹ (Medium)Absent (unless substrate has amines)1300 – 1350 cm⁻¹The N-acetyl C-N band disappears or shifts upon hydrolysis/transfer.
N–H Stretch AbsentAbsent (in the acetyl group)2600 – 3200 cm⁻¹ (Broad, Strong)The appearance of a broad N-H band indicates the release of free imidazole (reaction completion).
Ring Breathing ~1080 cm⁻¹ (Imidazole ring)Variable (Substrate dependent)~1060 cm⁻¹Imidazole ring modes shift slightly upon de-acetylation.

Critical Insight: Because the Carbonyl (C=O) regions overlap significantly, reaction monitoring must track the appearance of the C–O–C ester band (~1240 cm⁻¹) and the appearance of the broad N–H band of the free imidazole byproduct.

Experimental Protocol: Reaction Monitoring

Objective: Monitor the acetylation of a target alcohol (R-OH) using N-acetylimidazole.

Step 1: Sample Preparation (Moisture Control)
  • Challenge: N-acetylimidazole is highly moisture-sensitive and hydrolyzes to imidazole and acetic acid upon exposure to atmospheric moisture.

  • Method:

    • Solids: Prepare KBr pellets in a glove box or desiccated environment.

    • Liquids/Solutions: Use a flow-through liquid cell with CaF₂ windows (transparent to 1000 cm⁻¹) or a Diamond ATR probe. Ensure the solvent (e.g., CHCl₃, DMSO) is anhydrous.

    • Background: Subtract the solvent spectrum carefully, as solvents like Acetone or Ethyl Acetate will mask the carbonyl region.

Step 2: Time-Resolved Acquisition
  • T=0 (Reagent Only): Confirm the integrity of N-acetylimidazole.

    • Check: Sharp peak at ~1750 cm⁻¹. Absence of broad OH/NH bands >3000 cm⁻¹.[1][2]

  • Reaction Phase: Add substrate (R-OH).

    • Monitor: Decrease in 1750 cm⁻¹ (N-acyl C=O).

    • Monitor: Increase in 1740 cm⁻¹ (Ester C=O) – often seen as a peak broadening or slight shift.

    • Monitor:Rapid growth of 1240 cm⁻¹ (Ester C-O-C).

  • Endpoint:

    • Appearance of broad Imidazole N-H stretch (~2800–3200 cm⁻¹).

    • Stabilization of the 1240 cm⁻¹ peak height.

Visualizing the Spectral Transformation

The following diagram illustrates the mechanistic pathway and the corresponding spectral shifts that serve as checkpoints for the researcher.

FTIR_Monitoring Reagent N-Acetylimidazole (Reagent) Intermediate Transition State (Acyl Transfer) Reagent->Intermediate + R-OH Reagent_Spec FT-IR Peaks: • C=O: ~1750 cm⁻¹ • No C-O-C • No N-H Reagent->Reagent_Spec Substrate Target Alcohol (R-OH) Substrate->Intermediate Product O-Acetyl Ester (Product) Intermediate->Product Acyl Transfer Byproduct Free Imidazole (Byproduct) Intermediate->Byproduct Leaving Group Product_Spec FT-IR Peaks: • C=O: ~1740 cm⁻¹ • C-O-C: ~1240 cm⁻¹ (NEW) • N-H: ~3000 cm⁻¹ (NEW) Product->Product_Spec Byproduct->Product_Spec

Figure 1: Reaction pathway showing the critical FT-IR spectral markers for monitoring the conversion of N-acetylimidazole to an O-acetyl ester.

References

  • NIST Chemistry WebBook. 1H-Imidazole, 1-acetyl- Infrared Spectrum.[3] National Institute of Standards and Technology.[3] Available at: [Link]

  • Spectroscopy Online. The Carbonyl Group, Part I: Introduction to C=O Stretching Frequencies. Available at: [Link]

  • Marburg, S., & Jencks, W. P. (1962).[4] The Solvolysis of 1-Acetylimidazole in Concentrated Acid and Salt Solutions.[4] Journal of the American Chemical Society, 84(2), 232-239.[4] (Mechanistic grounding for N-acyl bond lability).

Sources

Validation

Mass Spectrometry Analysis Comparison Guide: 1-Acetyl-4-methyl-1H-imidazol-2-yl Acetate (AMIA) vs. Traditional Derivatization Reagents

Executive Summary The quantification of highly polar, non-chromophoric, or sterically hindered small molecules (e.g., polyols, sterols, and aminoglycosides) via Electrospray Ionization Liquid Chromatography-Tandem Mass S...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The quantification of highly polar, non-chromophoric, or sterically hindered small molecules (e.g., polyols, sterols, and aminoglycosides) via Electrospray Ionization Liquid Chromatography-Tandem Mass Spectrometry (ESI-LC-MS/MS) presents a persistent analytical bottleneck. These analytes often suffer from poor reversed-phase retention and severe matrix-induced ion suppression.

Chemical derivatization is the standard solution to increase analyte hydrophobicity and ionization efficiency. This guide objectively compares a next-generation bifunctional reagent, 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (AMIA) , against traditional alternatives like N-Acetylimidazole (NAI) and Acetic Anhydride (Ac₂O) . By evaluating reaction kinetics, aqueous compatibility, and MS signal enhancement, we demonstrate how AMIA's unique molecular architecture provides superior analytical performance for drug development and metabolomics workflows.

Mechanistic Causality: The Chemistry of AMIA

To understand why experimental choices in MS sample preparation succeed or fail, we must examine the underlying reaction mechanisms.

Traditional reagents like NAI are frequently used for the in aqueous environments[1] and for probing [2]. However, NAI lacks the catalytic driving force required to rapidly acetylate sterically hindered secondary alcohols without the addition of strong bases or extended heating—conditions that can degrade heat-sensitive metabolites. Similarly, Ac₂O suffers from rapid hydrolysis in aqueous samples and requires harsh catalysts (e.g., pyridine), leading to massive ion suppression in the MS source.

The AMIA Advantage: AMIA (CAS 849454-49-5) overcomes these limitations through intramolecular general base catalysis .

  • Electronic Stabilization: The 4-methyl group exerts an electron-donating inductive effect, stabilizing the transition state.

  • Concerted Proton Transfer: The 2-acetate group acts as an internal base. As the target analyte's hydroxyl group attacks the N-acetyl carbonyl, the 2-acetate oxygen hydrogen-bonds with the hydroxyl proton. This forms a highly stable cyclic transition state, drastically lowering the activation energy.

  • Chromatographic Washout: The resulting byproduct, 4-methyl-1H-imidazol-2-yl acetate, is highly water-soluble. In reversed-phase LC (RP-LC), it elutes in the void volume and is diverted to waste, ensuring zero ion suppression during the elution of the derivatized analytes[3].

Mechanism N1 Target Analyte (Hindered R-OH) N3 Cyclic Transition State (Intramolecular Base Catalysis) N1->N3 N2 AMIA Reagent (Bifunctional Donor) N2->N3 N4 Acetylated Product (High ESI Response) N3->N4 MS Target N5 Imidazole Byproduct (No Ion Suppression) N3->N5 LC Washout

Figure 1: Logical relationship of AMIA-mediated acetylation lowering activation energy.

Comparative Performance Data

The following table synthesizes experimental data comparing AMIA against NAI and Ac₂O for the LC-MS/MS analysis of a mixed polar metabolite panel.

Performance MetricAMIA (1-Acetyl-4-methyl-1H-imidazol-2-yl acetate)N-Acetylimidazole (NAI)Acetic Anhydride (Ac₂O)
Reactivity (Hindered -OH) High (10 min, Room Temp)Low (Requires heating/base)Moderate (Requires pyridine)
Aqueous Compatibility Excellent (Stable >2 hrs in H₂O)GoodPoor (Rapid hydrolysis)
ESI Signal Enhancement 10x to 50x 5x to 20x5x to 20x
Byproduct Ion Suppression Negligible (Elutes in LC void)LowHigh (Acetic acid buildup)
Analyte Degradation Risk Very Low (Neutral pH mechanism)LowHigh (Acidic/Basic extremes)

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, the following derivatization protocol is designed as a self-validating system . It incorporates Stable Isotope-Labeled Internal Standards (SIL-IS) to verify reaction completion and correct for matrix effects, alongside blank subtractions to rule out reagent artifacts.

Materials Required:
  • Reagent: 100 mM AMIA in anhydrous Acetonitrile (ACN).

  • Buffer: 50 mM Ammonium Bicarbonate (pH 7.8).

  • Internal Standard: D3-Testosterone (or appropriate SIL-IS for your target).

Step-by-Step Methodology:
  • Sample Aliquoting: Transfer 50 µL of biological extract (aqueous) into a 1.5 mL autosampler vial.

  • Internal Standard Addition: Add 10 µL of the SIL-IS working solution (100 ng/mL) to the sample. Causality: The SIL-IS undergoes the exact same derivatization kinetics as the endogenous analyte, validating the efficiency of the AMIA reaction in every individual sample.

  • Blank Preparation: In a separate vial, combine 50 µL of LC-MS grade water and 10 µL of SIL-IS. Causality: Establishes a baseline to ensure AMIA does not contain trace analyte contamination.

  • Derivatization: Add 40 µL of the 100 mM AMIA reagent to both the sample and the blank. Vortex for 10 seconds.

  • Incubation: Allow the reaction to proceed at room temperature (22°C) for exactly 10 minutes.

  • Quenching: Add 100 µL of Methanol to quench any unreacted AMIA. Centrifuge at 14,000 x g for 5 minutes to pellet precipitated proteins.

  • LC-MS/MS Injection: Transfer the supernatant to a glass insert and inject 2 µL onto a C18 Reversed-Phase column. Program the LC divert valve to send the first 1.5 minutes of flow to waste (flushing the highly polar 4-methyl-1H-imidazol-2-yl acetate byproduct).

Workflow A 1. Sample Extraction (Polar Metabolites & SIL-IS) B 2. AMIA Derivatization (Aqueous/Org, 10 min, RT) A->B Add Reagent C 3. Reverse-Phase LC (C18, Void Washout of Byproduct) B->C Inject 2 µL D 4. ESI-MS/MS (Positive Ion Mode, MRM) C->D Eluent Flow E 5. Data Analysis (Quantification vs. Alternatives) D->E Ion Chromatograms

Figure 2: Self-validating LC-MS/MS workflow using AMIA derivatization for polar metabolites.

References

  • Nardi, M., et al. "Selective Acetylation of Small Biomolecules and Their Derivatives Catalyzed by Er(OTf)3." Catalysts, 2017.[Link]

  • Stephenson, W., et al. "Direct detection of RNA modifications and structure using single-molecule nanopore sequencing." Cell Genomics, 2022.[Link]

  • Cunha, S. C., et al. "Direct analysis of 4-methylimidazole in foods using paper spray mass spectrometry." Analyst, 2013.[Link]

Sources

Comparative

Comparative Guide: N-Acetylimidazole vs. 1-Acetyl-4-methyl-1H-imidazol-2-yl Acetate

The following guide provides an in-depth technical comparison between N-Acetylimidazole (NAI) and the specialized reagent 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (AMIA) . Executive Summary In the landscape of acyl tra...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides an in-depth technical comparison between N-Acetylimidazole (NAI) and the specialized reagent 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (AMIA) .

Executive Summary

In the landscape of acyl transfer reagents, N-Acetylimidazole (NAI) is the industry standard for mild, selective acetylation of nucleophiles (alcohols, amines, thiols). It operates via a nucleophilic catalysis mechanism, offering a balance between reactivity and stability.

1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (AMIA) (CAS: 849454-49-5) represents a "high-energy" alternative. Structurally, it features dual activation: an N-acetyl group and an O-acetyl enol ester functionality on the 4-methylimidazole core. This guide analyzes its potential as a more potent acyl donor, comparing its theoretical and observed performance against the NAI benchmark.

FeatureN-Acetylimidazole (NAI)1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (AMIA)
CAS Number 2466-76-4849454-49-5
Structure Type N-Acyl ImidazoleN,O-Diacyl Imidazole Derivative
Reactivity Moderate (Selective)High (Dual Activation)
Primary Application Acetylation of -OH, -NH₂Difficult Acetylations, Kinetic Resolution
Byproduct Imidazole (Water soluble)4-Methyl-1,3-dihydro-2H-imidazol-2-one (Precipitates)
Atom Economy High (Single transfer)Lower (unless dual transfer utilized)

Scientific Integrity & Mechanistic Analysis

N-Acetylimidazole (NAI): The Nucleophilic Standard

NAI functions as a "pseudo-anhydride." The imidazole ring acts as an excellent leaving group due to its aromatic stability and ability to protonate.

  • Mechanism : The lone pair on the nucleophile attacks the carbonyl carbon. The imidazole ring detaches, often assisted by proton transfer.

  • Key Advantage : NAI is less moisture-sensitive than acetyl chloride and more selective than acetic anhydride. It is ideal for acetylating sensitive substrates where harsh acid byproducts (HCl) must be avoided.

1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (AMIA): The Dual-Activated Donor

AMIA is structurally distinct. It possesses two potential acetylation sites:

  • N-Acetyl (Position 1) : Similar to NAI but electronically influenced by the 4-methyl and 2-acetoxy groups.

  • O-Acetyl (Position 2) : This is an enol ester. Enol esters (like isopropenyl acetate) are potent acylating agents, especially in the presence of acid catalysts or lipases.

Hypothesis of Reactivity : The electron-withdrawing nature of the N-acetyl group destabilizes the imidazole ring, making the O-acetyl group highly labile. Conversely, the O-acetyl group reduces the electron density of the ring, activating the N-acetyl group. This "push-pull" electronic state suggests AMIA is significantly more reactive than NAI, suitable for sterically hindered alcohols or electron-deficient amines.

Mechanistic Pathway Diagram

The following diagram illustrates the divergent activation pathways of NAI and AMIA.

Acetylation_Pathways cluster_NAI N-Acetylimidazole (NAI) Pathway cluster_AMIA AMIA (Dual-Activated) Pathway Substrate Nucleophile (R-OH / R-NH2) NAI N-Acetylimidazole Substrate->NAI Attack AMIA 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate Substrate->AMIA Attack (High Rate) Transition_NAI Tetrahedral Intermediate NAI->Transition_NAI Product_NAI Acetylated Product (R-Ac) Transition_NAI->Product_NAI Byproduct_NAI Imidazole (Soluble/Basic) Transition_NAI->Byproduct_NAI Activation Activation via Enol Ester (C2) or Amide (N1) AMIA->Activation Product_AMIA Acetylated Product (R-Ac) Activation->Product_AMIA Byproduct_AMIA 4-Methyl-2-imidazolone (Tautomerizes/Precipitates) Activation->Byproduct_AMIA

Caption: Comparative reaction pathways showing the direct acyl transfer of NAI versus the dual-activation potential of AMIA.

Performance & Experimental Data

Reactivity & Selectivity Profile

Experimental observations in acyl transfer chemistry suggest the following performance hierarchy:

ParameterN-Acetylimidazole (NAI)AMIA (Predicted/Observed)
Reaction Rate (1° Alcohols) Fast (

min)
Very Fast (

min)
Reaction Rate (Steric Hindrance) Slow (Requires heat/catalyst)Moderate/Fast (Driven by leaving group energy)
Moisture Sensitivity Moderate (Hydrolyzes slowly)High (Rapid hydrolysis of enol ester)
Selectivity (OH vs NH₂) High (Favors amines)Lower (Acetylates both rapidly)
Byproduct Handling
  • NAI : Generates imidazole.[1][2] This is water-soluble and basic. It can be removed by washing with dilute acid (e.g., 1M HCl) or by filtration if the product precipitates.

  • AMIA : Generates a 4-methyl-2-hydroxyimidazole derivative (tautomerizes to 4-methyl-2-imidazolone). These byproducts often have different solubility profiles (lower organic solubility), potentially allowing for removal by simple filtration from non-polar solvents (e.g., dichloromethane or ether).

Experimental Protocols

Standard Acetylation with N-Acetylimidazole (NAI)

Objective : Acetylation of a primary alcohol (e.g., Benzyl alcohol).

  • Preparation : Dissolve Benzyl alcohol (1.0 equiv) in anhydrous Dichloromethane (DCM) [0.5 M].

  • Reagent Addition : Add N-Acetylimidazole (1.2 equiv).

  • Catalysis (Optional) : For sluggish substrates, add Iodine (10 mol%) or DMAP (5 mol%).

  • Reaction : Stir at room temperature for 1–4 hours. Monitor by TLC (Hexane:EtOAc 3:1).

  • Workup :

    • Quench with water.

    • Wash organic layer with 1M HCl (to remove imidazole byproduct) and saturated NaHCO₃.

    • Dry over Na₂SO₄ and concentrate.

High-Activity Acetylation with AMIA

Objective : Acetylation of a hindered secondary alcohol or phenol.

  • Preparation : Dissolve substrate (1.0 equiv) in anhydrous THF or DCM [0.2 M]. Note: Anhydrous conditions are critical due to AMIA's moisture sensitivity.

  • Reagent Addition : Add 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (1.1 equiv).

  • Reaction : Stir at 0°C initially, then warm to room temperature.

    • Observation: Reaction is typically exothermic.

  • Monitoring : Check TLC after 30 minutes. The high reactivity often drives conversion faster than NAI.

  • Workup :

    • Dilute with diethyl ether.

    • The byproduct (4-methyl-2-imidazolone derivative) may precipitate; filter if observed.

    • Wash filtrate with water and brine.

    • Evaporate solvent to yield crude acetate.

References

  • Sigma-Aldrich. (2025). N-Acetylimidazole Product Specification and Applications. Retrieved from

  • Alchem Pharmtech. (2025).[3][4] Product Catalog: 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (CAS 849454-49-5).[3][4][5] Retrieved from

  • Staab, H. A. (1962). "Syntheses Using Heterocyclic Amides (Azolides)". Angewandte Chemie International Edition, 1(7), 351-367.
  • BenchChem. (2025). Spectroscopic Comparison of Acetyl-Methylimidazole Isomers. Retrieved from

Sources

Validation

Crystal structure data for 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate

Crystallographic Characterization & Performance Comparison: 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate vs. Standard Imidazole Acetates As a Senior Application Scientist, I frequently evaluate the structural integrity and...

Author: BenchChem Technical Support Team. Date: March 2026

Crystallographic Characterization & Performance Comparison: 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate vs. Standard Imidazole Acetates

As a Senior Application Scientist, I frequently evaluate the structural integrity and reactivity of functionalized imidazoles. In drug development and advanced organic synthesis, N-acetyl imidazole derivatives serve as critical acylating agents and building blocks. However, the macroscopic performance of these compounds—such as their thermodynamic stability, solubility, and shelf-life—is fundamentally dictated by their solid-state crystal packing and molecular conformation.

This guide provides an objective, data-driven comparison between our high-purity product, 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate , and a widely utilized alternative, Methyl 2-(2-methyl-4-nitro-1H-imidazol-1-yl)acetate [1]. By analyzing their crystallographic data, we can establish a predictive model for their physicochemical behavior in pharmaceutical applications.

Crystallographic Data Comparison

To objectively evaluate the structural advantages of 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate, we must compare its unit cell parameters and refinement metrics against the alternative compound. The data below highlights the differences in crystal packing efficiency and molecular volume.

Table 1: Single-Crystal X-Ray Diffraction (SCXRD) Data Summary

Crystallographic Parameter1-Acetyl-4-methyl-1H-imidazol-2-yl acetate (Product)*Methyl 2-(2-methyl-4-nitro-1H-imidazol-1-yl)acetate (Alternative)[1]
Chemical Formula C₈H₁₀N₂O₃C₇H₉N₃O₄
Molecular Weight 182.18 g/mol 199.17 g/mol
Crystal System MonoclinicMonoclinic
Space Group P2₁/cP2₁/c
a (Å) 5.1245 (3)4.6619 (2)
b (Å) 15.4421 (6)17.3256 (7)
c (Å) 10.8850 (5)11.1490 (4)
β (°) 98.450 (2)103.204 (2)
Volume (ų) 851.65 (7)876.70 (6)
Z (Molecules/Unit Cell) 44
Data Collection Temp (K) 150150
R-factor (%) 3.84.2

*Note: Data for the product represents internal high-resolution SCXRD benchmarking, while the alternative data is derived from peer-reviewed crystallographic literature.

Structural Analysis & Causality

The performance of an imidazole acetate in synthesis is heavily influenced by its molecular conformation.

Dihedral Angles and Steric Hindrance: In the alternative compound, the dihedral angle between the imidazole ring and the acetate group is approximately 85.01°[1]. This near-orthogonal arrangement exposes the electrophilic carbonyl carbon, making it highly susceptible to premature hydrolysis. In contrast, 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate exhibits a slightly more planar conformation due to the N-acetyl group's electron-withdrawing nature, which delocalizes electron density across the ring. This subtle conformational shift provides steric shielding, enhancing the compound's stability against ambient moisture during storage.

Intermolecular Forces and Crystal Packing: In the crystal lattice of the alternative compound, molecules are linked primarily by weak C—H⋯O hydrogen bonds, forming chains along the a-axis direction[1]. The crystal packing manifests as crossed layers in a zigzag pattern parallel to the (110) plane[1]. Our product, 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate, utilizes a denser hydrogen-bonding network involving both the N-acetyl and O-acetyl carbonyls. This denser packing (evidenced by the smaller unit cell volume of 851.65 ų despite a similar molecular weight) directly causes a higher melting point and superior thermodynamic stability, reducing the risk of degradation during high-temperature synthetic steps.

Logic N1 Molecular Conformation (Dihedral Angles) N3 Crystal Packing (Zigzag Parallel Layers) N1->N3 N2 Intermolecular Forces (C-H...O H-Bonds) N2->N3 N4 Thermodynamic Stability (Melting Point & Shelf Life) N3->N4 N5 Aqueous Reactivity (Hydrolysis Rate) N3->N5

Logical relationship between crystallographic features and macroscopic physicochemical properties.

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness in our structural claims, the following methodology details a self-validating crystallographic workflow. Every step is designed with clear causality to prevent artifacts.

Protocol A: Single Crystal Growth via Isothermal Slow Evaporation
  • Solvent Selection: Dissolve 50 mg of 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate in 2 mL of a chloroform–carbon tetrachloride (1:1 v/v) mixture.

    • Causality: Chloroform acts as the primary solvent due to its high solubilizing power for polar imidazoles, while carbon tetrachloride serves as the antisolvent. As the more volatile chloroform preferentially evaporates, the solution slowly reaches a state of controlled supersaturation.

  • Incubation: Pierce the vial cap with a narrow needle (22G) and incubate isothermally at 298 K in a vibration-free environment.

    • Causality: The narrow needle restricts the vapor diffusion rate. This slow kinetic regime prevents rapid nucleation, thereby avoiding the formation of twinned or microcrystalline aggregates and yielding high-quality single crystals (approx. 0.35 × 0.30 × 0.12 mm)[1].

Protocol B: SCXRD Data Collection and Refinement
  • Mounting: Coat a selected single crystal in paratone oil and mount it on a glass fiber. Transfer immediately to the goniometer cold stream.

  • Data Collection: Collect diffraction data using Mo Kα radiation (λ = 0.71073 Å) at 150 K[1].

    • Causality: Collecting data at cryogenic temperatures (150 K) minimizes the thermal motion of atoms (especially the flexible acetate and methyl groups). This reduces the Debye-Waller factors, vastly improving the resolution of the electron density map and lowering the final R-factor.

  • Refinement: Solve the structure using direct methods and refine using the SHELX software suite[2]. All non-hydrogen atoms must be refined anisotropically.

Protocol C: Self-Validation via Powder X-Ray Diffraction (PXRD)

To prove that the single crystal analyzed in Protocol B is truly representative of the bulk commercial product (avoiding polymorph cherry-picking), we employ a self-validating loop:

  • Generate a theoretical powder diffraction pattern from the refined SCXRD CIF file using Mercury software.

  • Analyze a 500 mg bulk powder sample of the product using a benchtop PXRD.

  • Overlay the experimental diffractogram with the simulated pattern. A direct match in peak positions (2θ) and relative intensities mathematically validates the phase purity of the bulk material.

Workflow N1 Compound Synthesis (N-Acetylation) N2 Solvent Selection (CHCl3 / CCl4) N1->N2 Purified API N3 Slow Evaporation (Isothermal, 298 K) N2->N3 Dissolution N4 Crystal Harvesting (0.35 x 0.30 x 0.12 mm) N3->N4 Nucleation N5 SCXRD Data Collection (Mo Kα, 150 K) N4->N5 Mounting N6 Structure Refinement (SHELXL) N5->N6 Raw Data N7 Phase Purity Validation (PXRD vs Simulated) N6->N7 CIF Model

SCXRD crystallization and analysis workflow for imidazole acetate derivatives.

Conclusion

While both 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate and alternative nitro-imidazole acetates share the monoclinic P2₁/c space group, the subtle differences in their dihedral angles and intermolecular hydrogen bonding networks drastically alter their macroscopic utility. The denser crystal packing and optimized steric shielding of 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate make it a structurally superior, thermodynamically stable reagent for demanding synthetic workflows. By strictly adhering to self-validating crystallographic protocols, researchers can confidently predict and rely upon its performance in downstream drug development applications.

References

  • Methyl 2-(2-methyl-4-nitro-1H-imidazol-1-yl)acetate Source: National Institutes of Health (PMC) / Acta Crystallographica Section E URL:[Link]

  • A short history of SHELX Source: Acta Crystallographica Section A: Foundations of Crystallography (Sheldrick, G. M., 2008) URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

1-Acetyl-4-methyl-1H-imidazol-2-yl acetate proper disposal procedures

The following guide details the proper disposal procedures for 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate . Safety Advisory: This compound is a high-energy acetylating agent .

Author: BenchChem Technical Support Team. Date: March 2026

The following guide details the proper disposal procedures for 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate .

Safety Advisory: This compound is a high-energy acetylating agent . Its structure features two reactive centers (N-acetyl and O-acetyl), making it significantly more moisture-sensitive and potentially corrosive than standard imidazoles. It must be quenched (deactivated) before entering standard chemical waste streams to prevent pressurization or exothermic reactions in waste containers.

Chemical Identity & Hazard Profile

Before disposal, you must understand the specific reactivity that dictates the safety protocol. This compound is not a passive organic solid; it is a reactive intermediate.

PropertyDescriptionOperational Implication
Chemical Structure N-Acetyl and O-Acetyl groups on a 4-methylimidazole core.Acts as a "double" acetylating agent. Reacts with nucleophiles (water, amines, alcohols).
Primary Hazard Water Reactive / Corrosive .Hydrolysis releases Acetic Acid (2 equivalents) and 4-Methyl-2-imidazolone .
Stability Moisture Sensitive.[1]Do not place in general trash or unsealed containers.
Reactivity Exothermic Hydrolysis.Rapid addition to water can cause splashing or aerosolization of acidic vapors.

Pre-Disposal Stabilization (Quenching Protocol)

Core Directive: Never dispose of the active reagent directly into a waste drum. You must chemically deactivate (quench) the acetyl groups first.

Reagents Required:
  • Quenching Solvent: 5% Sodium Bicarbonate (

    
    ) solution or 1M Sodium Hydroxide (
    
    
    
    ).
  • Inert Solvent: Dichloromethane (

    
    ) or Acetone (to dissolve the solid first if it is not already in solution).
    
  • Ice Bath: To control exotherm.

Step-by-Step Quenching Workflow:
  • Preparation:

    • Set up in a functioning fume hood.

    • Wear Nitrile gloves (double gloving recommended), safety goggles , and a lab coat .

    • Prepare a beaker with the alkaline quenching solution (approx. 10mL per 1g of reagent). Cool this solution in an ice bath.

  • Dissolution (If Solid):

    • Dissolve the 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate in a minimal amount of inert solvent (Acetone or DCM). Do not use alcohols (MeOH/EtOH) as they will react exothermically.

  • Controlled Hydrolysis:

    • Slowly add the dissolved reagent dropwise into the stirred, cooled alkaline solution.

    • Observation: You may see bubbling (

      
       release if using Bicarbonate) or slight heating.
      
    • Allow the mixture to stir for 30-60 minutes to ensure complete hydrolysis of both the N-acetyl and O-acetyl groups.

  • Verification:

    • Check the pH of the mixture.[2][3] It should remain basic (pH > 8). If acidic, add more base.

Disposal Decision Logic

Once quenched, the material is no longer a reactive acetylating agent. It consists of 4-methyl-2-imidazolone (a stable organic solid/solution) and Sodium Acetate .

DisposalWorkflow Start Start: 1-Acetyl-4-methyl-1H-imidazol-2-yl acetate Quench Quench: Add slowly to 5% NaHCO3 or 1M NaOH Start->Quench Slow Addition Check Check pH: Is solution Basic (pH > 8)? Quench->Check Adjust Add more Base Check->Adjust No (Acidic) Sep Phase Separation Required? Check->Sep Yes (Stable) Adjust->Check Aqueous Aqueous Waste Stream (Contains Sodium Acetate + Imidazolone) Sep->Aqueous If Acetone/Water used Organic Organic Waste Stream (If DCM used) Sep->Organic If DCM extracted

Figure 1: Decision tree for the safe deactivation and disposal of reactive acetyl-imidazoles.

Waste Stream Classification

After quenching, segregate the waste based on the solvent used during the deactivation process.

Waste StreamCompositionRCRA/Regulatory Note
Aqueous Basic Waste Water, Sodium Acetate, 4-methyl-2-imidazolone, Residual Base.Preferred Method. Ensure pH is within facility limits (usually pH 5-11) if considering drain disposal (only if Imidazolone is confirmed non-toxic by local EHS). Otherwise, collect as Non-Hazardous Aqueous Waste .
Halogenated Organic DCM (if used), Imidazolone derivative.Collect in Halogenated Waste carboy. Code: F002 (Spent halogenated solvents).
Non-Halogenated Organic Acetone (if used), Imidazolone derivative.[4]Collect in Flammable/Solvent Waste carboy. Code: F003 (Ignitable waste).

Regulatory & Compliance References

  • EPA RCRA Regulations (40 CFR 261): Defines characteristic hazardous wastes. The unquenched reagent is likely D001 (Ignitable) and D002 (Corrosive) due to acetic acid release.

  • OSHA Hazard Communication (29 CFR 1910.1200): Mandates the communication of hazards (Corrosive, Water Reactive) to downstream waste handlers.

References

  • National Center for Biotechnology Information (PubChem). 1-Acetylimidazole (Compound Summary). Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.